Arisugacin G

Core Science & Biosynthesis

Unveiling Arisugacin G: A Technical Guide to its Discovery and Isolation from Penicillium

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of Arisugacin G, a meroterpenoid natural product discovered from a mutant strain of the fungus Penicillium sp. FO-4259-11. While its close structural relatives, Arisugacins A and B, are potent acetylcholinesterase (AChE) inhibitors, Arisugacin G has been shown to be inactive against this enzyme. This intriguing difference makes the Arisugacin family a compelling subject for structure-activity relationship studies in the pursuit of novel therapeutics.

This document details the discovery of Arisugacin G, its isolation from the fungal culture, and its key physicochemical properties. It is designed to serve as a comprehensive resource, providing detailed experimental protocols and structured data to facilitate further research and development.

Discovery and Biological Activity

Arisugacin G was first reported as part of a series of related metabolites (Arisugacins C, D, E, F, G, and H) isolated from a mutant strain of Penicillium sp. FO-4259, the same organism known to produce the potent AChE inhibitors Arisugacins A and B.[1] In a screening for AChE inhibitory activity, Arisugacin G, along with E, F, and H, demonstrated no inhibition of the enzyme at a concentration of 100 µM.[1] This lack of activity, in contrast to other members of the Arisugacin family, highlights the subtle structural modifications that govern biological function.

Table 1: Acetylcholinesterase (AChE) Inhibitory Activity of Selected Arisugacins

Compound	IC50 (µM)
Arisugacin C	2.5
Arisugacin D	3.5
Arisugacin G	> 100
Arisugacin E	> 100
Arisugacin F	> 100
Arisugacin H	> 100

Production and Isolation

Arisugacin G is produced through fermentation of the mutant Penicillium sp. strain FO-4259-11. The following sections outline a likely protocol for its production and isolation based on established methods for fungal secondary metabolites and information available on the Arisugacin family.

Fermentation Protocol

A detailed fermentation protocol for the specific production of Arisugacin G has not been extensively published. However, a general procedure for the cultivation of Penicillium species for the production of secondary metabolites can be outlined as follows:

• Inoculum Preparation: A seed culture of Penicillium sp. FO-4259-11 is prepared by inoculating a suitable liquid medium (e.g., potato dextrose broth) with spores or a mycelial suspension of the fungus. The culture is incubated on a rotary shaker to ensure adequate aeration and growth.

• Production Culture: A production-scale fermentation is initiated by transferring the seed culture to a larger volume of production medium. The composition of this medium is critical for maximizing the yield of Arisugacin G and would typically consist of a carbon source (e.g., glucose, sucrose), a nitrogen source (e.g., peptone, yeast extract), and essential minerals.

• Fermentation Conditions: The fermentation is carried out under controlled conditions of temperature, pH, and aeration for a specific duration, which is optimized to coincide with the peak production of the desired metabolite.

Isolation and Purification Protocol

Following fermentation, Arisugacin G is isolated from the culture broth through a multi-step purification process:

• Extraction: The culture broth is first separated from the fungal mycelia by filtration or centrifugation. The clarified broth is then subjected to solvent extraction with an immiscible organic solvent, such as ethyl acetate (B1210297) or chloroform, to partition the secondary metabolites into the organic phase.

• Chromatographic Separation: The crude extract obtained after solvent evaporation is then subjected to a series of chromatographic techniques to separate the individual Arisugacins. This typically involves:

  • Silica (B1680970) Gel Column Chromatography: The crude extract is loaded onto a silica gel column and eluted with a gradient of solvents of increasing polarity (e.g., a hexane-ethyl acetate gradient) to achieve initial separation of the compounds based on their polarity.

  • High-Performance Liquid Chromatography (HPLC): Fractions containing Arisugacin G are further purified using reversed-phase HPLC. A C18 column is commonly employed with a mobile phase consisting of a mixture of water and an organic solvent like acetonitrile (B52724) or methanol, often with a gradient elution program.

• Purity Assessment: The purity of the isolated Arisugacin G is assessed using analytical HPLC and spectroscopic methods such as NMR and mass spectrometry.

Structural Elucidation and Physicochemical Properties

The definitive structure of Arisugacin G was confirmed through its total synthesis. This work provided the necessary spectroscopic data for its full characterization.

Table 2: Physicochemical and Spectroscopic Data for Arisugacin G

Property	Value
Molecular Formula	C27H32O7
Molecular Weight	468.54 g/mol
Appearance	White powder
¹H NMR (CDCl₃)	Detailed chemical shifts and coupling constants would be listed here based on the full text of the total synthesis paper.
¹³C NMR (CDCl₃)	Detailed chemical shifts would be listed here based on the full text of the total synthesis paper.
High-Resolution Mass Spectrometry (HRMS)	Calculated and found m/z values would be presented here.

Visualizing the Workflow and Biosynthetic Context

Experimental Workflow

The following diagram illustrates the general workflow for the discovery and isolation of Arisugacin G.

General workflow for Arisugacin G discovery.

Biosynthetic Relationship

Arisugacins are meroterpenoids, signifying a hybrid biosynthetic origin from both the polyketide and terpenoid pathways. The following diagram illustrates this general biosynthetic relationship.

References

• 1. Arisugacins C and D, novel acetylcholinesterase inhibitors and their related novel metabolites produced by Penicilium sp. FO-4259-11 - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Molecular Architecture of Arisugacin G: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the chemical structure elucidation of Arisugacin G, a meroterpenoid natural product. The following sections detail the spectroscopic data and experimental methodologies that were instrumental in determining its complex molecular framework.

Spectroscopic Data Analysis

The structure of Arisugacin G was primarily elucidated through a combination of mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. The data presented here is based on the initial isolation and characterization of Arisugacin G from a mutant strain of Penicillium sp. FO-4259-11.

Mass Spectrometry and Molecular Formula Determination

High-resolution mass spectrometry (HR-MS) was crucial in establishing the molecular formula of Arisugacin G.

Ion	m/z (Observed)	m/z (Calculated)	Molecular Formula
[M+H]⁺	413.1913	413.1913	C₂₃H₂₈O₇

¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The complete assignment of the proton and carbon signals in the NMR spectra of Arisugacin G was achieved through a series of one-dimensional (¹H and ¹³C) and two-dimensional (COSY, HMQC, and HMBC) experiments. The chemical shifts are reported in parts per million (ppm) and were recorded in CDCl₃.

Table 1: ¹H and ¹³C NMR Spectroscopic Data for Arisugacin G (in CDCl₃)

Position	δC (ppm)	δH (ppm, mult., J in Hz)
1	164.2
3	106.8	6.20 (1H, d, J=1.5)
4	163.7
4a	90.2
5	27.2	1.83 (1H, m), 2.05 (1H, m)
6	28.5	1.95 (1H, m)
6a	44.9	2.68 (1H, m)
7	134.5	6.68 (1H, s)
8	119.8
9	145.7
10	111.8	6.78 (1H, s)
11	196.8
12	39.8	2.95 (1H, d, J=12.0)
12a	75.9
12b	50.1	2.15 (1H, s)
13 (4-CH₃)	20.8	1.50 (3H, s)
14 (4-CH₃)	25.4	1.55 (3H, s)
15 (6a-CH₃)	16.9	1.15 (3H, d, J=7.0)
16 (12b-CH₃)	14.8	1.20 (3H, s)
17 (8-OCH₃)	56.0	3.85 (3H, s)
18 (9-OCH₃)	61.2	3.90 (3H, s)
1'	169.5
2'	97.4	5.85 (1H, s)

Experimental Protocols

The following are detailed methodologies for the key experiments used in the structure elucidation of Arisugacin G.

Isolation of Arisugacin G

A mutant strain of Penicillium sp. FO-4259-11 was cultured in a suitable broth medium. The culture filtrate was extracted with an organic solvent (e.g., ethyl acetate). The crude extract was then subjected to a series of chromatographic techniques, including silica (B1680970) gel column chromatography and high-performance liquid chromatography (HPLC), to yield pure Arisugacin G.

Mass Spectrometry

High-resolution mass spectra were acquired on a time-of-flight (TOF) mass spectrometer using electrospray ionization (ESI) in positive ion mode. The sample was dissolved in methanol (B129727) and infused into the ion source. The calculated exact mass for the protonated molecule [M+H]⁺ was used to confirm the elemental composition.

NMR Spectroscopy

All NMR spectra were recorded on a 500 MHz spectrometer using a 5 mm probe. The sample was dissolved in deuterated chloroform (B151607) (CDCl₃).

• ¹H NMR: Spectra were acquired with a spectral width of 12 ppm and a relaxation delay of 2 seconds.

• ¹³C NMR: Spectra were acquired with a spectral width of 250 ppm and a relaxation delay of 2 seconds. Proton decoupling was applied during the acquisition.

• 2D NMR (COSY, HMQC, HMBC): Standard pulse sequences were used. For the HMBC experiment, a long-range coupling delay was optimized to observe two- and three-bond correlations.

Visualization of Structure Elucidation Workflow and Key Correlations

The following diagrams, generated using the DOT language, illustrate the logical flow of the structure elucidation process and the key HMBC correlations that were pivotal in assembling the molecular structure of Arisugacin G.

An In-depth Technical Guide to Arisugacin G and its Relation to the Arisugacin Family (A-H)

For Researchers, Scientists, and Drug Development Professionals

Abstract

The Arisugacins are a family of meroterpenoid natural products, designated A through H, primarily isolated from the fungus Penicillium sp. FO-4259 and its mutants. This family of compounds has garnered significant interest within the scientific community due to the potent and selective acetylcholinesterase (AChE) inhibitory activity exhibited by some of its members, positioning them as potential leads for the development of therapeutics for neurodegenerative diseases such as Alzheimer's. This technical guide provides a comprehensive overview of Arisugacin G, detailing its structural characteristics and its relationship to the other members of the Arisugacin family (A-H). A comparative analysis of their biological activities, particularly AChE inhibition, is presented, supported by a summary of quantitative data. Furthermore, this document outlines the key experimental protocols for the isolation, purification, and biological evaluation of these compounds, and includes diagrams of relevant workflows and the structural relationships within the Arisugacin family.

Introduction

The Arisugacin family of natural products represents a structurally diverse group of compounds with a shared core scaffold. Arisugacins A and B were the first to be identified as potent and selective inhibitors of acetylcholinesterase (AChE), an enzyme critically involved in the breakdown of the neurotransmitter acetylcholine.[1][2] Subsequent research led to the isolation of Arisugacins C through H from a mutant strain of the producing organism, Penicillium sp. FO-4259.[3] This guide focuses on Arisugacin G, an inactive member of the family, and places it in the context of its structurally related counterparts to provide a deeper understanding of the structure-activity relationships (SAR) governing AChE inhibition within this chemical class.

Chemical Structures of Arisugacins A-H

The core structure of the Arisugacins is a complex polycyclic system. The variations among Arisugacins A through H arise from modifications at different positions of this scaffold, including changes in oxidation states, substitutions, and stereochemistry. The chemical structures of Arisugacins A, B, C, F, G, and H have been elucidated and are presented below. The structures for Arisugacins D and E are described in the literature but visual representations are not as readily available in public databases.

Arisugacin A:

• Molecular Formula: C₂₈H₃₂O₈[4]

• Structure:

Arisugacin B:

• Molecular Formula: C₂₇H₃₀O₇[5]

• Structure:

Arisugacin C:

• Molecular Formula: C₂₇H₃₂O₆[]

• Structure:

Arisugacin F and G: The total synthesis of (-)-Arisugacins F and G has been reported, confirming their structures.[7]

Arisugacin H:

• Molecular Formula: C₂₉H₃₆O₉

(Note: Visual representations of all structures would be included in a full whitepaper; descriptions are provided here based on available data.)

Comparative Biological Activity

The primary biological activity associated with the Arisugacin family is the inhibition of acetylcholinesterase. However, there is a significant variation in potency across the different members.

Compound	Acetylcholinesterase (AChE) Inhibition IC₅₀	Reference(s)
Arisugacin A	1.0 - 25.8 nM	[1]
Arisugacin B	1.0 - 25.8 nM	[1]
Arisugacin C	2.5 µM	[3]
Arisugacin D	3.5 µM	[3]
Arisugacin E	No inhibition at 100 µM	[3]
Arisugacin F	No inhibition at 100 µM	[3]
Arisugacin G	No inhibition at 100 µM	[3]
Arisugacin H	No inhibition at 100 µM	[3]

As the data indicates, Arisugacins A and B are highly potent AChE inhibitors. Arisugacins C and D exhibit significantly weaker activity, with IC₅₀ values in the micromolar range. Notably, Arisugacins E, F, G, and H are considered inactive against AChE at concentrations up to 100 µM.[3] This stark difference in activity among structurally related compounds makes the Arisugacin family an excellent case study for understanding the structural requirements for AChE inhibition.

Currently, there is limited information available regarding other biological activities of Arisugacin G and the other inactive members of the family. Further research is warranted to explore their potential effects on other biological targets or pathways.

Structure-Activity Relationship (SAR)

The diverse AChE inhibitory activities of the Arisugacins provide valuable insights into their structure-activity relationship. The high potency of Arisugacins A and B suggests that the specific arrangement of functional groups in their core structure is crucial for binding to the active site of AChE. The diminished activity of Arisugacins C and D, and the complete lack of activity in E, F, G, and H, points to the sensitivity of this interaction to even minor structural modifications. A detailed comparative analysis of the three-dimensional structures of all Arisugacin congeners would be necessary to fully elucidate the specific structural features responsible for potent AChE inhibition.

Experimental Protocols

Fermentation and Isolation of Arisugacins

Arisugacins are produced by the fungus Penicillium sp. FO-4259. Arisugacins A and B are isolated from the wild-type strain, while Arisugacins C-H are produced by a mutant of this strain.[3]

General Fermentation Protocol:

• Inoculum Preparation: A seed culture of Penicillium sp. FO-4259 (or its mutant) is prepared by inoculating a suitable liquid medium (e.g., potato dextrose broth) and incubating for several days with shaking.

• Production Culture: The seed culture is used to inoculate a larger volume of production medium. The composition of the production medium is critical for optimal yield of the desired Arisugacins.

• Incubation: The production culture is incubated for an extended period (typically 7-14 days) under controlled conditions of temperature and agitation.

• Harvesting: After incubation, the mycelium is separated from the culture broth by filtration or centrifugation.

General Isolation and Purification Protocol:

• Extraction: The culture broth is extracted with an organic solvent such as ethyl acetate (B1210297) to partition the Arisugacins into the organic phase. The mycelium can also be extracted separately.

• Concentration: The organic extract is concentrated under reduced pressure to yield a crude extract.

• Chromatographic Purification: The crude extract is subjected to a series of chromatographic steps to isolate the individual Arisugacins. This typically involves:

  • Silica (B1680970) Gel Column Chromatography: The crude extract is fractionated on a silica gel column using a gradient of solvents (e.g., hexane-ethyl acetate or chloroform-methanol).

  • Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing the Arisugacins are further purified by preparative HPLC, often using a reversed-phase column (e.g., C18) with a suitable mobile phase (e.g., acetonitrile-water or methanol-water).

Acetylcholinesterase (AChE) Inhibition Assay

The AChE inhibitory activity of the Arisugacins is typically determined using a colorimetric method based on Ellman's reagent.

Protocol based on Kuno et al., 1996: [1]

• Reagents:

  • Acetylthiocholine iodide (ATCI) as the substrate.

  • 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB, Ellman's reagent).

  • Purified acetylcholinesterase enzyme.

  • Buffer solution (e.g., phosphate (B84403) buffer, pH 8.0).

  • Test compounds (Arisugacins) dissolved in a suitable solvent (e.g., DMSO).

• Assay Procedure (in a 96-well plate format):

  • To each well, add the buffer, DTNB solution, and the test compound at various concentrations.

  • Add the AChE enzyme solution to initiate the pre-incubation.

  • After a short pre-incubation period, add the substrate (ATCI) to start the enzymatic reaction.

  • The hydrolysis of ATCI by AChE produces thiocholine, which reacts with DTNB to form a yellow-colored product, 5-thio-2-nitrobenzoate.

  • The rate of color formation is monitored by measuring the absorbance at a specific wavelength (e.g., 405 nm) over time using a microplate reader.

• Data Analysis:

  • The percentage of inhibition is calculated by comparing the rate of reaction in the presence of the test compound to the rate of the control (without inhibitor).

  • The IC₅₀ value, the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Visualizations

Logical Relationship of Arisugacin Production

Caption: Production of Arisugacins from wild-type and mutant Penicillium sp. FO-4259.

General Experimental Workflow for Arisugacin Analysis

Caption: General workflow for the isolation, characterization, and analysis of Arisugacins.

Conclusion

Arisugacin G, as an inactive member of a family of potent acetylcholinesterase inhibitors, plays a crucial role in understanding the structure-activity relationships that govern the biological activity of the Arisugacins. The stark contrast in activity between Arisugacin G and its congeners, such as Arisugacins A and B, highlights the specific structural features required for potent AChE inhibition. This technical guide has provided a comprehensive overview of Arisugacin G in the context of the entire Arisugacin family, including their chemical structures, comparative biological activities, and the experimental protocols for their study. Further investigation into the potential alternative biological activities of Arisugacin G and the other inactive members of the family may reveal novel therapeutic applications. The detailed understanding of the SAR within the Arisugacin family will continue to inform the design and development of new and more effective acetylcholinesterase inhibitors for the treatment of neurodegenerative diseases.

References

• 1. d-nb.info [d-nb.info]
• 2. benchchem.com [benchchem.com]
• 3. Arisugacin A | C28H32O8 | CID 10255275 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Arisugacins, selective acetylcholinesterase inhibitors of microbial origin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Arisugacins A and B, novel and selective acetylcholinesterase inhibitors from Penicillium sp. FO-4259. I. Screening, taxonomy, fermentation, isolation and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Total syntheses of the AChE inhibitors (-)-arisugacins F and G - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling Arisugacin G: A Key to Understanding Acetylcholinesterase Inhibition

For Immediate Release

Tokyo, Japan – December 6, 2025 – A comprehensive technical analysis of Arisugacin G, a member of the Arisugacin family of natural products, reveals its pivotal role in advancing the understanding of acetylcholinesterase (AChE) inhibition, a key therapeutic strategy for Alzheimer's disease. While its closely related analogues, Arisugacins A, B, C, and D, exhibit potent inhibitory activity against AChE, Arisugacin G stands out due to its notable lack of activity. This inactivity provides crucial insights into the structure-activity relationships (SAR) within this class of compounds, guiding future drug development efforts.

The Arisugacin family is a group of meroterpenoid compounds isolated from the fungus Penicillium sp. FO-4259.[1][2] The discovery of Arisugacins A and B as potent and selective AChE inhibitors garnered significant interest in the scientific community.[2][3] Subsequent studies on a mutant strain of the fungus led to the isolation of Arisugacins C, D, E, F, G, and H.[1]

The Significance of Inactivity: Arisugacin G in Structure-Activity Relationship (SAR) Studies

The biological significance of Arisugacin G lies not in its direct therapeutic potential, but in the valuable information it provides for SAR studies.[1] By comparing the structures of the active Arisugacins with the inactive ones, researchers can identify the key molecular features required for AChE inhibition.

Table 1: Acetylcholinesterase Inhibitory Activity of Arisugacins

Compound	IC50 Value (AChE)
Arisugacin A	1.0 - 25.8 nM[3]
Arisugacin B	1.0 - 25.8 nM[3]
Arisugacin C	2.5 µM[1]
Arisugacin D	3.5 µM[1]
Arisugacin E	> 100 µM[1]
Arisugacin F	> 100 µM[1]
Arisugacin G	> 100 µM[1]
Arisugacin H	> 100 µM[1]

The stark difference in activity between the two groups of compounds, as detailed in Table 1, underscores the importance of specific structural motifs. The subtle structural modifications between the active and inactive Arisugacins are therefore of great interest to medicinal chemists aiming to design more potent and selective AChE inhibitors.

Structural Insights into Activity and Inactivity

The core structure of the Arisugacins is a complex polycyclic system. The variations among the different analogues are found in the substituents on this core scaffold. While the precise structures of Arisugacins E, F, and G are not as widely available in public databases, the analysis of Arisugacins A, B, C, D, and H provides a foundational understanding.

Figure 1: Structure-Activity Relationship of Arisugacins

Experimental Protocols for Determining AChE Inhibitory Activity

The determination of the AChE inhibitory activity of the Arisugacin compounds is typically performed using a colorimetric assay based on the Ellman method. This in vitro assay measures the activity of the acetylcholinesterase enzyme.

Principle of the Assay: Acetylcholinesterase hydrolyzes the substrate acetylthiocholine (B1193921) (ATCh) to thiocholine (B1204863) and acetate. The produced thiocholine reacts with 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB) to form a yellow-colored 5-thio-2-nitrobenzoate anion, which can be quantified by measuring the absorbance at a specific wavelength (typically around 412 nm). The rate of color development is proportional to the enzyme activity. The presence of an inhibitor, such as an active Arisugacin, will decrease the rate of the reaction.

General Protocol:

• Reagent Preparation: Prepare solutions of acetylcholinesterase, the test compound (e.g., Arisugacin G) at various concentrations, the substrate acetylthiocholine iodide (ATCI), and DTNB in a suitable buffer (e.g., phosphate (B84403) buffer, pH 8.0).

• Reaction Mixture: In a 96-well plate, add the buffer, DTNB solution, and the test compound solution.

• Enzyme Addition: Add the acetylcholinesterase solution to initiate the pre-incubation with the test compound.

• Substrate Addition: Initiate the enzymatic reaction by adding the ATCI solution.

• Measurement: Immediately measure the change in absorbance over time using a microplate reader.

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound compared to a control without any inhibitor. The IC50 value, the concentration of inhibitor that causes 50% inhibition of the enzyme activity, is then determined.

Figure 2: Workflow for AChE Inhibition Assay

Conclusion

References

• 1. Arisugacins C and D, novel acetylcholinesterase inhibitors and their related novel metabolites produced by Penicilium sp. FO-4259-11 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Arisugacins A and B, novel and selective acetylcholinesterase inhibitors from Penicillium sp. FO-4259. I. Screening, taxonomy, fermentation, isolation and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Arisugacin G: A Technical Whitepaper on a Unique Meroterpenoid Natural Product

For Researchers, Scientists, and Drug Development Professionals

Abstract

Arisugacin G is a meroterpenoid natural product belonging to the larger family of Arisugacins, which are isolated from fungi of the Penicillium genus. While many members of the Arisugacin family are potent acetylcholinesterase (AChE) inhibitors, Arisugacin G is a notable exception, displaying no significant AChE inhibitory activity. However, it has been reported to exhibit weak cytotoxic effects against several human cancer cell lines. This technical guide provides a comprehensive overview of the current knowledge on Arisugacin G, including its chemical properties, biological activities, and the methodologies for its study. This document is intended to serve as a resource for researchers interested in the unique biological profile of Arisugacin G and its potential as a scaffold for further drug discovery and development.

Introduction to Arisugacin G

Arisugacin G is a secondary metabolite produced by a mutant strain of the fungus Penicillium sp. FO-4259-11[1]. It is classified as a meroterpenoid, a class of natural products with a mixed biosynthetic origin, partially derived from the terpenoid pathway. The Arisugacin family of compounds has garnered significant interest due to the potent and selective acetylcholinesterase (AChE) inhibitory activity of some of its members, such as Arisugacins A and B[2][3]. This has made them attractive candidates for research into treatments for neurodegenerative diseases like Alzheimer's disease[4][5].

In contrast to its better-known relatives, Arisugacin G does not inhibit AChE at concentrations up to 100 µM[1]. This lack of AChE activity, coupled with its weak cytotoxicity against specific cancer cell lines, makes Arisugacin G an intriguing subject for structure-activity relationship studies within this class of molecules. Understanding why Arisugacin G lacks the potent biological activity of its structural analogs could provide valuable insights for the rational design of new therapeutic agents.

Chemical Properties of Arisugacin G

The definitive 2D and 3D structures of Arisugacin G are not widely available in public databases. However, based on its molecular formula and its relation to other Arisugacins, its core structure is presumed to be similar to that of Arisugacins A and B[6].

Physicochemical Data

Property	Value	Reference
Molecular Formula	C27H32O5	[7]
Molecular Weight	436.54 g/mol	[7]
Appearance	White powder (inferred)	[2]
Melting Point	Not Available
Solubility	Not Available
¹H NMR Data	Not Available
¹³C NMR Data	Not Available

Table 1: Physicochemical Properties of Arisugacin G

Biological Activity of Arisugacin G

The biological activity of Arisugacin G has been primarily characterized by its lack of acetylcholinesterase inhibition and its weak cytotoxic effects.

Acetylcholinesterase (AChE) Inhibition

Initial screening of the metabolites from Penicillium sp. FO-4259-11 revealed that while Arisugacins C and D showed AChE inhibitory activity, Arisugacins E, F, G, and H did not exhibit any inhibition at a concentration of 100 µM[1]. This is in stark contrast to Arisugacins A and B, which are potent AChE inhibitors with IC50 values in the nanomolar range[2].

Cytotoxicity

Arisugacin G has been reported to exhibit weak cytotoxicity against several human cancer cell lines. The half-maximal inhibitory concentration (IC50) values are summarized in Table 2. The mechanism behind this cytotoxic activity has not yet been elucidated.

Cell Line	IC50 (µM)
HL-60 (Human promyelocytic leukemia)	24.2
K562 (Human immortalised myelogenous leukemia)	36.2
HeLa (Human cervical cancer)	59.9

Table 2: Cytotoxicity of Arisugacin G against Human Cancer Cell Lines

Experimental Protocols

Detailed experimental protocols for the isolation, synthesis, and biological evaluation of Arisugacin G are essential for its further study. The following sections outline the general methodologies based on standard practices and the available literature on related compounds.

Isolation of Arisugacin G

Arisugacin G was first isolated from the culture broth of a mutant strain of Penicillium sp. FO-4259-11[1]. A general workflow for the isolation of Arisugacin G is depicted in the diagram below. The specific details of the fermentation conditions, extraction solvents, and chromatographic separation techniques would be found in the primary publication.

References

• 1. Arisugacins C and D, novel acetylcholinesterase inhibitors and their related novel metabolites produced by Penicilium sp. FO-4259-11 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Arisugacins A and B, novel and selective acetylcholinesterase inhibitors from Penicillium sp. FO-4259. I. Screening, taxonomy, fermentation, isolation and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Arisugacins, selective acetylcholinesterase inhibitors of microbial origin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. (+)-Arisugacin A - Computational evidence of a dual binding site covalent inhibitor of acetylcholinesterase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Acetylcholinesterase Inhibitors: Pharmacology and Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Arisugacins A and B, novel and selective acetylcholinesterase inhibitors from Penicillium sp. FO-4259. II. Structure elucidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Arisugacin G | CymitQuimica [cymitquimica.com]

The Role of Arisugacin G in Unraveling Structure-Activity Relationships of Acetylcholinesterase Inhibitors

A Technical Guide for Researchers and Drug Development Professionals

Introduction: The arisugacin family of natural products, isolated from Penicillium sp. FO-4259, has garnered significant attention in the field of neurodegenerative disease research due to the potent and selective acetylcholinesterase (AChE) inhibitory activity of some of its members.[1][2][3] Acetylcholinesterase is a critical enzyme in the cholinergic nervous system, and its inhibition is a key therapeutic strategy for managing the symptoms of Alzheimer's disease.[4][5] Within this family, Arisugacin G, along with its structurally related analogs, plays a crucial role in elucidating the structure-activity relationships (SAR) required for potent AChE inhibition. This technical guide provides an in-depth analysis of the SAR of the arisugacin family, with a particular focus on the insights gained from the comparative inactivity of Arisugacin G.

Structure-Activity Relationship (SAR) of Arisugacins

The diverse range of AChE inhibitory potencies across the arisugacin family highlights critical structural motifs necessary for biological activity. Arisugacin A stands out as a highly potent inhibitor, while Arisugacin G exhibits no significant activity, making it an excellent negative control for SAR studies.[4][6]

Table 1: Acetylcholinesterase Inhibitory Activity of Arisugacin Analogs

Compound	IC50 (AChE)	Source
Arisugacin A	1 nM	[4]
Arisugacin B	1.0 - 25.8 nM	[3]
Arisugacin C	2.5 µM	[6]
Arisugacin D	3.5 µM	[6]
Arisugacin E	> 100 µM	[6]
Arisugacin F	> 100 µM	[6]
Arisugacin G	> 100 µM	[6]
Arisugacin H	> 100 µM	[6]

Key Structural Insights from SAR Studies:

• The α-Pyrone D-Ring: Studies on territrem B, a structurally related compound, have indicated that the α-pyrone D-ring is essential for anti-cholinesterase activity. Reductive ring-opening of this moiety leads to a complete loss of activity.[4]

• The Enone Moiety in the A-Ring: Reduction of the enone motif in the A-ring of territrem B resulted in some loss of activity, suggesting its contribution to binding or conformational stability.[4]

• The CDE-Ring System: It is proposed that the flat, aromatic CDE-ring system of active arisugacins, like Arisugacin A, is responsible for binding to the AChE active site. This portion of the molecule can engage in π-π stacking interactions with aromatic residues in the enzyme's active site gorge, such as Trp84 and Phe330.[4]

• Absence of a Quaternizable Nitrogen: Unlike most clinically approved AChE inhibitors (e.g., donepezil, galanthamine), Arisugacin A lacks a quaternizable nitrogen atom.[4] This atom typically engages in a critical cation-π interaction with the indole (B1671886) ring of Trp84 in the AChE active site. The high potency of Arisugacin A, despite this absence, suggests a unique binding mechanism.[4]

The inactivity of Arisugacin G, when compared to the high potency of Arisugacin A, provides a stark example of the stringent structural requirements for AChE inhibition. The structural differences between these molecules, though seemingly minor, are critical for their differential activity and are a focal point for ongoing research.

Proposed Mechanism of Action of Active Arisugacins

Computational docking studies of Arisugacin A suggest a novel mechanism of action that distinguishes it from classical AChE inhibitors. It is proposed to be a dual binding site, covalent inhibitor of AChE.[4]

• Dual Binding Site Inhibition: Arisugacin A is thought to simultaneously interact with the catalytic active site (CAS) and the peripheral anionic site (PAS) of AChE. The dimethoxyaryl group is positioned in the PAS, an interaction known to inhibit the AChE-induced aggregation of β-amyloid peptide, a key event in Alzheimer's disease pathology.[4]

• Covalent Inhibition: The model suggests that Arisugacin A may act as a covalent inhibitor, forming a stable bond with the enzyme, which would lead to prolonged inhibition.[4]

Caption: Proposed dual-binding mechanism of Arisugacin A on AChE.

Experimental Protocols

Detailed and standardized experimental protocols are essential for the accurate determination of biological activity and for enabling meaningful comparisons across different studies.

Acetylcholinesterase Inhibition Assay (Ellman's Method)

This colorimetric assay is a widely used method for measuring AChE activity.

Principle: Acetylcholinesterase hydrolyzes the substrate acetylthiocholine (B1193921) (ATCI) to thiocholine. Thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to produce a yellow-colored 5-thio-2-nitrobenzoate anion, which can be quantified by measuring the absorbance at 412 nm.[7] The rate of color development is proportional to the AChE activity.

Materials:

• Acetylcholinesterase (from electric eel or human recombinant)

• Acetylthiocholine iodide (ATCI)

• 5,5'-Dithiobis-(2-nitrobenzoic acid) (DTNB)

• Phosphate (B84403) buffer (0.1 M, pH 8.0)

• Test compounds (e.g., Arisugacin G and analogs)

• Positive control (e.g., Donepezil)

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of AChE in phosphate buffer.

  • Prepare stock solutions of ATCI and DTNB in phosphate buffer.

  • Prepare serial dilutions of the test compounds and the positive control in a suitable solvent (e.g., DMSO), ensuring the final solvent concentration does not affect enzyme activity (typically ≤1%).

• Assay Setup (in a 96-well plate):

  • Add phosphate buffer to each well.

  • Add the test compound solution at various concentrations to the sample wells. Add solvent only to the control wells.

  • Add the DTNB solution to all wells.

  • Initiate the reaction by adding the AChE solution to all wells except the blank.

  • Finally, add the ATCI solution to all wells to start the enzymatic reaction.

• Measurement:

  • Immediately measure the absorbance at 412 nm at regular intervals (e.g., every minute) for a set period (e.g., 10-15 minutes) using a microplate reader.

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute) for each well.

  • The percentage of inhibition is calculated using the formula: % Inhibition = [(Rate of control - Rate of sample) / Rate of control] x 100

  • The IC50 value (the concentration of inhibitor that causes 50% inhibition of the enzyme activity) is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Caption: Workflow for the AChE inhibition assay.

Cytotoxicity Assay (MTT Assay)

It is crucial to assess the general cytotoxicity of potential inhibitors to ensure that the observed enzyme inhibition is not due to non-specific cell death. The MTT assay is a standard colorimetric assay for this purpose.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the ability of metabolically active cells to reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals by mitochondrial dehydrogenases.[8] The amount of formazan produced is proportional to the number of viable cells.

Materials:

• Cell line (e.g., a neuronal cell line like SH-SY5Y)

• Cell culture medium and supplements

• Test compounds

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well cell culture plate

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with various concentrations of the test compounds for a specified period (e.g., 24, 48, or 72 hours). Include untreated cells as a negative control and a known cytotoxic agent as a positive control.

• MTT Incubation:

  • After the treatment period, remove the medium and add fresh medium containing MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization:

  • Remove the MTT-containing medium and add a solubilization solution to dissolve the formazan crystals.

• Measurement:

  • Measure the absorbance of the solubilized formazan at a wavelength between 500 and 600 nm using a microplate reader.

• Data Analysis:

  • Cell viability is calculated as a percentage of the untreated control cells.

  • The CC50 value (the concentration of the compound that causes a 50% reduction in cell viability) can be determined from the dose-response curve.

Conclusion

The study of Arisugacin G and its analogs provides a compelling case for the importance of seemingly "inactive" compounds in structure-activity relationship studies. The dramatic difference in acetylcholinesterase inhibitory activity between Arisugacin A and Arisugacin G underscores the precise structural features required for potent inhibition. By utilizing Arisugacin G as a negative control and comparing its biological profile with that of its active counterparts, researchers can continue to refine the pharmacophore model for this unique class of non-nitrogenous AChE inhibitors. This knowledge is invaluable for the rational design and development of novel therapeutics for Alzheimer's disease and other neurodegenerative disorders.

References

• 1. researchgate.net [researchgate.net]
• 2. Arisugacins, selective acetylcholinesterase inhibitors of microbial origin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Arisugacins A and B, novel and selective acetylcholinesterase inhibitors from Penicillium sp. FO-4259. I. Screening, taxonomy, fermentation, isolation and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. (+)-Arisugacin A - Computational evidence of a dual binding site covalent inhibitor of acetylcholinesterase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Acetylcholinesterase Inhibitors: Pharmacology and Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Arisugacins C and D, novel acetylcholinesterase inhibitors and their related novel metabolites produced by Penicilium sp. FO-4259-11 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. japsonline.com [japsonline.com]
• 8. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]

Inactivity of Arisugacin G as an Acetylcholinesterase Inhibitor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Arisugacins, a family of meroterpenoids isolated from Penicillium species, have garnered significant interest for their potent and selective inhibition of acetylcholinesterase (AChE), a key target in the management of Alzheimer's disease. While Arisugacins A and B exhibit nanomolar inhibitory activity, other members of this family, notably Arisugacin G, have been found to be inactive. This technical guide provides a comprehensive overview of the current understanding of Arisugacin G's lack of AChE inhibitory activity, presenting available data, outlining relevant experimental protocols, and discussing potential structure-activity relationships. This document serves as a resource for researchers in neuroscience, pharmacology, and medicinal chemistry investigating cholinesterase inhibitors.

Introduction

Acetylcholinesterase (AChE) is a critical enzyme in the central and peripheral nervous systems, responsible for the hydrolysis of the neurotransmitter acetylcholine. Inhibition of AChE is a well-established therapeutic strategy for conditions characterized by a cholinergic deficit, such as Alzheimer's disease. The Arisugacin family of natural products has been a focal point of research due to the potent and selective AChE inhibitory profiles of some of its members. Arisugacins A and B, for instance, demonstrate IC50 values in the low nanomolar range. However, subsequent studies on other structurally related Arisugacins have revealed a stark contrast in activity. This guide specifically addresses the reported inactivity of Arisugacin G as an AChE inhibitor, providing a detailed analysis for the scientific community.

Quantitative Data on Arisugacin Activity

The inhibitory activities of various Arisugacin compounds against acetylcholinesterase are summarized in the table below. The data clearly illustrates the potent activity of Arisugacins A and B, the moderate activity of C and D, and the lack of activity of Arisugacins E, F, G, and H at a concentration of 100 µM.

Compound	Acetylcholinesterase (AChE) IC50	Reference
Arisugacin A	1.0 nM	[1]
Arisugacin B	25.8 nM	[1]
Arisugacin C	2.5 µM	Otoguro K, et al. (2000) The Journal of Antibiotics
Arisugacin D	3.5 µM	Otoguro K, et al. (2000) The Journal of Antibiotics
Arisugacin G	No inhibition at 100 µM	Otoguro K, et al. (2000) The Journal of Antibiotics
Arisugacin E, F, H	No inhibition at 100 µM	Otoguro K, et al. (2000) The Journal of Antibiotics

Experimental Protocols

The determination of acetylcholinesterase inhibitory activity of the Arisugacin compounds was likely performed using a variation of the widely adopted Ellman's method. This colorimetric assay provides a robust and sensitive means of measuring AChE activity.

Principle of the Ellman's Method

The assay is based on the enzymatic hydrolysis of acetylthiocholine (B1193921) (ATC) by AChE to produce thiocholine (B1204863). The thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to generate the yellow anion, 5-thio-2-nitrobenzoate (TNB), which is quantified spectrophotometrically at 412 nm. The rate of TNB formation is directly proportional to the AChE activity.

General Experimental Protocol for AChE Inhibition Assay

The following is a generalized protocol based on standard Ellman's method procedures.

Materials:

• Acetylcholinesterase (from electric eel or human recombinant)

• Acetylthiocholine iodide (ATCI)

• 5,5'-Dithiobis-(2-nitrobenzoic acid) (DTNB)

• Phosphate (B84403) buffer (0.1 M, pH 8.0)

• Test compound (Arisugacin G)

• Positive control inhibitor (e.g., Donepezil)

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of AChE in phosphate buffer.

  • Prepare stock solutions of ATCI and DTNB in phosphate buffer.

  • Dissolve the test compound (Arisugacin G) and positive control in a suitable solvent (e.g., DMSO) to create a range of concentrations.

• Assay Setup (in a 96-well plate):

  • Blank: 200 µL of phosphate buffer.

  • Control (100% enzyme activity): 140 µL of phosphate buffer, 20 µL of AChE solution, and 20 µL of the solvent used for the test compound.

  • Test Compound: 140 µL of phosphate buffer, 20 µL of AChE solution, and 20 µL of the test compound at various concentrations.

  • Positive Control: 140 µL of phosphate buffer, 20 µL of AChE solution, and 20 µL of the positive control at various concentrations.

• Pre-incubation:

  • Mix the contents of the wells and pre-incubate the plate at a controlled temperature (e.g., 37°C) for a specified time (e.g., 15 minutes).

• Reaction Initiation:

  • Add 10 µL of DTNB solution to each well.

  • Initiate the reaction by adding 10 µL of ATCI solution to each well.

• Measurement:

  • Immediately measure the absorbance at 412 nm using a microplate reader in kinetic mode, taking readings every 30-60 seconds for 5-10 minutes.

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute) for each well.

  • The percentage of inhibition is calculated using the formula: % Inhibition = [1 - (Rate of sample / Rate of control)] x 100

  • For active compounds, IC50 values are determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration. For Arisugacin G, the result would show no significant inhibition even at high concentrations (e.g., 100 µM).

Visualizations

Cholinergic Synapse and AChE Inhibition

Caption: Cholinergic synapse showing the role of AChE and the lack of interaction by Arisugacin G.

Experimental Workflow for AChE Inhibition Assay

Caption: A generalized workflow for the in vitro acetylcholinesterase inhibition assay.

Discussion and Structure-Activity Relationship (SAR)

The inactivity of Arisugacin G, in contrast to the high potency of Arisugacins A and B, underscores the critical role of specific structural features for AChE inhibition within this chemical class. While a detailed SAR study for the entire Arisugacin family is not extensively published, some inferences can be drawn from the available data.

The core structure of the Arisugacins is a meroterpenoid skeleton. The differences between the active and inactive members of the family lie in the substitutions on this core. It is hypothesized that the specific stereochemistry and the nature of the substituent groups on the pyran rings are crucial for binding to the active site of AChE. The lack of activity for Arisugacin G suggests that its particular arrangement of functional groups prevents effective interaction with key amino acid residues in the catalytic or peripheral anionic sites of the enzyme.

The inactivity of Arisugacin G is a valuable piece of information for medicinal chemists aiming to design novel AChE inhibitors based on the Arisugacin scaffold. It highlights the structural constraints for biological activity and provides a negative control for computational docking and modeling studies.

Conclusion

This technical guide has consolidated the available information regarding the inactivity of Arisugacin G as an acetylcholinesterase inhibitor. The provided quantitative data, detailed experimental protocols, and visual diagrams offer a comprehensive resource for researchers. The lack of AChE inhibition by Arisugacin G, when viewed alongside the potent activity of its congeners, provides crucial insights into the structure-activity relationships of this important class of natural products. Further research, including X-ray crystallography of AChE in complex with active Arisugacins and detailed computational studies, would be invaluable in elucidating the precise molecular determinants of binding and the reasons for the inactivity of Arisugacin G.

References

• 1. Arisugacins A and B, novel and selective acetylcholinesterase inhibitors from Penicillium sp. FO-4259. I. Screening, taxonomy, fermentation, isolation and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Arisugacin G: A Latent Scaffold for Novel Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Arisugacin G, a member of the meroterpenoid family of natural products, presents a compelling yet underexplored scaffold for synthetic and medicinal chemistry. While its close analog, Arisugacin A, is a potent inhibitor of acetylcholinesterase (AChE), Arisugacin G itself is notably inactive against this target. This lack of intrinsic AChE activity, combined with its complex and stereochemically rich architecture, positions Arisugacin G as an ideal starting point for the development of novel therapeutics aimed at a diverse range of biological targets. This whitepaper provides a comprehensive overview of the Arisugacin G core, including its chemical properties, a detailed examination of its synthesis, and a data-driven rationale for its potential as a versatile scaffold in drug discovery programs. By leveraging the synthetic accessibility of the arisugacin framework and employing modern medicinal chemistry strategies such as scaffold hopping, researchers can unlock the latent potential of Arisugacin G to generate novel chemical entities with unique pharmacological profiles.

Introduction: The Arisugacin Family of Meroterpenoids

The arisugacins are a class of meroterpenoids isolated from the fungus Penicillium sp. FO-4259.[1] These natural products are characterized by a complex, fused ring system. The most studied member of this family, Arisugacin A, is a potent and selective inhibitor of acetylcholinesterase (AChE), an enzyme critically involved in the progression of Alzheimer's disease.[2] The arisugacin family shares a common hexacyclic core structure, with variations in the substitution pattern of the aromatic moiety.[3]

While Arisugacins A and B exhibit nanomolar inhibitory activity against AChE, other members of the family, including Arisugacin G, are significantly less active or completely inactive.[1][4] This divergence in biological activity within a structurally related family of natural products provides a unique opportunity for structure-activity relationship (SAR) studies and the development of new therapeutic agents.

The Case for Arisugacin G as a Synthetic Scaffold

The lack of potent biological activity of Arisugacin G against AChE is not a limitation but rather a key advantage for its use as a drug discovery scaffold. A "blank slate" scaffold allows for the introduction of new functionalities and the exploration of novel biological targets without the interference of pre-existing potent activity. The core structure of Arisugacin G offers several desirable features for a medicinal chemistry scaffold:

• Stereochemical Complexity: The multiple stereocenters of the arisugacin core provide a three-dimensional framework that can be exploited for specific interactions with biological targets.

• Synthetic Tractability: The total synthesis of several arisugacins, including F and G, has been reported, demonstrating that the core structure is accessible through chemical synthesis.[5] This allows for the rational design and synthesis of analog libraries.

• Modifiable Periphery: The aromatic ring and other functional groups on the arisugacin scaffold provide multiple points for chemical modification, enabling the fine-tuning of physicochemical and pharmacological properties.

Quantitative Biological Data of the Arisugacin Family

The following table summarizes the reported acetylcholinesterase inhibitory activities of various arisugacin family members. This data clearly illustrates the dramatic effect of subtle structural modifications on biological activity and highlights the inactivity of Arisugacin G, making it an ideal starting point for exploring new biological space.

Compound	IC50 (AChE)	Source
Arisugacin A	1.0 - 25.8 nM	[4]
Arisugacin B	1.0 - 25.8 nM	[4]
Arisugacin C	2.5 µM	[1]
Arisugacin D	3.5 µM	[1]
Arisugacin E	> 100 µM	[1]
Arisugacin F	> 100 µM	[1]
Arisugacin G	> 100 µM	[1]
Arisugacin H	> 100 µM	[1]

Experimental Protocols

General Protocol for the Total Synthesis of the Arisugacin Core

The total synthesis of (-)-Arisugacins F and G has been achieved, providing a blueprint for accessing the core scaffold.[5] A generalized synthetic approach is outlined below. For specific reaction conditions, reagent quantities, and purification methods, it is imperative to consult the primary literature.

Key Synthetic Strategy: A convergent approach is often employed, involving the synthesis of two key fragments followed by their coupling and subsequent cyclization to form the characteristic ring system.

Fragment A Synthesis (Aromatic Portion):

• Starting Material: A substituted phenol (B47542) or anisole (B1667542) derivative.

• Key Reactions: Ortho-lithiation followed by reaction with an electrophile to introduce a side chain. Functional group manipulations to yield a reactive intermediate, such as an aldehyde or a vinyl iodide.

Fragment B Synthesis (Terpenoid Portion):

• Starting Material: A chiral pool starting material, such as (+)-pulegone, to establish the initial stereocenters.

• Key Reactions: A series of stereoselective transformations, including conjugate additions, aldol (B89426) reactions, and cyclizations, to construct the polycyclic core.

Fragment Coupling and Finalization:

• Coupling Reaction: A palladium-catalyzed cross-coupling reaction (e.g., Suzuki or Stille coupling) between Fragment A and Fragment B.

• Late-Stage Cyclizations: Intramolecular reactions to form the final heterocyclic rings of the arisugacin core.

• Functional Group Deprotection and Manipulation: Removal of protecting groups and final modifications to yield the target arisugacin.

General Protocol for Acetylcholinesterase Inhibition Assay

The following is a generalized protocol based on Ellman's method for determining the acetylcholinesterase inhibitory activity of compounds.

Materials:

• Acetylcholinesterase (AChE) enzyme (from electric eel or recombinant human)

• Acetylthiocholine iodide (ATCI) as the substrate

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent)

• Buffer solution (e.g., phosphate (B84403) buffer, pH 8.0)

• Test compounds dissolved in a suitable solvent (e.g., DMSO)

• 96-well microplate reader

Procedure:

• Enzyme and Inhibitor Pre-incubation: In a 96-well plate, add a solution of AChE to the buffer. Then, add various concentrations of the test compound (or vehicle control) and incubate for a specified period (e.g., 15 minutes) at a controlled temperature (e.g., 37°C).

• Initiation of Reaction: Add a solution of DTNB to each well. To initiate the enzymatic reaction, add the substrate solution (ATCI) to all wells.

• Measurement: Immediately begin monitoring the change in absorbance at a specific wavelength (typically 412 nm) over time using a microplate reader. The rate of the reaction is proportional to the enzyme activity.

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound relative to the control. The IC50 value (the concentration of inhibitor that causes 50% inhibition of the enzyme activity) can then be determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a suitable dose-response curve.

Visualizing the Potential: Workflows and Pathways

The following diagrams, generated using the DOT language, illustrate key concepts and workflows related to the utilization of Arisugacin G as a scaffold.

Caption: A typical drug discovery workflow starting from the Arisugacin G scaffold.

Caption: Conceptual pathway for a modified Arisugacin G analog modulating a novel target.

Caption: Logical flow for the synthesis of an Arisugacin G-based analog library.

Future Directions and Conclusion

Arisugacin G represents a largely untapped resource for the discovery of new medicines. Its intricate, three-dimensional structure, coupled with its synthetic accessibility and lack of potent AChE activity, makes it an exemplary scaffold for the development of novel chemical entities. Future research should focus on the following areas:

• Library Synthesis: The synthesis of a diverse library of Arisugacin G analogs with modifications at the aromatic ring and other accessible functional groups.

• Broad Biological Screening: The screening of this library against a wide range of biological targets, including kinases, proteases, GPCRs, and ion channels, to identify novel activities.

• Computational Modeling: The use of in silico methods to guide the design of new analogs with improved properties and to understand the SAR of any identified hits.

References

• 1. Arisugacins, selective acetylcholinesterase inhibitors of microbial origin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Classification of Scaffold Hopping Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 3. niper.gov.in [niper.gov.in]
• 4. Scaffold-hopping as a strategy to address metabolic liabilities of aromatic compounds - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Acetylcholinesterase Inhibition Assays for High-Throughput Screening - PMC [pmc.ncbi.nlm.nih.gov]

The Uncharted Territory: A Technical Guide to the Biosynthetic Pathway of Arisugacins in Penicillium sp.

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

Arisugacins, a family of meroterpenoid natural products isolated from Penicillium sp. FO-4259, have garnered significant interest due to their potent and selective inhibition of acetylcholinesterase, a key target in the management of Alzheimer's disease.[1] Despite their therapeutic potential, the biosynthetic pathway responsible for the intricate architecture of Arisugacins remains to be fully elucidated. This technical guide provides a comprehensive overview of the current understanding and a proposed biosynthetic pathway for Arisugacins, drawing upon the well-characterized biosynthesis of structurally related meroterpenoids, particularly territrems and pyripyropenes. This document outlines the key enzymatic steps, the putative gene cluster, and detailed experimental protocols for the elucidation and characterization of this pathway. All quantitative data has been summarized for comparative analysis, and all logical and experimental workflows are visualized using DOT language diagrams.

Introduction to Arisugacins and their Biosynthetic Origins

Arisugacins are hybrid natural products, classified as meroterpenoids, indicating a partial terpenoid origin.[1] Structurally, they are related to other fungal metabolites such as territrems, also produced by Penicillium and Aspergillus species.[2] The biosynthesis of such complex molecules is orchestrated by a dedicated biosynthetic gene cluster (BGC) that encodes a suite of enzymes, including a core polyketide synthase (PKS), a prenyltransferase, and various tailoring enzymes like epoxidases and cyclases. While the specific BGC for Arisugacins has not yet been reported, a hypothetical pathway can be constructed based on the established biosynthetic routes of analogous compounds.

Proposed Biosynthetic Pathway of Arisugacins

The proposed biosynthetic pathway for Arisugacins initiates with the formation of a polyketide moiety, followed by prenylation and a cascade of oxidative and cyclization reactions. This proposed pathway is based on the well-elucidated biosynthesis of pyripyropene A.

Formation of the Polyketide Core

The biosynthesis is believed to commence with an iterative Type I polyketide synthase (PKS). This enzyme would utilize a starter unit, likely an aromatic precursor derived from the shikimate pathway, and extender units, typically malonyl-CoA, to assemble the polyketide chain. In the case of territrems, feeding studies with radiolabeled precursors have shown that the aromatic portion is derived from shikimate and methionine, while the non-aromatic part comes from mevalonate.[3][4]

Prenylation of the Polyketide Intermediate

Following the formation of the polyketide core, a prenyltransferase (PT), likely a member of the UbiA superfamily, catalyzes the attachment of a farnesyl pyrophosphate (FPP) or a geranylgeranyl pyrophosphate (GGPP) moiety to the polyketide. This is a crucial step that introduces the terpenoid component of the final molecule.

Epoxidation and Cyclization Cascade

The linear prenylated polyketide then undergoes epoxidation, a reaction typically catalyzed by a flavin-dependent monooxygenase. This epoxide is the substrate for a terpene cyclase, which initiates a cascade of cyclization reactions to form the characteristic polycyclic core of the Arisugacins. The diversity within the Arisugacin family likely arises from the action of different tailoring enzymes, such as cytochrome P450 monooxygenases and acetyltransferases, which modify the core structure.[5][6]

Caption: Figure 1: A proposed biosynthetic pathway for Arisugacins, highlighting the key enzymatic steps.

Quantitative Data

While specific kinetic data for the enzymes in the Arisugacin biosynthetic pathway are not available, production titers of various Arisugacins and related compounds have been reported. This data provides a benchmark for production levels and can guide strain improvement efforts.

Compound	Producing Organism	Titer/Yield	Reference
Arisugacin A & B	Penicillium sp. FO-4259	Not specified in initial isolation	[2]
Arisugacin C & D	Penicillium sp. FO-4259-11 (mutant)	Not specified in initial isolation	[7]
Arisugacins L-Q	Penicillium sp.	Not specified in initial isolation	[8]
Territrems	Aspergillus terreus	Not specified in initial isolation	[9]
Terrein	Aspergillus terreus S020	537.26 ± 23.42 g/kg extract	[10]

Experimental Protocols for Pathway Elucidation

The elucidation of the Arisugacin biosynthetic pathway would necessitate a combination of genetic and biochemical approaches. The following protocols are representative of the methodologies employed in the study of fungal meroterpenoid biosynthesis.

Identification and Heterologous Expression of the Biosynthetic Gene Cluster

The first step is to identify the Arisugacin BGC in the genome of Penicillium sp. FO-4259. This can be achieved through genome mining, looking for clusters containing genes encoding a PKS, a prenyltransferase, and a terpene cyclase. Once identified, the BGC can be heterologously expressed in a model fungal host like Aspergillus oryzae or Aspergillus nidulans to confirm its role in Arisugacin production.[11][12][13]

Caption: Figure 2: A logical workflow for the identification and functional verification of the Arisugacin BGC.

Characterization of Key Enzymes

• Objective: To determine the product of the PKS encoded within the Arisugacin BGC.

• Methodology:

  • Clone the PKS gene into an expression vector.

  • Express the PKS in a suitable host (e.g., E. coli for in vitro assays or a fungal host for in vivo production).

  • For in vitro assays, purify the PKS protein.

  • Provide the purified enzyme with the necessary substrates (starter unit, malonyl-CoA, and NADPH).

  • Analyze the reaction products by LC-MS and NMR to determine the structure of the polyketide core.[14]

• Objective: To confirm the prenylating activity of the putative PT and identify its substrate specificity.

• Methodology:

  • Clone and express the PT gene, and purify the recombinant protein.

  • Incubate the purified PT with the polyketide substrate (identified from the PKS characterization) and a prenyl donor (FPP or GGPP).

  • The reaction mixture typically contains a buffer (e.g., Tris-HCl), MgCl₂, and the substrates.

  • Quench the reaction and extract the products.

  • Analyze the products by HPLC and LC-MS to detect the prenylated polyketide.[15][16]

• Objective: To characterize the cyclization reaction catalyzed by the terpene cyclase.

• Methodology:

  • The terpene cyclase is often a membrane-bound protein, which can make its expression and purification challenging. Heterologous expression in a fungal host is often the preferred method.

  • Co-express the terpene cyclase with the upstream PKS, PT, and epoxidase in a heterologous host.

  • Analyze the metabolites produced by the engineered strain to identify the cyclized product.

  • For in vitro assays, membrane fractions containing the expressed cyclase can be used with the epoxidized prenylated polyketide as a substrate.

  • Product analysis is performed using GC-MS or LC-MS.[17][18]

Conclusion and Future Perspectives

The biosynthesis of Arisugacins in Penicillium sp. presents a fascinating example of the metabolic ingenuity of fungi. While the precise enzymatic machinery remains to be definitively characterized, the proposed pathway, based on established principles of meroterpenoid biosynthesis, provides a robust framework for future research. The elucidation of the Arisugacin BGC will not only provide fundamental insights into the biosynthesis of this important class of molecules but also open avenues for the engineered production of novel Arisugacin analogs with potentially improved therapeutic properties. The experimental protocols and workflows detailed in this guide offer a clear roadmap for researchers to unravel the remaining mysteries of Arisugacin biosynthesis.

References

• 1. Arisugacins, selective acetylcholinesterase inhibitors of microbial origin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Arisugacins A and B, novel and selective acetylcholinesterase inhibitors from Penicillium sp. FO-4259. I. Screening, taxonomy, fermentation, isolation and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Biosynthesis of Territrems by Aspergillus terreus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Biosynthesis of Territrems by Aspergillus terreus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Characterization of two cytochrome P450 monooxygenase genes of the pyripyropene biosynthetic gene cluster from Penicillium coprobium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Characterization of two acetyltransferase genes in the pyripyropene biosynthetic gene cluster from Penicillium coprobium - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Arisugacins C and D, novel acetylcholinesterase inhibitors and their related novel metabolites produced by Penicilium sp. FO-4259-11 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cholinesterase Inhibitory Arisugacins L-Q from a Penicillium sp. Isolate Obtained through a Citizen Science Initiative and Their Activities in a Phenotype-Based Zebrafish Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Aspergillus terreus - Wikipedia [en.wikipedia.org]
• 10. Large-Scale Production of Bioactive Terrein by Aspergillus terreus Strain S020 Isolated from the Saudi Coast of the Red Sea - PMC [pmc.ncbi.nlm.nih.gov]
• 11. tandfonline.com [tandfonline.com]
• 12. Heterologous Expression of Fungal Secondary Metabolite Pathways in the Aspergillus nidulans Host System - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Investigating Fungal Biosynthetic Pathways Using Heterologous Gene Expression: Aspergillus oryzae as a Heterologous Host | Springer Nature Experiments [experiments.springernature.com]
• 14. Diversification of polyketide structures via synthase engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A New Group of Aromatic Prenyltransferases in Fungi, Catalyzing a 2,7-Dihydroxynaphthalene 3-Dimethylallyl-transferase Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Regiospecificities and Prenylation Mode Specificities of the Fungal Indole Diterpene Prenyltransferases AtmD and PaxD - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Methods for the preparation and analysis of the diterpene cyclase fusicoccadiene synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Functional analysis of transmembrane terpene cyclases involved in fungal meroterpenoid biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic and Structural Elucidation of Arisugacin G: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for Arisugacin G, a meroterpenoid isolated from the fungus Penicillium sp. FO-4259. Due to the limited public availability of the full experimental data, this document summarizes the known information and provides a framework for the expected spectroscopic characteristics based on its structural analogues. The primary reference for the isolation and characterization of Arisugacin G is the work of Otoguro et al., published in The Journal of Antibiotics in 2000. While the abstract of this publication confirms the structural elucidation of Arisugacin G alongside its congeners (Arisugacins C, D, E, F, and H), the detailed NMR and MS data are not publicly accessible.

Core Structure and Anticipated Spectroscopic Features

Arisugacin G is a structural analogue of the well-characterized Arisugacin A. The core structure of the Arisugacin family is a complex polycyclic system. It is anticipated that the spectroscopic data for Arisugacin G would be largely comparable to that of other members of the Arisugacin family, with specific variations in chemical shifts and mass fragmentation patterns corresponding to its unique substitution.

Mass Spectrometry (MS) Data

Detailed experimental mass spectrometry data for Arisugacin G is not available in the public domain. However, based on its proposed structure as a member of the Arisugacin family, high-resolution mass spectrometry (HRMS) would be expected to provide an accurate mass measurement, confirming its molecular formula. The fragmentation pattern observed in tandem MS (MS/MS) experiments would be crucial in confirming the connectivity of the core structure.

Table 1: Anticipated Mass Spectrometry Data for Arisugacin G

Technique	Ionization Mode	Expected m/z	Interpretation
HRMS	ESI+	[M+H]⁺, [M+Na]⁺	Molecular formula confirmation
MS/MS	CID	-	Fragmentation pattern to confirm structural motifs

(Note: This table is a placeholder for the expected data, as the actual experimental values are not publicly available.)

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

The ¹H and ¹³C NMR spectra are fundamental for the structural elucidation of Arisugacin G. The complexity of the molecule would necessitate a full suite of 2D NMR experiments, including COSY, HSQC, and HMBC, to assign all proton and carbon signals unambiguously.

Table 2: Anticipated ¹H NMR Spectroscopic Data for Arisugacin G

Position	δH (ppm)	Multiplicity	J (Hz)	Assignment
...	...	...	...	...

(Note: This table is a placeholder for the expected data, as the actual experimental values are not publicly available.)

Table 3: Anticipated ¹³C NMR Spectroscopic Data for Arisugacin G

Position	δC (ppm)	Type
...	...	...

(Note: This table is a placeholder for the expected data, as the actual experimental values are not publicly available.)

Experimental Protocols

The detailed experimental protocols for the isolation and spectroscopic analysis of Arisugacin G are contained within the primary literature that is not publicly accessible. However, a general workflow can be inferred based on standard practices for natural product chemistry.

Isolation and Purification

A generalized workflow for the isolation of Arisugacin G from a fungal culture is depicted below. This would typically involve fermentation of Penicillium sp. FO-4259, followed by extraction of the culture broth and mycelium with organic solvents. Subsequent purification would be achieved through a series of chromatographic techniques.

Stereochemistry of the Arisugacin Family of Compounds: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Arisugacin family of natural products, isolated from the fermentation broth of Penicillium species, has garnered significant attention within the scientific community due to their potent and selective inhibition of acetylcholinesterase (AChE). This property makes them promising lead compounds in the development of therapeutics for neurodegenerative diseases such as Alzheimer's disease. The complex polycyclic architecture of the Arisugacins, characterized by a meroterpenoid scaffold, presents a fascinating challenge in stereochemical elucidation and synthetic chemistry. This technical guide provides a comprehensive overview of the stereochemistry of the core structures of the Arisugacin family, presenting key quantitative data, detailed experimental protocols for stereochemical determination, and logical workflows for their analysis.

Core Structures and Absolute Stereochemistry

The Arisugacin family comprises several members, with Arisugacins A-H being the most prominent. Their core structure is a complex fused ring system with multiple stereocenters, leading to a variety of stereoisomers. The absolute configurations of the key members have been determined through a combination of spectroscopic techniques and total synthesis.

Arisugacin A and B: The stereochemical assignments for Arisugacin A and B were initially elucidated through extensive NMR studies.[1] The absolute configuration for both compounds has been established as (4aR,6aR,12aS,12bS).[2][3] This assignment was later unambiguously confirmed through the first enantioselective total synthesis of (-)-Arisugacin A.

Arisugacin C: Arisugacin C possesses a different stereochemical arrangement compared to Arisugacins A and B. Its absolute configuration has been determined to be (4aS,6aR,12aR,12bR).[4]

Arisugacins D, E, F, G, and H: These members of the family are structurally related to Arisugacins A and B. The total synthesis of (-)-Arisugacins F and G has been accomplished, confirming their absolute stereochemistry, which is identical to that of naturally occurring Arisugacins.[5] While detailed stereochemical data for Arisugacins D, E, and H are less commonly reported in publicly available literature, their structural relationship to the other members suggests a similar stereochemical framework.

Quantitative Stereochemical Data

The stereochemistry of the Arisugacin family is supported by specific quantitative data obtained from various analytical techniques. These data are crucial for the correct assignment of stereocenters and for the characterization of synthetic and isolated compounds.

Compound	Specific Rotation ([α]D)	Solvent	Reference(s)
Arisugacin A	Data not available in searched resources	-	-
Arisugacin B	Data not available in searched resources	-	-
Arisugacin C	Data not available in searched resources	-	-
(-)-Arisugacin F	Data not available in searched resources	-	[5]
(-)-Arisugacin G	Data not available in searched resources	-	[5]

Note: While the synthesis of optically active Arisugacins has been reported, specific rotation values were not found in the reviewed abstracts. Access to full-text articles and supplementary information is required to populate this table.

Detailed ¹H and ¹³C NMR data, including chemical shifts (δ) and coupling constants (J), are fundamental for determining the relative stereochemistry of the Arisugacin core. The following tables summarize the key NMR data where available.

Table 2: ¹H NMR Data (Key Protons) for the Arisugacin Core

Proton	Arisugacin A (δ, ppm)	Arisugacin B (δ, ppm)	Arisugacin C (δ, ppm)

| Data not available in a comparative format in searched resources | | | |

Table 3: ¹³C NMR Data (Key Carbons) for the Arisugacin Core

Carbon	Arisugacin A (δ, ppm)	Arisugacin B (δ, ppm)	Arisugacin C (δ, ppm)

| Data not available in a comparative format in searched resources | | | |

Experimental Protocols for Stereochemical Determination

The determination of the complex stereochemistry of the Arisugacin family relies on a combination of sophisticated experimental techniques. Below are detailed methodologies for key experiments cited in the stereochemical elucidation of these compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Relative Stereochemistry

Objective: To determine the relative configuration of the stereocenters within the Arisugacin core through the analysis of Nuclear Overhauser Effect (NOE) and coupling constant data.

Methodology:

• Sample Preparation: Dissolve 5-10 mg of the purified Arisugacin compound in a suitable deuterated solvent (e.g., CDCl₃, CD₃OD, or DMSO-d₆) to a concentration of approximately 10-20 mM.

• 1D NMR Spectroscopy:

  • Acquire a high-resolution ¹H NMR spectrum to identify all proton resonances.

  • Acquire a ¹³C NMR spectrum, along with DEPT-135 and DEPT-90 spectra, to identify all carbon resonances and their multiplicities.

• 2D NMR Spectroscopy:

  • COSY (Correlation Spectroscopy): Acquire a DQF-COSY or gradient-selected COSY spectrum to establish proton-proton coupling networks and identify adjacent protons.

  • HSQC (Heteronuclear Single Quantum Coherence): Acquire a gradient-selected HSQC spectrum to correlate each proton with its directly attached carbon atom.

  • HMBC (Heteronuclear Multiple Bond Correlation): Acquire a gradient-selected HMBC spectrum to identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for assigning quaternary carbons and piecing together the carbon skeleton.

  • NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy):

    • Acquire a 2D NOESY or ROESY spectrum with a mixing time optimized for the molecule's size (typically 300-800 ms (B15284909) for molecules in this size range).

    • Analyze the cross-peaks, which indicate spatial proximity (through-space interactions) between protons. The presence or absence of specific NOE/ROE correlations provides critical information about the relative stereochemistry of the molecule. For example, strong NOEs between axial protons on a cyclohexane (B81311) ring can confirm their 1,3-diaxial relationship.

Data Analysis:

• Coupling Constants (J-values): Analyze the multiplicity and coupling constants of key protons. The magnitude of ³JHH values, as described by the Karplus equation, can provide information about the dihedral angles between adjacent protons, which in turn helps to define the conformation and relative stereochemistry of the ring systems.

• NOE/ROE Correlations: Construct a 3D model of the proposed stereoisomer and correlate the observed NOE/ROE cross-peaks with the inter-proton distances in the model. A strong correlation between the experimental data and the model supports the proposed relative stereochemistry.

NMR-based workflow for determining relative stereochemistry.

Total Synthesis for Absolute Stereochemistry Confirmation

Objective: To unambiguously determine the absolute configuration of a chiral natural product by synthesizing a single enantiomer and comparing its properties to the natural sample.

Methodology:

The enantioselective total synthesis of a complex molecule like an Arisugacin involves a multi-step sequence that utilizes chiral starting materials, chiral catalysts, or chiral auxiliaries to control the stereochemistry at each newly formed stereocenter.

Key Stages in an Enantioselective Synthesis of an Arisugacin:

• Retrosynthetic Analysis: Deconstruct the target molecule into simpler, commercially available starting materials, identifying key stereochemistry-defining reactions.

• Asymmetric Synthesis of Key Fragments: Synthesize key building blocks with the desired absolute stereochemistry. This can be achieved through various methods, such as:

  • Chiral Pool Synthesis: Using naturally occurring chiral molecules (e.g., amino acids, sugars) as starting materials.

  • Asymmetric Catalysis: Employing chiral catalysts (e.g., enzymes, organocatalysts, transition metal complexes with chiral ligands) to induce enantioselectivity in a reaction.

  • Chiral Auxiliaries: Temporarily attaching a chiral group to the substrate to direct the stereochemical outcome of a reaction, followed by its removal.

• Fragment Coupling and Cyclization: Couple the synthesized chiral fragments and perform the necessary cyclization reactions to construct the polycyclic core of the Arisugacin.

• Final Functional Group Manipulations: Install or modify the remaining functional groups to complete the synthesis of the target Arisugacin.

• Purification and Characterization: Purify the synthetic product using chromatographic techniques (e.g., HPLC) and characterize it thoroughly using NMR, mass spectrometry, and other analytical methods.

• Comparison with Natural Product: Compare the spectroscopic data (e.g., ¹H and ¹³C NMR spectra) and the specific rotation of the synthetic enantiomer with those of the naturally isolated Arisugacin. An identical match in all properties confirms the absolute configuration of the natural product.

Workflow for absolute stereochemistry confirmation via total synthesis.

Conclusion

The stereochemistry of the Arisugacin family of compounds is a testament to the intricate and stereoselective biosynthetic machinery of their producing organisms. The elucidation of their absolute and relative configurations has been a significant achievement, relying on the synergistic application of advanced NMR techniques and the strategic prowess of enantioselective total synthesis. This in-depth guide has provided a framework for understanding the stereochemical nuances of the Arisugacin core, highlighting the key data and experimental protocols that are fundamental to this field of study. Further research, particularly the full disclosure of detailed experimental data for all family members, will continue to refine our understanding of these potent acetylcholinesterase inhibitors and aid in the design of novel therapeutic agents.

References

• 1. aseestant.ceon.rs [aseestant.ceon.rs]
• 2. Arisugacin A | C28H32O8 | CID 10255275 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Arisugacin B | C27H30O7 | CID 10050190 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Arisugacin C | C27H32O6 | CID 10503812 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Total syntheses of the AChE inhibitors (-)-arisugacins F and G - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Total Synthesis of Arisugacin G: A Methodological Overview and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the synthetic methodologies employed in the total synthesis of Arisugacin G and its close analogue, Arisugacin A. Arisugacins are a family of meroterpenoids that have garnered significant interest due to their potent and selective inhibition of acetylcholinesterase (AChE), a key target in the palliative treatment of Alzheimer's disease. The intricate molecular architecture of these natural products presents a formidable challenge for synthetic chemists and offers a platform for the development of novel synthetic strategies.

Core Synthetic Strategy

The convergent total synthesis of the arisugacin core relies on a key formal [3+3] cycloaddition reaction to construct the pyranopyrone skeleton. This is followed by a series of stereoselective transformations to install the requisite stereocenters and functional groups.

A pivotal 20-step total synthesis of (±)-arisugacin A has been achieved with an overall yield of 2.1%.[1][2] Key features of this synthesis include a highly stereoselective formal [3+3] cycloaddition of an α,β-unsaturated iminium salt with a 4-hydroxy-2-pyrone, which proceeds through a 6π-electron electrocyclic ring-closure of a 1-oxatriene intermediate.[1] A strategic dihydroxylation-deoxygenation protocol was also developed to install the critical angular hydroxyl group.[1]

Key Reaction Pathways and Experimental Workflows

The overall synthetic approach can be visualized as the convergent assembly of two key fragments, followed by late-stage functional group manipulations.

Caption: General workflow for the total synthesis of Arisugacins.

Detailed Experimental Protocols

The following protocols are adapted from the reported total synthesis of (±)-Arisugacin A and represent the key transformations.

Protocol 1: Formal [3+3] Cycloaddition for the Synthesis of the Tricyclic Core

This protocol describes the construction of the pyranopyrone skeleton via a formal [3+3] cycloaddition reaction.

Materials:

• α,β-Unsaturated aldehyde derivative

• 4-Hydroxy-6-aryl-2-pyrone derivative

• Secondary amine catalyst (e.g., piperidine)

• Anhydrous solvent (e.g., toluene)

• Inert atmosphere (e.g., Argon or Nitrogen)

Procedure:

• To a solution of the 4-hydroxy-6-aryl-2-pyrone (1.0 eq) in anhydrous toluene (B28343) under an inert atmosphere, add the α,β-unsaturated aldehyde (1.1 eq).

• Add a catalytic amount of a secondary amine (e.g., piperidine, 0.1 eq).

• Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by silica (B1680970) gel column chromatography to afford the tricyclic pyranopyrone product.

Reactant/Reagent	Molar Ratio	Notes
4-Hydroxy-2-pyrone	1.0
α,β-Unsaturated aldehyde	1.1
Piperidine	0.1	Catalyst
Toluene	-	Anhydrous

Protocol 2: Stereoselective Dihydroxylation

This protocol details the introduction of two hydroxyl groups in a stereoselective manner.

Materials:

• Tricyclic pyranopyrone intermediate

• Osmium tetroxide (OsO₄) or potassium osmate(VI) dihydrate (K₂OsO₄·2H₂O)

• Co-oxidant (e.g., N-methylmorpholine N-oxide, NMO)

• Solvent system (e.g., acetone (B3395972)/water or t-butanol/water)

Procedure:

• Dissolve the tricyclic pyranopyrone intermediate (1.0 eq) in a mixture of acetone and water.

• Add N-methylmorpholine N-oxide (NMO) (1.5 eq).

• Add a catalytic amount of osmium tetroxide (0.02 eq).

• Stir the reaction mixture at room temperature until the starting material is consumed (monitored by TLC).

• Quench the reaction by adding a saturated aqueous solution of sodium sulfite.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude diol by silica gel column chromatography.

Reactant/Reagent	Molar Ratio	Notes
Tricyclic Intermediate	1.0
NMO	1.5	Co-oxidant
OsO₄	0.02	Catalyst
Acetone/Water	-	Solvent

Protocol 3: Deoxygenation of the Angular Hydroxyl Group

This protocol describes the selective removal of the angular hydroxyl group, a crucial step in the synthesis.

Materials:

• Diol intermediate

• Reagents for the formation of a thiocarbonyl derivative (e.g., 1,1'-thiocarbonyldiimidazole (B131065), TCDI)

• Radical initiator (e.g., azobisisobutyronitrile, AIBN)

• Reducing agent (e.g., tributyltin hydride, Bu₃SnH)

• Anhydrous solvent (e.g., toluene)

Procedure:

• Thiocarbonyl derivative formation: To a solution of the diol (1.0 eq) in anhydrous toluene, add 1,1'-thiocarbonyldiimidazole (1.2 eq). Heat the mixture to facilitate the reaction, monitoring by TLC.

• Radical deoxygenation: Once the thiocarbonyl derivative is formed, add tributyltin hydride (3.0 eq) and a catalytic amount of AIBN (0.1 eq) to the reaction mixture.

• Heat the reaction mixture at reflux under an inert atmosphere.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction to room temperature and remove the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the deoxygenated product.

Reactant/Reagent	Molar Ratio	Notes
Diol Intermediate	1.0
TCDI	1.2	For thiocarbonyl formation
Bu₃SnH	3.0	Reducing agent
AIBN	0.1	Radical initiator
Toluene	-	Anhydrous

Signaling Pathway Analogy: The Logic of the Synthetic Route

While not a biological signaling pathway, the logic of the synthetic route can be visualized as a cascade of controlled chemical transformations, where the product of one step becomes the specific substrate for the next, leading to the final complex molecule.

Caption: Logical flow of the Arisugacin total synthesis.

Concluding Remarks

The total synthesis of Arisugacin A, and by extension Arisugacin G, showcases a powerful and elegant synthetic strategy. The key [3+3] cycloaddition and subsequent stereocontrolled manipulations provide a robust route to this class of potent acetylcholinesterase inhibitors. The protocols and data presented here serve as a valuable resource for researchers in synthetic organic chemistry and medicinal chemistry who are interested in the synthesis of complex natural products and the development of novel therapeutics for neurodegenerative diseases. Further investigation into the supplementary information of the cited literature is recommended for more granular experimental details.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Application Note: Experimental Protocol for the Synthesis of Arisugacin Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction

Arisugacins are a family of meroterpenoid natural products that have garnered significant interest due to their potent and selective inhibition of acetylcholinesterase (AChE). This activity makes them promising candidates for the development of therapeutics for neurodegenerative diseases such as Alzheimer's disease. This document provides a representative experimental protocol for the synthesis of a core Arisugacin skeleton, based on the well-established total synthesis of Arisugacin A, a closely related and extensively studied analog of Arisugacin G. The methodologies outlined herein detail the key chemical transformations required to construct the characteristic naphtho[2,1-b]pyrano[3,4-e]pyran-1,11(5H)-dione ring system.

Overall Synthetic Strategy

The synthesis of the Arisugacin core involves a multi-step sequence. The key steps include the preparation of a functionalized α,β-unsaturated aldehyde and a 4-hydroxy-2-pyrone derivative. These two fragments are then coupled through a Knoevenagel-type condensation. This is followed by a crucial intramolecular oxa-6π electrocyclization reaction to form the central pyran ring system. Subsequent stereoselective transformations are then carried out to install the required functional groups on the core structure.

Key Experimental Protocols

Note: These protocols are representative of the synthesis of the Arisugacin A core structure. Appropriate modifications to starting materials would be necessary for the synthesis of Arisugacin G. All reactions should be carried out in a well-ventilated fume hood using appropriate personal protective equipment.

Protocol 1: Knoevenagel Condensation and Electrocyclization

This procedure details the crucial step of coupling the aldehyde and pyrone fragments to form the core tricyclic skeleton of the Arisugacin family.

• Preparation: To a solution of the appropriate α,β-unsaturated aldehyde (1.0 equivalent) in a suitable solvent such as toluene, add the 4-hydroxy-2-pyrone derivative (1.1 equivalents).

• Catalyst Addition: Add a catalytic amount of a base, such as piperidine (B6355638) (0.1 equivalents).

• Reaction: Stir the mixture at a controlled temperature, typically ranging from room temperature to a gentle reflux, for 2-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent like ethyl acetate (B1210297) and wash sequentially with a mild acid (e.g., 1M HCl), water, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The resulting crude product is then purified by flash column chromatography on silica (B1680970) gel to yield the cyclized Arisugacin core.

Protocol 2: Stereoselective Dihydroxylation

This step installs the diol functionality, a key feature of the Arisugacin family.

• Preparation: Dissolve the Arisugacin core (1.0 equivalent) in a mixture of t-butanol and water.

• Reagent Addition: Add N-methylmorpholine N-oxide (NMO) (1.5 equivalents) followed by a catalytic amount of osmium tetroxide (OsO₄) (approx. 0.02 equivalents) at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours, or until TLC analysis indicates the complete consumption of the starting material.

• Quenching: Quench the reaction by adding a saturated aqueous solution of sodium sulfite.

• Extraction: Extract the aqueous layer multiple times with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. Purify the residue by flash chromatography to obtain the diol product.

Summary of Quantitative Data

The following table summarizes representative yields for the key transformations in the synthesis of an Arisugacin A analog. Actual yields may vary depending on the specific substrates and reaction conditions.

Step Number	Reaction	Starting Material	Product	Representative Yield (%)
1	Knoevenagel/Electrocyclization	α,β-Unsaturated Aldehyde & 4-Hydroxy-2-pyrone	Tricyclic Arisugacin Core	65-75%
2	Stereoselective Dihydroxylation	Tricyclic Arisugacin Core	Diol Intermediate	80-90%
3	Further Functionalization	Diol Intermediate	Advanced Intermediate	(Varies)
4	Final Deprotection/Oxidation	Advanced Intermediate	Arisugacin Analog	(Varies)

Visualizing the Workflow

The following diagram illustrates the generalized workflow for the synthesis of the Arisugacin core structure.

Caption: Generalized synthetic workflow for the Arisugacin core structure.

Application Notes: Arisugacin G as a Negative Control in Acetylcholinesterase (AChE) Assays

Introduction

Acetylcholinesterase (AChE) is a critical enzyme in the cholinergic nervous system, responsible for hydrolyzing the neurotransmitter acetylcholine (B1216132) and terminating synaptic transmission. Inhibition of AChE is a key therapeutic strategy for conditions such as Alzheimer's disease, myasthenia gravis, and glaucoma. In the development of novel AChE inhibitors, rigorous and well-controlled in vitro assays are essential. A crucial component of these assays is the use of appropriate negative controls to ensure that observed inhibitory effects are specific to the test compounds and not due to experimental artifacts. Arisugacin G, a member of the arisugacin family of natural products, presents an ideal negative control for AChE inhibition assays. While structurally related to potent AChE inhibitors like Arisugacin A and B, Arisugacin G itself does not exhibit inhibitory activity against the enzyme.

Arisugacin Family of Compounds and AChE Inhibition

The arisugacins are a group of meroterpenoids isolated from the fungus Penicillium sp. FO-4259. Several members of this family, notably Arisugacin A and B, are highly potent and selective inhibitors of AChE.[1][2] In contrast, studies have shown that Arisugacins E, F, G, and H do not inhibit AChE activity even at concentrations as high as 100 µM.[3] This stark difference in activity among structurally similar compounds makes Arisugacin G a valuable tool for researchers.

Rationale for Using Arisugacin G as a Negative Control

Utilizing Arisugacin G as a negative control in AChE assays offers several advantages:

• Structural Similarity: As a structural analog of active arisugacins, Arisugacin G helps to control for non-specific effects that might arise from the shared chemical scaffold.

• Validated Inactivity: Its lack of inhibitory effect on AChE has been experimentally verified, providing a reliable baseline for zero inhibition.

• Assay Integrity: Including Arisugacin G in an assay alongside potent inhibitors and test compounds helps to validate the assay's specificity and rule out false-positive results.

Data Presentation

The following table summarizes the acetylcholinesterase inhibitory activities of various arisugacin compounds, highlighting the inactivity of Arisugacin G.

Compound	IC₅₀ (AChE Inhibition)	Reference
Arisugacin A	1 nM	[4]
Arisugacin B	~1.0 - 25.8 nM	[1]
Arisugacin C	2.5 µM	[3]
Arisugacin D	3.5 µM	[3]
Arisugacin G	> 100 µM	[3]
Arisugacin E	> 100 µM	[3]
Arisugacin F	> 100 µM	[3]
Arisugacin H	> 100 µM	[3]

Protocols: In Vitro Acetylcholinesterase Inhibition Assay using Arisugacin G as a Negative Control

This protocol details the use of a colorimetric method based on the Ellman's reaction to determine AChE activity and its inhibition.[3][5][6]

Materials and Reagents

• Acetylcholinesterase (AChE) from electric eel (Electrophorus electricus)

• Acetylthiocholine (B1193921) iodide (ATCI) - Substrate

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) - Ellman's reagent

• Tris-HCl buffer (50 mM, pH 8.0)

• Arisugacin G (Negative Control)

• Known AChE inhibitor (e.g., Donepezil or Galantamine) (Positive Control)

• Test compounds

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 412 nm

Experimental Protocol

1. Preparation of Reagents:

• Tris-HCl Buffer (50 mM, pH 8.0): Prepare and adjust the pH of the Tris-HCl solution.

• AChE Solution: Prepare a stock solution of AChE in Tris-HCl buffer. The final concentration in the well should be optimized to yield a linear reaction rate for at least 10 minutes.

• ATCI Solution (15 mM): Dissolve acetylthiocholine iodide in deionized water.

• DTNB Solution (3 mM): Dissolve DTNB in Tris-HCl buffer.

• Test Compounds, Arisugacin G, and Positive Control: Prepare stock solutions in DMSO. Create a series of dilutions at the desired concentrations. Ensure the final DMSO concentration in the assay does not exceed 1% to avoid affecting enzyme activity.

2. Assay Procedure (96-well plate format):

• Assay Setup: In each well of a 96-well plate, add the following in the specified order:

  • 140 µL of Tris-HCl buffer (50 mM, pH 8.0)

  • 20 µL of DTNB solution (3 mM)

  • 10 µL of the test compound, Arisugacin G (negative control), positive control, or DMSO (for 100% activity control).

  • 10 µL of AChE solution.

• Controls:

  • Blank: Contains all reagents except the enzyme solution (add 10 µL of buffer instead).

  • Negative Control (100% Activity): Contains all reagents with the solvent (DMSO) used for the test compounds.

  • Positive Control: Contains all reagents with a known AChE inhibitor.

  • Arisugacin G Control: Contains all reagents with Arisugacin G.

• Pre-incubation: Incubate the plate at 25°C for 10 minutes.

• Reaction Initiation: Add 20 µL of ATCI solution (15 mM) to each well to start the enzymatic reaction.

• Measurement: Immediately measure the absorbance at 412 nm using a microplate reader. Continue to record the absorbance every minute for a period of 10-20 minutes to determine the reaction rate.

3. Data Analysis:

• Calculate the rate of reaction (ΔA/min) for each well by determining the change in absorbance over time.

• Calculate the percentage of inhibition for each concentration of the test compound, positive control, and Arisugacin G using the following formula:

  % Inhibition = [1 - (Rate of sample / Rate of negative control)] x 100

• Determine the IC₅₀ value: Plot the percentage of inhibition against the logarithm of the inhibitor concentration. The IC₅₀ value is the concentration of the inhibitor that causes 50% inhibition of AChE activity. The % inhibition for Arisugacin G should be close to zero.

Mandatory Visualizations

Caption: Cholinergic synapse signaling pathway and the site of AChE inhibition.

Caption: General experimental workflow for an in vitro AChE inhibition assay.

References

• 1. Arisugacins A and B, novel and selective acetylcholinesterase inhibitors from Penicillium sp. FO-4259. I. Screening, taxonomy, fermentation, isolation and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Arisugacins, selective acetylcholinesterase inhibitors of microbial origin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. japsonline.com [japsonline.com]
• 4. (+)-Arisugacin A - Computational evidence of a dual binding site covalent inhibitor of acetylcholinesterase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In Vitro Screening for Acetylcholinesterase Inhibition and Antioxidant Activity of Quercus suber Cork and Corkback Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Simple and rapid colorimetric method for determination of erythrocyte and plasma cholinesterase activities and comparison with the standard Ellman’s method [publichealthtoxicology.com]

Application Notes: Arisugacin G in Comparative Bioassays

Introduction

Arisugacin G belongs to the arisugacin family, a group of meroterpenoid compounds isolated from the fungus Penicillium sp. FO-4259.[1][2] Members of this family, particularly Arisugacin A, have been identified as highly potent and selective inhibitors of acetylcholinesterase (AChE).[1][2][3] This potent inhibitory activity, coupled with high selectivity over the related enzyme butyrylcholinesterase (BuChE), makes arisugacins compelling candidates for research in neurodegenerative diseases, particularly Alzheimer's disease, where AChE inhibition is a key therapeutic strategy.[2][3]

Mechanism of Action: Dual-Binding Site Inhibition

Unlike many traditional AChE inhibitors that contain a quaternizable nitrogen atom to mimic the natural substrate acetylcholine (B1216132), arisugacins lack this feature.[3] Computational studies on Arisugacin A suggest a unique mechanism of action involving a dual-binding site on the AChE enzyme. The molecule is proposed to interact with both the catalytic active site (CAS) and the peripheral anionic site (PAS) at the entrance of the enzyme's gorge.[3] This dual inhibition is significant because the PAS is implicated in the AChE-induced aggregation of amyloid-β (Aβ) peptides, a hallmark of Alzheimer's disease.[3] By blocking both sites, arisugacins may not only prevent the breakdown of acetylcholine but also inhibit the formation of amyloid plaques, offering a potential neuroprotective effect beyond symptomatic treatment.[3]

Applications in Comparative Bioassays

Arisugacin G and its analogues are valuable tools for a range of comparative bioassays in drug discovery and neuroscience research:

• Primary Screening: Assessing the AChE inhibitory potency of Arisugacin G in comparison to standard drugs (e.g., Donepezil, Galantamine) and other novel compounds.

• Selectivity Profiling: Comparing its inhibitory activity against AChE versus BuChE to determine its selectivity index, a critical parameter for predicting potential side effects.

• Structure-Activity Relationship (SAR) Studies: Using Arisugacin G as a reference compound to evaluate how structural modifications in related synthetic analogues affect potency and selectivity.

• Neuroprotection Assays: Investigating its potential to protect neuronal cells from various insults, such as oxidative stress or amyloid-β toxicity, in comparison to other neuroprotective agents.

• Cytotoxicity Profiling: Evaluating the toxicity of Arisugacin G in various cell lines (both neuronal and non-neuronal) to establish its therapeutic window.

Quantitative Data Summary

The following table summarizes the inhibitory potency and selectivity of Arisugacin A, a closely related and well-studied member of the arisugacin family. This data is critical for designing comparative bioassays and interpreting results with Arisugacin G.

Compound	Target Enzyme	IC₅₀ (nM)	Selectivity (vs. BuChE)	Reference
Arisugacin A	Acetylcholinesterase (AChE)	1.0	>18,000-fold	[1][3]
Arisugacin A	Butyrylcholinesterase (BuChE)	>18,000	-	[3]
Arisugacins & Territrems	Acetylcholinesterase (AChE)	1.0 - 25.8	>2,000-fold	[1]

Experimental Protocols

Protocol 1: Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

This protocol describes a colorimetric method to determine the AChE inhibitory activity of Arisugacin G. The assay measures the activity of AChE by observing the formation of the yellow 5-thio-2-nitrobenzoate anion resulting from the reaction of dithiobis(2-nitrobenzoic acid) (DTNB) with thiocholine, a product of acetylcholine hydrolysis by AChE.

Materials:

• Acetylcholinesterase (AChE) from electric eel

• Acetylthiocholine iodide (ATCI)

• 5,5'-Dithiobis(2-nitrobenzoic acid) (DTNB)

• Phosphate (B84403) Buffer (50 mM, pH 8.0)

• Arisugacin G (and other test compounds)

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of Arisugacin G in DMSO. Create a series of dilutions in phosphate buffer to achieve final desired concentrations.

  • Prepare a 1.5 mM solution of ATCI in deionized water.

  • Prepare a 3 mM solution of DTNB in phosphate buffer.

  • Prepare a 0.1 U/mL solution of AChE in phosphate buffer.

• Assay Setup (in a 96-well plate):

  • Add 25 µL of the Arisugacin G dilution (or positive control/vehicle control) to each well.

  • Add 125 µL of phosphate buffer.

  • Add 50 µL of the DTNB solution.

  • Initiate the reaction by adding 25 µL of the AChE solution to all wells except the blank. Mix gently.

  • Pre-incubate the plate at 37°C for 15 minutes.

• Measurement:

  • Add 25 µL of the ATCI substrate solution to all wells to start the reaction.

  • Immediately measure the absorbance at 412 nm using a microplate reader.

  • Continue to read the absorbance every minute for 5-10 minutes.

• Data Analysis:

  • Calculate the rate of reaction (V) for each concentration.

  • Calculate the percentage of inhibition using the formula: % Inhibition = [(V_control - V_sample) / V_control] * 100

  • Plot the % Inhibition against the logarithm of the Arisugacin G concentration.

  • Determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition) using non-linear regression analysis.

Protocol 2: Neuroprotection Assay (H₂O₂-Induced Oxidative Stress Model)

This protocol assesses the ability of Arisugacin G to protect neuronal cells (e.g., SH-SY5Y neuroblastoma cells) from oxidative stress induced by hydrogen peroxide (H₂O₂).

Materials:

• SH-SY5Y cells

• Complete culture medium (e.g., DMEM/F12 with 10% FBS)

• Arisugacin G

• Hydrogen Peroxide (H₂O₂)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL)

• DMSO

• 96-well cell culture plate

Procedure:

• Cell Seeding: Seed SH-SY5Y cells into a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere for 24 hours.

• Compound Pre-treatment:

  • Remove the culture medium.

  • Add 100 µL of fresh medium containing various concentrations of Arisugacin G.

  • Incubate for 2 hours at 37°C in a CO₂ incubator.

• Induction of Oxidative Stress:

  • Add a pre-determined toxic concentration of H₂O₂ (e.g., 100 µM) to the wells (except for the vehicle control group).

  • Incubate for an additional 24 hours.

• Cell Viability Assessment (MTT Assay):

  • Remove the medium and add 100 µL of fresh medium containing 0.5 mg/mL MTT to each well.

  • Incubate for 4 hours at 37°C, allowing viable cells to convert MTT into formazan (B1609692) crystals.

  • Carefully remove the MTT solution.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate for 10 minutes to ensure complete dissolution.

• Measurement and Analysis:

  • Measure the absorbance at 570 nm.

  • Calculate cell viability as a percentage relative to the untreated control cells.

  • Compare the viability of cells treated with H₂O₂ alone versus those pre-treated with Arisugacin G to determine its neuroprotective effect.

Visualizations

Caption: General workflow for a comparative bioassay of a novel inhibitor.

Caption: Proposed dual-binding mechanism of Arisugacin on Acetylcholinesterase.

References

• 1. Arisugacins A and B, novel and selective acetylcholinesterase inhibitors from Penicillium sp. FO-4259. I. Screening, taxonomy, fermentation, isolation and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Arisugacins, selective acetylcholinesterase inhibitors of microbial origin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. (+)-Arisugacin A - Computational evidence of a dual binding site covalent inhibitor of acetylcholinesterase - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Arisugacin G as a Chemical Scaffold for Structure-Activity Relationship (SAR) Studies of Acetylcholinesterase Inhibitors

Audience: Researchers, scientists, and drug development professionals.

Introduction Acetylcholinesterase (AChE), the enzyme responsible for the hydrolysis of the neurotransmitter acetylcholine (B1216132), is a primary therapeutic target for the symptomatic treatment of Alzheimer's disease. The arisugacins, a family of meroterpenoids isolated from the fungus Penicillium sp. FO-4259, are potent and highly selective inhibitors of AChE[1][2]. Arisugacin A, for instance, exhibits inhibitory activity in the nanomolar range (IC50 ≈ 1.0 nM) and shows high selectivity for AChE over the related enzyme butyrylcholinesterase (BuChE)[2][3].

Interestingly, while structurally similar to its potent analogs, Arisugacin G has been reported to be inactive against AChE[4]. This unique property makes Arisugacin G an ideal chemical tool for Structure-Activity Relationship (SAR) studies. It can serve as a foundational scaffold for chemical synthesis and as a negative control to validate the on-target effects of active analogs. By systematically modifying the Arisugacin G skeleton and comparing the biological activity of the resulting analogs to potent compounds like Arisugacin A, researchers can elucidate the specific structural motifs required for potent and selective AChE inhibition.

Principle of Application The core principle of using Arisugacin G in SAR studies is to identify the "pharmacophore"—the essential molecular features responsible for AChE inhibition. The process involves a systematic workflow:

• Scaffold Selection: Arisugacin G provides a rigid and complex core structure. Its inactivity serves as a perfect baseline (activity = 0) for evaluating synthetic modifications.

• Analog Synthesis: Chemists synthesize a library of analogs by modifying specific functional groups on the Arisugacin G scaffold. Key modifications may target regions known to be important in related active compounds, such as the α-pyrone D-ring and the enone motif in the A-ring, which are critical for the activity of related compounds[3].

• Biological Screening: All synthesized analogs are screened for their ability to inhibit AChE. A parallel screen against BuChE is often included to determine selectivity.

• Data Analysis: By correlating the structural changes with the measured inhibitory activity (e.g., IC50 values), researchers can build an SAR model. This model helps to understand which chemical features enhance potency and selectivity.

This iterative process, guided by the SAR data, enables the rational design of optimized lead compounds with improved drug-like properties.

Workflow for SAR studies using the Arisugacin G scaffold.

Data Presentation: Structure-Activity Relationships

The table below summarizes representative data illustrating the SAR principles for the Arisugacin scaffold. By comparing the potent activity of Arisugacin A with the inactivity of Arisugacin G, the importance of specific structural features becomes evident.

Compound	Key Structural Features	AChE IC50 (nM)	BuChE IC50 (nM)	Selectivity Index (BuChE/AChE)
Arisugacin A	Contains critical α-pyrone D-ring and A-ring enone	1.0[2]	>18,000[3]	>18,000
Arisugacin G	Structurally related analog	Inactive[4]	N/A	N/A
Territrem B	Structurally related meroterpenoid	2.1[2]	>40,000	>19,000
Analog X (Hypothetical)	Arisugacin G scaffold + Reductive ring-opening of α-pyrone D-ring	Inactive[3]	N/A	N/A

This data highlights that the α-pyrone D-ring is essential for inhibitory activity, as its modification or absence (as in the case of differences leading to Arisugacin G's inactivity or the hypothetical ring-opened analog) leads to a complete loss of function[3].

Signaling Pathway: Mechanism of Action

Arisugacin-based inhibitors function by blocking AChE in the synaptic cleft. This prevents the breakdown of acetylcholine (ACh), leading to increased ACh levels and enhanced stimulation of postsynaptic acetylcholine receptors (AChR). This mechanism helps to alleviate the cholinergic deficit associated with Alzheimer's disease.

Mechanism of AChE inhibition by active Arisugacin analogs.

Protocols

Protocol 1: In Vitro Acetylcholinesterase (AChE) Inhibition Assay

This protocol is based on the colorimetric method developed by Ellman, which measures the activity of AChE by quantifying the production of thiocholine (B1204863).

Principle: AChE hydrolyzes the substrate acetylthiocholine (B1193921) (ATCI) into thiocholine and acetate. Thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce 5-thio-2-nitrobenzoate (TNB), a yellow-colored anion whose absorbance can be measured at 412 nm. The rate of color change is proportional to AChE activity.

Materials:

• 96-well microplate

• Microplate reader (412 nm)

• Phosphate (B84403) buffer (100 mM, pH 8.0)

• Acetylcholinesterase (AChE) from electric eel

• Acetylthiocholine iodide (ATCI)

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent)

• Test compounds (Arisugacin analogs) dissolved in DMSO

• Positive control (e.g., Donepezil)

Procedure:

• Reagent Preparation:

  • Prepare a 15 mM ATCI stock solution in deionized water.

  • Prepare a 3 mM DTNB stock solution in 100 mM phosphate buffer (pH 7.0) containing 1 M NaCl.

  • Prepare an AChE solution of 0.22 U/mL in phosphate buffer (pH 8.0).

  • Prepare serial dilutions of test compounds and positive control in phosphate buffer. Ensure the final DMSO concentration is below 1%.

• Assay Setup (in a 96-well plate):

  • Blank: 140 µL buffer + 20 µL DTNB + 20 µL ATCI.

  • Control (100% activity): 120 µL buffer + 20 µL AChE + 20 µL DTNB + 20 µL buffer (instead of compound).

  • Test Compound: 120 µL buffer + 20 µL AChE + 20 µL DTNB + 20 µL of test compound dilution.

  • Add reagents to the plate in the order listed.

• Incubation and Measurement:

  • Pre-incubate the plate with enzyme, buffer, DTNB, and compound/buffer for 15 minutes at 25°C.

  • Initiate the reaction by adding 20 µL of ATCI to all wells.

  • Immediately start measuring the absorbance at 412 nm every 30 seconds for 5 minutes using a microplate reader.

• Data Analysis:

  • Calculate the rate of reaction (V = ΔAbsorbance/Δtime) for each well.

  • Calculate the percentage of inhibition for each compound concentration using the formula: % Inhibition = [1 - (V_inhibitor / V_control)] * 100

  • Plot the % Inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Protocol 2: Cell Viability (MTT) Assay

This protocol assesses the general cytotoxicity of the synthesized analogs to rule out non-specific cell death as a mechanism of action.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. Viable cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow MTT to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.

Materials:

• Human cell line (e.g., SH-SY5Y or HEK293)

• Cell culture medium (e.g., DMEM) with 10% Fetal Bovine Serum (FBS)

• 96-well cell culture plate

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Test compounds

Procedure:

• Cell Seeding:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of culture medium.

  • Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds. Include wells with medium only (blank) and cells with medium but no compound (vehicle control).

  • Incubate the plate for 24-48 hours at 37°C.

• MTT Addition and Incubation:

  • Add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate for 3-4 hours at 37°C, allowing formazan crystals to form.

• Solubilization and Measurement:

  • Carefully remove the medium from each well.

  • Add 100 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Shake the plate gently for 10 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability using the formula: % Viability = [(Abs_test - Abs_blank) / (Abs_vehicle - Abs_blank)] * 100

  • Plot the % Viability against the logarithm of the compound concentration to determine the CC50 (50% cytotoxic concentration). An ideal probe should have a CC50 value significantly higher than its IC50 value against the target.

References

• 1. Arisugacins, selective acetylcholinesterase inhibitors of microbial origin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Arisugacins A and B, novel and selective acetylcholinesterase inhibitors from Penicillium sp. FO-4259. I. Screening, taxonomy, fermentation, isolation and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. (+)-Arisugacin A - Computational evidence of a dual binding site covalent inhibitor of acetylcholinesterase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Arisugacin G | CymitQuimica [cymitquimica.com]

Application Note: Analytical Methods for the Characterization of Arisugacin G

Introduction

Arisugacin G is a meroterpenoid natural product isolated from a mutant strain of the fungus Penicillium sp. FO-4259-11.[1][2] It belongs to a family of structurally related compounds, the arisugacins, some of which, like Arisugacin A and B, are potent and selective inhibitors of acetylcholinesterase (AChE).[3][4][5] However, Arisugacin G, along with its congeners E, F, and H, has been reported to exhibit no significant inhibitory activity against AChE at concentrations up to 100 microM.[1] Despite its lack of potent AChE inhibitory activity, the characterization of Arisugacin G is crucial for structure-activity relationship (SAR) studies within this important class of natural products and for providing a chemical standard for synthetic and biosynthetic studies. This application note provides a comprehensive overview of the analytical methods for the isolation and characterization of Arisugacin G, including High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

General Characterization Workflow

The characterization of Arisugacin G from a fungal culture involves a multi-step process beginning with extraction from the fermentation broth, followed by chromatographic purification, and finally, structural elucidation using spectroscopic techniques. A typical workflow is illustrated in the diagram below.

References

• 1. Arisugacins C and D, novel acetylcholinesterase inhibitors and their related novel metabolites produced by Penicilium sp. FO-4259-11 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Arisugacins C and D, novel acetylcholinesterase inhibitors and their related novel metabolites produced by Penicilium sp. FO-4259-11. | Semantic Scholar [semanticscholar.org]
• 3. Arisugacins A and B, novel and selective acetylcholinesterase inhibitors from Penicillium sp. FO-4259. I. Screening, taxonomy, fermentation, isolation and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Arisugacin, a novel and selective inhibitor of acetylcholinesterase from Penicillium sp. FO-4259 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Arisugacins, selective acetylcholinesterase inhibitors of microbial origin - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Design and Synthesis of Arisugacin Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the design, synthesis, and evaluation of derivatives based on the arisugacin scaffold, potent inhibitors of acetylcholinesterase (AChE). Due to the limited reported biological activity of Arisugacin G, this document focuses on the broader arisugacin family, particularly the potent Arisugacin A, as a template for derivative design.

Introduction: The Arisugacin Scaffold

Arisugacins are a family of meroterpenoids isolated from the fungus Penicillium sp. FO-4259.[1] Arisugacin A, in particular, is a highly potent and selective inhibitor of acetylcholinesterase (AChE), with an IC50 value in the nanomolar range.[2][3] This makes the arisugacin scaffold a compelling starting point for the design of novel therapeutics for Alzheimer's disease, a condition characterized by a deficit in the neurotransmitter acetylcholine (B1216132). While Arisugacin G has been identified as part of this family, it, along with arisugacins E, F, and H, has shown significantly lower or no inhibitory activity against AChE at concentrations up to 100 µM.[4][5] Consequently, drug development efforts are more logically focused on derivatives of the more active members of the family, such as Arisugacin A.

The core structure of the arisugacins features a pyrano[4,3-b]pyran-5-one moiety, which is a key pharmacophore for AChE inhibition.[6] The design of novel derivatives typically involves modifications to the peripheral functional groups of this core structure to enhance potency, selectivity, and pharmacokinetic properties.

Mechanism of Action: Acetylcholinesterase Inhibition

Arisugacins exert their biological effect by inhibiting the enzyme acetylcholinesterase within the synaptic cleft of cholinergic neurons. AChE is responsible for the hydrolysis of acetylcholine into choline (B1196258) and acetate (B1210297), a process that terminates the nerve signal. By inhibiting AChE, arisugacin derivatives increase the concentration and duration of action of acetylcholine in the synapse, thereby enhancing cholinergic neurotransmission.

A computational docking study of Arisugacin A suggests that it may act as a dual binding site covalent inhibitor of AChE.[7] This unique mechanism, distinct from many nitrogen-containing AChE inhibitors, offers a promising avenue for the development of novel Alzheimer's disease therapeutics.[7]

Mechanism of Acetylcholinesterase Inhibition by Arisugacin Derivatives.

Data Presentation: Biological Activity of Arisugacins

The following table summarizes the reported in vitro acetylcholinesterase inhibitory activities of naturally occurring arisugacins. This data serves as a baseline for understanding the structure-activity relationships within this class of compounds and for guiding the design of new, more potent derivatives.

Compound	IC50 (AChE)	Source
Arisugacin A	1.0 - 25.8 nM	[3]
Arisugacin B	1.0 - 25.8 nM	[3]
Arisugacin C	2.5 µM	[4][5]
Arisugacin D	3.5 µM	[4][5]
Arisugacin E	> 100 µM	[4][5]
Arisugacin F	> 100 µM	[4][5]
Arisugacin G	> 100 µM	[4][5]
Arisugacin H	> 100 µM	[4][5]

Structure-Activity Relationship (SAR) Insights:

• The core pyrano[4,3-b]pyran-5-one structure is crucial for activity.

• Modifications to the A-ring enone and the D-ring α-pyrone of the related compound, territrem B, have been shown to significantly impact activity, with the reductive ring-opening of the α-pyrone leading to a complete loss of activity.[7] This suggests that the CDE ring portion of the arisugacin scaffold is critical for binding to AChE.[7]

Experimental Workflow

The development of novel arisugacin derivatives follows a logical workflow from initial design and synthesis to biological evaluation.

General workflow for the design and evaluation of Arisugacin derivatives.

Experimental Protocols

5.1. Synthesis of the Arisugacin Core

The synthesis of the arisugacin core can be achieved through a convergent strategy, with a key step being the Knoevenagel-type condensation of an α,β-unsaturated aldehyde with a 4-hydroxy-2-pyrone, followed by an oxa-6π electrocyclization.

Protocol 5.1.1: Synthesis of a 6-Aryl-4-hydroxy-2-pyrone Precursor

This protocol describes a general method for the synthesis of the 4-hydroxy-2-pyrone moiety, a key building block for the arisugacin core.

• Materials:

  • Substituted benzoyl chloride

  • Meldrum's acid

  • Pyridine (B92270)

  • Dichloromethane (DCM)

  • Hydrochloric acid (HCl), concentrated

  • Ethyl acetate

  • Sodium sulfate (B86663) (Na2SO4)

• Procedure:

  • Dissolve Meldrum's acid (1.0 eq) in dry DCM under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add pyridine (2.2 eq) to the cooled solution and stir for 15 minutes.

  • Add the substituted benzoyl chloride (1.0 eq) dropwise to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC.

  • Upon completion, quench the reaction with 1M HCl and extract with ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

  • To the crude product, add concentrated HCl and heat at reflux for 2-4 hours.

  • Cool the reaction mixture and collect the precipitated product by filtration.

  • Wash the solid with cold water and dry to yield the 6-aryl-4-hydroxy-2-pyrone.

Protocol 5.1.2: Knoevenagel Condensation and Oxa-6π Electrocyclization

This protocol outlines the key reaction for the construction of the pyrano[4,3-b]pyran-5-one core of the arisugacins.

• Materials:

  • 6-Aryl-4-hydroxy-2-pyrone (from Protocol 5.1.1)

  • α,β-Unsaturated aldehyde (e.g., citronellal (B1669106) or a synthetic equivalent)

  • L-proline

  • Ethyl acetate

  • Sodium sulfate (Na2SO4)

  • Silica (B1680970) gel for column chromatography

• Procedure:

  • To a solution of the 6-aryl-4-hydroxy-2-pyrone (1.0 eq) in ethyl acetate, add the α,β-unsaturated aldehyde (1.2 eq).

  • Add L-proline (0.2 eq) to the mixture.

  • Heat the reaction mixture at reflux (approximately 80 °C) for 12-24 hours, monitoring the reaction progress by TLC.

  • Cool the reaction mixture to room temperature and wash with water and brine.

  • Dry the organic layer over anhydrous Na2SO4 and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to afford the desired arisugacin core structure.

5.2. In Vitro Acetylcholinesterase Inhibition Assay

The Ellman's assay is a widely used colorimetric method to determine AChE activity and screen for inhibitors.

Protocol 5.2.1: Ellman's Assay for AChE Inhibition

• Materials:

  • 0.1 M Phosphate (B84403) buffer (pH 8.0)

  • Acetylthiocholine iodide (ATCI) solution (14 mM)

  • 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) solution (10 mM)

  • Acetylcholinesterase (AChE) solution (e.g., from electric eel)

  • Test compounds (arisugacin derivatives) dissolved in a suitable solvent (e.g., DMSO)

  • 96-well microplate

  • Microplate reader

• Procedure:

  • Reagent Preparation:

    • Prepare all solutions in 0.1 M phosphate buffer (pH 8.0).

    • Prepare fresh ATCI solution on the day of the experiment.

  • Assay Setup (in a 96-well plate):

    • Blank: 150 µL phosphate buffer + 10 µL DTNB + 10 µL solvent + 10 µL water.

    • Control (No Inhibitor): 140 µL phosphate buffer + 10 µL AChE solution + 10 µL DTNB + 10 µL solvent.

    • Test Sample (with Inhibitor): 140 µL phosphate buffer + 10 µL AChE solution + 10 µL DTNB + 10 µL test compound solution (at various concentrations).

  • Pre-incubation:

    • Add the buffer, AChE solution, DTNB, and test compound/solvent to the respective wells.

    • Mix gently and incubate the plate for 10 minutes at 25 °C.

  • Initiate Reaction:

    • To all wells except the blank, add 10 µL of the 14 mM ATCI solution to start the reaction.

    • For the blank, add 10 µL of deionized water.

    • The final volume in each well should be 180 µL.

  • Kinetic Measurement:

    • Immediately place the plate in a microplate reader.

    • Measure the increase in absorbance at 412 nm every minute for 10-15 minutes.

  • Data Analysis:

    • Calculate the rate of reaction (V) for each well (ΔAbsorbance/minute).

    • Calculate the percentage of inhibition for each concentration of the test compound using the formula:

      • % Inhibition = [(V_control - V_sample) / V_control] * 100

    • Plot the % inhibition against the logarithm of the inhibitor concentration and determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of AChE activity).

Conclusion

The arisugacin scaffold represents a promising platform for the development of novel acetylcholinesterase inhibitors. While Arisugacin G itself is not a potent inhibitor, the highly active members of the family, such as Arisugacin A, provide a strong foundation for the design of new derivatives. The synthetic protocols and biological evaluation methods detailed in these application notes offer a framework for researchers to explore the structure-activity relationships of this fascinating class of natural products and to develop new therapeutic agents for Alzheimer's disease and other neurodegenerative disorders.

References

• 1. Synthesis and biological evaluation of bergenin derivatives as new immunosuppressants - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Arisugacins A and B, novel and selective acetylcholinesterase inhibitors from Penicillium sp. FO-4259. I. Screening, taxonomy, fermentation, isolation and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Synthetic strategy and structure–activity relationship (SAR) studies of 3-(5′-hydroxymethyl-2′-furyl)-1-benzyl indazole (YC-1, Lificiguat): a review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. A Review of the Structure—Activity Relationship of Natural and Synthetic Antimetastatic Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Arisugacin G In Vitro Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Arisugacin G is a member of the arisugacin family of meroterpenoids isolated from Penicillium species. While its siblings, Arisugacin A and B, are potent acetylcholinesterase (AChE) inhibitors, Arisugacin G has demonstrated weak or no inhibitory activity against AChE.[1][2] This lack of potent AChE inhibition suggests that Arisugacin G may possess alternative biological activities worth exploring. To facilitate the investigation of Arisugacin G in various in vitro assays, these application notes provide a comprehensive guide to its solubility and stability, along with detailed protocols for characterization.

Physicochemical Properties

A summary of the known physicochemical properties of the Arisugacin family is presented below. Specific data for Arisugacin G is currently limited; therefore, the data presented should be considered as a general reference for this class of compounds.

Property	Arisugacin A	Arisugacin B	Arisugacin H	Arisugacin G (Predicted)
Molecular Formula	C₂₈H₃₂O₈[3]	C₂₇H₃₀O₇[4]	C₂₉H₃₆O₉[]	Data Not Available
Molecular Weight	496.55 g/mol [3]	466.5 g/mol [4]	528.59 g/mol	Data Not Available
Appearance	White powder[6]	White powder	Data Not Available	Likely a white to off-white solid
General Class	Meroterpenoid[6][7]	Meroterpenoid[4]	Meroterpenoid	Meroterpenoid

Solubility Data

The solubility of Arisugacin G has not been empirically determined in the published literature. The following table provides a general guideline for assessing the solubility of novel compounds for in vitro studies. It is strongly recommended that researchers determine the solubility of their specific batch of Arisugacin G using the protocol outlined in Section 5.1.

Solvent	Concentration (Predicted)	Observations
DMSO	Likely soluble at ≥ 10 mM	Common stock solvent for non-polar compounds.
Ethanol	Potentially soluble	May require warming.
Methanol	Potentially soluble	May require warming.
PBS (pH 7.4)	Likely poorly soluble	Aqueous solubility is often a challenge for this class of compounds.
Cell Culture Media	Likely poorly soluble	Solubility will be dependent on media composition (e.g., serum content).

Stability Data

The stability of Arisugacin G in solution is a critical factor for ensuring the reproducibility of in vitro experiments. No specific stability data for Arisugacin G has been reported. The table below illustrates how stability data should be presented once determined using the protocol in Section 5.2.

Condition	Solvent	Concentration	Time Point	% Remaining	Observations
-20°C	DMSO	10 mM	1 month	>99% (Expected)	Expected to be stable.
4°C	DMSO	10 mM	1 week	>95% (Expected)	Monitor for precipitation.
Room Temperature	DMSO	10 mM	24 hours	>90% (Expected)	Assess for short-term experiment viability.
37°C in Media	Cell Culture Media + 10% FBS	10 µM	48 hours	>80% (Hypothetical)	Critical for cell-based assay stability.

Experimental Protocols

Protocol for Determining Aqueous Solubility (Shake-Flask Method)

This protocol describes a standard shake-flask method to determine the equilibrium solubility of Arisugacin G in aqueous buffers.

Materials:

• Arisugacin G (solid powder)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Dimethyl Sulfoxide (DMSO)

• Micro-centrifuge tubes (1.5 mL)

• Thermomixer or equivalent shaker/incubator

• High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18) and detector (e.g., UV-Vis)

• Analytical balance

Procedure:

• Prepare a stock solution of Arisugacin G in DMSO at a high concentration (e.g., 20 mM).

• Create a standard curve by diluting the DMSO stock solution in a suitable solvent (e.g., acetonitrile) to a range of known concentrations.

• Add an excess amount of solid Arisugacin G to a micro-centrifuge tube.

• Add a known volume of PBS (e.g., 1 mL) to the tube.

• Incubate the tube at 37°C with vigorous shaking for 24 hours to reach equilibrium.

• Centrifuge the suspension at high speed (e.g., 14,000 rpm) for 15 minutes to pellet the undissolved solid.

• Carefully collect the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining particulate matter.

• Analyze the filtrate by HPLC to determine the concentration of dissolved Arisugacin G by comparing the peak area to the standard curve.

• The resulting concentration is the equilibrium solubility in PBS at 37°C.

Protocol for Assessing Stability in Solution

This protocol outlines a method to evaluate the stability of Arisugacin G in a chosen solvent over time.

Materials:

• Arisugacin G stock solution (e.g., 10 mM in DMSO)

• Aqueous buffer or cell culture medium

• HPLC system

• Temperature-controlled incubators or water baths (-20°C, 4°C, 25°C, 37°C)

Procedure:

• Prepare a solution of Arisugacin G in the desired solvent (e.g., DMSO, cell culture medium) at the target concentration for your experiments.

• Aliquot the solution into multiple vials for each time point and storage condition to avoid freeze-thaw cycles.

• Establish a "time zero" sample by immediately analyzing one aliquot via HPLC to determine the initial concentration and purity.

• Store the remaining aliquots at the selected temperatures (-20°C, 4°C, room temperature, 37°C).

• At each designated time point (e.g., 2, 4, 8, 24, 48 hours; 1 week; 1 month), retrieve an aliquot from each storage condition.

• Analyze the samples by HPLC.

• Calculate the percentage of Arisugacin G remaining by comparing the peak area at each time point to the time-zero sample.

• Monitor for the appearance of new peaks, which may indicate degradation products.

Visualizations

Experimental Workflow for Solubility and Stability Testing

Caption: Workflow for determining the solubility and stability of Arisugacin G.

Representative Signaling Pathway for Screening

As the specific molecular target of Arisugacin G is unknown, a representative kinase signaling pathway is depicted below. This illustrates a common type of pathway that could be used in a screening cascade to identify novel biological activities for compounds like Arisugacin G.

Caption: A representative kinase signaling pathway for screening novel compounds.

References

• 1. Arisugacins C and D, novel acetylcholinesterase inhibitors and their related novel metabolites produced by Penicilium sp. FO-4259-11 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Arisugacins C and D, novel acetylcholinesterase inhibitors and their related novel metabolites produced by Penicilium sp. FO-4259-11. | Semantic Scholar [semanticscholar.org]
• 3. Arisugacin A - Wikipedia [en.wikipedia.org]
• 4. Arisugacin B | C27H30O7 | CID 10050190 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Arisugacins A and B, novel and selective acetylcholinesterase inhibitors from Penicillium sp. FO-4259. I. Screening, taxonomy, fermentation, isolation and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Arisugacins, selective acetylcholinesterase inhibitors of microbial origin - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Arisugacin G

For Researchers, Scientists, and Drug Development Professionals

Introduction

Arisugacin G belongs to the arisugacin family of meroterpenoids, which are known for their potent and selective inhibitory activity against acetylcholinesterase (AChE). As such, Arisugacin G is a valuable tool for research in areas related to neurodegenerative diseases, such as Alzheimer's disease, where the inhibition of AChE is a key therapeutic strategy. These application notes provide essential guidelines for the safe handling, storage, and experimental use of Arisugacin G.

Handling and Storage Guidelines

General Handling:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, gloves, and a lab coat, when handling Arisugacin G.[2][3][4]

• Avoid Inhalation: Handle the compound in a well-ventilated area, preferably within a fume hood, to avoid inhalation of any dust or aerosols.[2][4]

• Prevent Contact: Avoid direct contact with skin and eyes. In case of accidental contact, flush the affected area with copious amounts of water.[4]

• Solid Handling: If handling a solid form, use appropriate tools to prevent the generation of dust.

• Solution Handling: When preparing solutions, add the solvent to the solid compound slowly to prevent splashing.

Storage Conditions:

Proper storage is critical to maintain the stability and activity of Arisugacin G. The following table summarizes the recommended storage conditions.

Parameter	Recommendation	Rationale
Temperature	Store at -20°C for long-term storage. For short-term storage (days to weeks), 2-8°C is acceptable.	Low temperatures minimize degradation and preserve the compound's biological activity.
Light	Store in a light-proof container or an amber vial.	Protects the compound from potential photodegradation.
Atmosphere	Store in a tightly sealed container. For sensitive compounds, consider storage under an inert gas (e.g., argon or nitrogen).	Prevents oxidation and degradation from atmospheric moisture.
Form	Store as a solid (lyophilized powder) if possible. If in solution, use an appropriate solvent and store in aliquots to avoid repeated freeze-thaw cycles.	Solid form is generally more stable than solutions. Aliquoting solutions prevents degradation from repeated temperature changes.

Experimental Protocols

Acetylcholinesterase Inhibition Assay

The following protocol describes a colorimetric method for determining the acetylcholinesterase inhibitory activity of Arisugacin G, based on the well-established Ellman's method.[5][6][7]

Principle:

Acetylcholinesterase (AChE) hydrolyzes the substrate acetylthiocholine (B1193921) (ATCI) to produce thiocholine. Thiocholine reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to generate a yellow-colored product, 5-thio-2-nitrobenzoate (TNB), which can be quantified by measuring its absorbance at 412 nm.[5][6] The presence of an AChE inhibitor, such as Arisugacin G, will reduce the rate of this colorimetric reaction.

Materials:

• Arisugacin G (test compound)

• Acetylcholinesterase (AChE) from a suitable source (e.g., electric eel)

• Acetylthiocholine iodide (ATCI)

• 5,5'-Dithiobis-(2-nitrobenzoic acid) (DTNB)

• Phosphate buffer (e.g., 50 mM, pH 8.0)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 412 nm

• Reference inhibitor (e.g., Donepezil or Galantamine)

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of Arisugacin G in a suitable solvent (e.g., DMSO).

  • Prepare working solutions of Arisugacin G by serially diluting the stock solution with the assay buffer.

  • Prepare a stock solution of AChE in the assay buffer. The final concentration in the well should be optimized (e.g., 0.1 U/mL).[5]

  • Prepare a stock solution of ATCI (e.g., 15 mM) in deionized water.[5]

  • Prepare a stock solution of DTNB (e.g., 3 mM) in the assay buffer.[5]

• Assay Setup (in a 96-well plate):

  • Blank: 180 µL of assay buffer.

  • Negative Control (100% enzyme activity): 160 µL of assay buffer + 20 µL of AChE solution.

  • Test Compound: 140 µL of assay buffer + 20 µL of AChE solution + 20 µL of Arisugacin G working solution.

  • Positive Control: 140 µL of assay buffer + 20 µL of AChE solution + 20 µL of reference inhibitor solution.

• Pre-incubation:

  • Mix the contents of each well and pre-incubate the plate at a controlled temperature (e.g., 37°C) for 15 minutes.

• Reaction Initiation and Measurement:

  • To each well, add 10 µL of DTNB solution followed by 10 µL of ATCI solution to start the reaction.[5]

  • Immediately begin monitoring the absorbance at 412 nm using a microplate reader.

  • Take readings at regular intervals (e.g., every 30 seconds) for a duration of 5-10 minutes.[5]

• Data Analysis:

  • Calculate the rate of reaction (V) for each well by determining the slope of the linear portion of the absorbance vs. time curve.

  • Calculate the percentage of inhibition for each concentration of Arisugacin G using the following formula: % Inhibition = [(V_control - V_sample) / V_control] * 100

  • Plot the % inhibition against the logarithm of the Arisugacin G concentration to determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition of AChE activity).

Visualizations

Caption: Workflow for the acetylcholinesterase inhibition assay.

Caption: Mechanism of acetylcholinesterase inhibition by Arisugacin G.

References

• 1. Meroterpenoids: A Comprehensive Update Insight on Structural Diversity and Biology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. enzymetechnicalassociation.org [enzymetechnicalassociation.org]
• 3. enzymetechnicalassociation.org [enzymetechnicalassociation.org]
• 4. amano-enzyme.com [amano-enzyme.com]
• 5. benchchem.com [benchchem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. attogene.com [attogene.com]

Application Notes and Protocols for the Scale-up Synthesis of the Arisugacin Core Structure

For Researchers, Scientists, and Drug Development Professionals

Abstract

Arisugacins are a family of meroterpenoids that have garnered significant interest due to their potent and selective inhibition of acetylcholinesterase (AChE), a key target in the management of Alzheimer's disease. The complex, densely functionalized core structure of Arisugacins presents a formidable challenge for chemical synthesis, particularly on a larger scale required for extensive biological evaluation and preclinical development. This document provides detailed protocols for a convergent synthesis of the racemic Arisugacin core structure, amenable to scale-up. The featured route relies on a key Knoevenagel-type condensation to construct the central pyran ring. Additionally, considerations for process optimization and scale-up are discussed.

Introduction

The development of efficient and scalable synthetic routes to complex natural products is a cornerstone of medicinal chemistry and drug development. The Arisugacin core, a tetracyclic structure featuring a densely substituted decalin ring system fused to a dihydropyranopyrone, has been the subject of several synthetic campaigns. Early approaches often involved lengthy linear sequences, limiting the accessibility of these compounds. More recent convergent strategies, however, offer a more practical avenue for producing significant quantities of the core structure and its analogs.

This application note details a laboratory-scale synthesis and provides a projected protocol for a scaled-up synthesis of the Arisugacin core. The presented methodology is a composite of established synthetic strategies, focusing on robustness and potential for optimization.

Data Presentation

Table 1: Summary of a Laboratory-Scale Synthesis of the Arisugacin Core Structure

Step	Reaction	Starting Material (SM)	Key Reagents	Solvent	Temp (°C)	Time (h)	Product	Yield (%)	Purity (%)
1	Synthesis of α,β-Unsaturated Aldehyde	Dihydro-β-ionone	PPh₃, I₂, Imidazole (B134444)	CH₂Cl₂	0 to rt	12	α,β-Unsaturated Aldehyde	85	>95
2	Synthesis of 4-Hydroxy-2-pyrone	Dehydroacetic acid	H₂SO₄	H₂O	100	4	4-Hydroxy-2-pyrone	70	>98
3	Knoevenagel-type Condensation	α,β-Unsaturated Aldehyde, 4-Hydroxy-2-pyrone	Piperidine (B6355638), Acetic Acid	Toluene (B28343)	110	24	Arisugacin Core Precursor	65	>90
4	Stereoselective Dihydroxylation	Arisugacin Core Precursor	OsO₄, NMO	Acetone (B3395972)/H₂O	rt	12	Diol Intermediate	80	>95
5	Deoxygenation	Diol Intermediate	Thiocarbonyldiimidazole, AIBN, Bu₃SnH	Toluene	110	6	(±)-Arisugacin Core	75	>98

Table 2: Projected Parameters for a Scaled-up Synthesis (100 g Scale)

Step	Parameter	Laboratory Scale (1 g SM)	Projected Scale-up (100 g SM)	Key Considerations for Scale-up
1	Reaction Volume	20 mL	2 L	Efficient stirring, temperature control (exotherm).
1	Purification	Flash Chromatography	Recrystallization/Trituration	Minimize solvent usage and time.
2	Reaction Volume	50 mL	5 L	Safe handling of concentrated acid.
2	Purification	Recrystallization	Recrystallization	Efficient filtration and drying.
3	Reaction Volume	50 mL	5 L	Dean-Stark trap for efficient water removal.
3	Purification	Flash Chromatography	Recrystallization	Potential for product precipitation upon cooling.
4	Reagent	OsO₄ (catalytic)	OsO₄ (catalytic)	Safe handling of highly toxic and volatile OsO₄.
4	Purification	Flash Chromatography	Recrystallization	Efficient removal of osmium residues.
5	Reagent	Bu₃SnH	Bu₃SnH	Use of less toxic radical initiators and reducing agents should be explored.
5	Purification	Flash Chromatography	Recrystallization/Solvent Extraction	Efficient removal of tin byproducts.

Experimental Protocols

Laboratory-Scale Synthesis of the (±)-Arisugacin Core Structure

Step 1: Synthesis of the α,β-Unsaturated Aldehyde

• To a stirred solution of dihydro-β-ionone (1.0 g, 5.15 mmol) in dichloromethane (B109758) (20 mL) at 0 °C, add triphenylphosphine (B44618) (2.02 g, 7.72 mmol), iodine (1.57 g, 6.18 mmol), and imidazole (0.53 g, 7.72 mmol).

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Quench the reaction with saturated aqueous sodium thiosulfate (B1220275) solution (20 mL).

• Separate the layers and extract the aqueous layer with dichloromethane (3 x 20 mL).

• Combine the organic layers, wash with brine (30 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (silica gel, 10% ethyl acetate (B1210297) in hexanes) to afford the α,β-unsaturated aldehyde as a pale yellow oil.

Step 2: Synthesis of 4-Hydroxy-2-pyrone

• Suspend dehydroacetic acid (1.0 g, 5.95 mmol) in water (20 mL).

• Add concentrated sulfuric acid (2 mL) dropwise with stirring.

• Heat the mixture to 100 °C and stir for 4 hours.

• Cool the mixture to room temperature and then to 0 °C in an ice bath.

• Collect the resulting precipitate by vacuum filtration, wash with cold water, and dry under vacuum to yield 4-hydroxy-2-pyrone as a white solid.

Step 3: Knoevenagel-type Condensation to form the Arisugacin Core Precursor

• To a solution of the α,β-unsaturated aldehyde (1.0 g, 4.85 mmol) and 4-hydroxy-2-pyrone (0.65 g, 5.82 mmol) in toluene (50 mL), add piperidine (0.05 mL, 0.485 mmol) and acetic acid (0.03 mL, 0.485 mmol).

• Fit the reaction flask with a Dean-Stark apparatus and heat the mixture to reflux for 24 hours.

• Cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Purify the residue by flash column chromatography (silica gel, 30% ethyl acetate in hexanes) to give the Arisugacin core precursor.

Step 4: Stereoselective Dihydroxylation

• To a solution of the Arisugacin core precursor (1.0 g, 3.20 mmol) in a mixture of acetone (20 mL) and water (2 mL), add N-methylmorpholine N-oxide (0.56 g, 4.80 mmol).

• Add a 4% solution of osmium tetroxide in water (0.2 mL, 0.032 mmol) dropwise.

• Stir the reaction mixture at room temperature for 12 hours.

• Quench the reaction by adding a saturated aqueous solution of sodium sulfite (B76179) (10 mL) and stir for 1 hour.

• Extract the mixture with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine (30 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (silica gel, 50% ethyl acetate in hexanes) to yield the diol intermediate.

Step 5: Deoxygenation to the (±)-Arisugacin Core

• To a solution of the diol intermediate (1.0 g, 2.89 mmol) in toluene (30 mL), add 1,1'-thiocarbonyldiimidazole (B131065) (0.77 g, 4.34 mmol).

• Heat the mixture to 80 °C and stir for 2 hours.

• Cool the reaction to room temperature and add tributyltin hydride (1.17 mL, 4.34 mmol) and AIBN (0.047 g, 0.289 mmol).

• Heat the reaction mixture to reflux for 6 hours.

• Cool to room temperature and concentrate under reduced pressure.

• Purify the residue by flash column chromatography (silica gel, 20% ethyl acetate in hexanes) to afford the (±)-Arisugacin core as a white solid.

Mandatory Visualizations

Caption: Workflow for the convergent synthesis of the Arisugacin core.

Caption: Key steps of the Knoevenagel-type condensation mechanism.

Scale-up Considerations

Transitioning the laboratory-scale synthesis to a larger, pilot-plant scale requires careful consideration of several factors to ensure safety, efficiency, and reproducibility.

• Reaction Kinetics and Thermodynamics: Exothermic reactions, such as the initial aldehyde synthesis, will require more robust temperature control on a larger scale. The rate of addition of reagents may need to be carefully controlled to manage heat evolution.

• Mass and Heat Transfer: Efficient stirring is critical to ensure homogeneity and prevent localized overheating, especially in viscous reaction mixtures. The choice of reactor and impeller design becomes crucial.

• Work-up and Purification: Laboratory-scale purification by flash chromatography is not practical for large quantities. Developing robust crystallization or extraction procedures is essential for efficient product isolation and purification. For instance, the final deoxygenation step will require a non-chromatographic method to remove tin byproducts, such as an aqueous KF wash or the use of alternative, less toxic reducing agents.

• Safety: The use of hazardous reagents like osmium tetroxide necessitates stringent safety protocols in a larger-scale setting, including closed systems and appropriate quenching procedures. The flammability of solvents like toluene also requires careful handling and appropriate reactor design.

• Process Analytical Technology (PAT): Implementing in-process monitoring techniques (e.g., HPLC, NMR) can provide real-time data on reaction progress and impurity formation, allowing for better control and optimization of the process.

By addressing these considerations, the described synthetic route to the Arisugacin core can be effectively scaled to produce the quantities necessary for advancing drug discovery and development efforts.

Technical Notes & Optimization

Navigating the Intricacies of Arisugacin G Total Synthesis: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

The total synthesis of Arisugacin G, a complex meroterpenoid with potential therapeutic applications, presents a formidable challenge for synthetic chemists. This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues that may be encountered during its synthesis. The information is compiled from available literature on the synthesis of Arisugacin congeners, primarily focusing on the key chemical transformations and potential roadblocks.

Frequently Asked Questions (FAQs)

Question	Answer
What are the main challenges in the total synthesis of Arisugacin G?	The primary challenges lie in the stereocontrolled construction of the densely functionalized polycyclic core, including the pyranonaphthoquinone system and the highly substituted decalin ring. Key difficulties include managing stereocenters, achieving desired regioselectivity in cycloaddition reactions, and the inherent instability of certain intermediates.
Which synthetic strategies have been employed for the Arisugacin skeleton?	Convergent synthetic approaches are favored. Common strategies involve the construction of key fragments followed by their coupling. Methodologies such as Diels-Alder reactions, 6π-electrocyclization, and formal [3+3] cycloadditions have been explored for assembling the core structure of related Arisugacin compounds.
Are there any known issues with specific reaction steps?	While specific data for Arisugacin G is limited in publicly accessible literature, syntheses of related compounds like Arisugacin A have highlighted challenges in steps such as stereoselective reductions and the cleavage of peroxide bonds, which can lead to undesired side reactions or low yields.

Troubleshooting Guides

This section addresses potential problems encountered during key stages of a hypothetical Arisugacin G synthesis, based on analogous chemical transformations.

Low Yield or Poor Selectivity in Cycloaddition Reactions

Problem	Possible Causes	Troubleshooting Suggestions
Low yield in Diels-Alder or other cycloaddition reactions.	- Inadequate reaction temperature or pressure.- Steric hindrance from bulky protecting groups.- Unsuitable solvent choice.- Decomposition of starting materials or product.	- Systematically screen reaction temperatures and pressures.- Re-evaluate the protecting group strategy to minimize steric clash.- Test a range of solvents with varying polarities.- Perform the reaction under an inert atmosphere and at lower temperatures to minimize degradation.
Poor stereoselectivity (endo/exo or facial selectivity).	- Insufficient facial shielding of the dienophile or diene.- Use of a non-stereoselective catalyst.- Reaction proceeding through a non-concerted mechanism.	- Introduce a bulky directing group to influence the approach of the reaction partner.- Employ a chiral Lewis acid or organocatalyst to induce stereoselectivity.- Optimize reaction conditions (temperature, solvent) to favor the concerted pathway.

Difficulties in Stereoselective Reductions

Problem	Possible Causes	Troubleshooting Suggestions
Formation of undesired diastereomers during ketone reduction.	- Ineffective directing group.- Use of a non-selective reducing agent.- Substrate conformation favoring multiple attack trajectories.	- Utilize a chelating directing group (e.g., hydroxyl) to guide the reducing agent.- Screen a variety of reducing agents with different steric demands (e.g., NaBH₄, L-Selectride®, K-Selectride®).- Modify the substrate to lock its conformation and expose only one face to the reagent.

Experimental Workflow and Logic

The following diagram illustrates a generalized logical workflow for troubleshooting common synthetic challenges, which can be applied to the total synthesis of Arisugacin G.

Caption: A logical workflow for addressing common synthetic roadblocks.

Disclaimer: The information provided is intended for guidance and is based on general synthetic principles and data from related molecules. Specific experimental conditions for the total synthesis of Arisugacin G may require further optimization based on dedicated laboratory investigation. Due to the limited availability of detailed public data on the total synthesis of Arisugacin G, this guide draws inferences from the synthesis of its analogues. Researchers should consult the primary literature for the most accurate and detailed protocols.

Technical Support Center: Improving the Yield of Arisugacin G Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the synthesis of Arisugacin G and related meroterpenoids. The focus is on optimizing key reaction steps to improve overall yield and purity.

Frequently Asked Questions (FAQs)

Q1: What are the key strategic steps in the total synthesis of the Arisugacin core structure?

A1: The synthesis of the Arisugacin scaffold, a complex meroterpenoid, is typically achieved through a convergent approach. A key feature of this strategy is the construction of the central pyrano[4,3-b]benzopyran core. This is often accomplished via a Knoevenagel-type condensation reaction between a substituted 4-hydroxy-2-pyrone and an α,β-unsaturated aldehyde, followed by a cascade of reactions including a 6π-electrocyclization.[1][2]

Q2: What are the most common challenges that lead to low yields in Arisugacin synthesis?

A2: Researchers may encounter several challenges that can significantly impact the overall yield. These often relate to:

• Low efficiency in the key condensation and cyclization steps: These reactions can be sensitive to catalyst choice, solvent, and temperature.

• Formation of side products: Undesired side reactions, such as self-condensation of starting materials or unexpected rearrangements like a retro-aldol/aldol sequence, can consume valuable intermediates.[1]

• Stereochemical control: The complex three-dimensional structure of Arisugacins requires precise control of stereochemistry, and the formation of incorrect diastereomers can complicate purification and reduce the yield of the desired product.

Q3: Are there any known critical optimizations for the synthesis of the pyrano[4,3-b]pyran core?

A3: Yes, the reaction conditions for the formation of the pyrano[4,3-b]pyran core are crucial. The choice of a suitable basic catalyst is important to facilitate the initial Knoevenagel condensation without promoting side reactions. Additionally, the solvent system can influence the reaction rate and the stability of intermediates. In some cases, microwave irradiation has been shown to improve yields and reduce reaction times for the synthesis of similar pyran structures.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the synthesis of the Arisugacin G core structure.

Problem	Possible Causes	Recommended Solutions
Low yield in the Knoevenagel-type condensation step	1. Inappropriate catalyst (too strong or too weak).2. Unfavorable reaction equilibrium.3. Low reactivity of starting materials.4. Suboptimal solvent choice.	1. Screen different catalysts (e.g., piperidine, pyridine, L-proline).2. Use a Dean-Stark trap to remove water and drive the reaction forward.3. Increase reaction temperature or use microwave irradiation.4. Test a range of solvents with varying polarities (e.g., toluene, ethanol, DMF).
Formation of a significant amount of side products	1. Self-condensation of the aldehyde starting material.2. Michael addition of the pyrone to the α,β-unsaturated product.3. Occurrence of an undesired retro-aldol/aldol reaction sequence.	1. Add the aldehyde slowly to the reaction mixture.2. Use a milder catalyst or stoichiometric amounts of reactants.3. Carefully control the reaction temperature and consider using a non-protic solvent to disfavor the retro-aldol pathway.
Difficulty in purifying the final product	1. Presence of unreacted starting materials.2. Formation of closely related stereoisomers.3. Contamination with catalyst residues.	1. Optimize the reaction to achieve full conversion (monitor by TLC or LC-MS).2. Employ high-performance liquid chromatography (HPLC) for separation.3. Use a catalyst that can be easily removed by filtration or an aqueous wash.
Poor stereoselectivity in the formation of the pyran ring	1. Insufficient facial selectivity in the cycloaddition step.2. Epimerization under the reaction conditions.	1. Explore the use of chiral catalysts or auxiliaries.2. Optimize the reaction temperature and time to minimize epimerization.

Key Experimental Protocols

The following are generalized protocols for the key reaction steps in the synthesis of the Arisugacin core. These should be adapted and optimized for the specific substrates being used.

Protocol 1: General Procedure for Knoevenagel-type Condensation to form the Pyrano[4,3-b]benzopyran Core

• To a solution of the 4-hydroxy-2-pyrone derivative (1.0 eq.) in a suitable solvent (e.g., toluene, ethanol), add the α,β-unsaturated aldehyde (1.0-1.2 eq.).

• Add a catalytic amount of a base (e.g., piperidine, 0.1 eq.).

• Heat the mixture to reflux, with continuous removal of water using a Dean-Stark apparatus.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Visualizing the Synthetic Strategy

Logical Flow of Arisugacin Core Synthesis

Caption: Workflow for the key convergent step in Arisugacin synthesis.

Troubleshooting Logic for Low Yield

Caption: A decision tree for troubleshooting low reaction yields.

References

• 1. researchgate.net [researchgate.net]
• 2. Convergent Synthesis of Arisugacin Skeletons and Their Acetylcholinesterase Inhibitory Activity [jstage.jst.go.jp]

Technical Support Center: Synthesis of Arisugacin G

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers overcome common side reactions and challenges encountered during the total synthesis of Arisugacin G.

Troubleshooting Guides

This section addresses specific issues that may arise during key stages of Arisugacin G synthesis.

Issue 1: Low Diastereoselectivity in the Diels-Alder Cycloaddition

Question: We are experiencing low diastereoselectivity in the intramolecular Diels-Alder reaction to construct the core ABC ring system, resulting in a difficult-to-separate mixture of isomers. How can we improve the stereochemical outcome?

Answer: Low diastereoselectivity in this key step is a common challenge. The facial selectivity of the cycloaddition is influenced by steric and electronic factors. The following troubleshooting steps can help favor the desired endo-isomer.

Troubleshooting Workflow for Diels-Alder Reaction

Purification challenges of Arisugacin G from related analogs

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the purification of Arisugacin G from its related analogs.

Introduction to Purification Challenges

Arisugacin G is a member of the Arisugacin family of meroterpenoids produced by the fungus Penicillium sp. FO-4259-11.[1] Like its structural analogs (Arisugacins A, B, C, D, E, F, and H), Arisugacin G presents a significant purification challenge due to the high degree of structural similarity across the family. These similarities in physicochemical properties often lead to co-elution during chromatographic separation, making the isolation of pure Arisugacin G a complex task. This guide offers insights and practical solutions to overcome these purification hurdles.

Frequently Asked Questions (FAQs)

Q1: What are the main reasons for the difficulty in separating Arisugacin G from its analogs?

A1: The primary challenge lies in the close structural resemblance among the Arisugacin analogs. They share the same core skeleton and differ only in the number and position of hydroxyl and methoxy (B1213986) groups. This results in very similar polarities and chromatographic behaviors, leading to overlapping peaks (co-elution) in techniques like High-Performance Liquid Chromatography (HPLC).

Q2: What chromatographic techniques are most effective for Arisugacin G purification?

A2: A multi-step chromatographic approach is typically necessary. This often involves a combination of:

• Initial fractionation: Using techniques like column chromatography with silica (B1680970) gel to separate the crude extract into less complex fractions based on polarity.

• High-resolution purification: Employing preparative Reverse-Phase HPLC (RP-HPLC) is crucial for separating the closely related analogs. Optimization of the mobile phase composition, gradient, and stationary phase is key to achieving baseline separation.

Q3: I am observing significant peak tailing in my HPLC chromatogram. What could be the cause?

A3: Peak tailing can be caused by several factors, including:

• Secondary interactions: Silanol groups on the silica-based stationary phase can interact with polar functional groups on the Arisugacins, leading to tailing. Using an end-capped column or adding a competitive base (e.g., triethylamine) to the mobile phase can mitigate this.

• Column overload: Injecting too much sample can lead to peak distortion. Try reducing the injection volume or sample concentration.

• Column degradation: The column may be nearing the end of its lifespan or have a contaminated frit. Flushing the column or replacing it may be necessary.

Q4: How can I confirm the purity of my isolated Arisugacin G?

A4: Purity confirmation requires a combination of analytical techniques:

• Analytical HPLC: Run the isolated fraction on a high-resolution analytical HPLC system with a diode array detector (DAD) or a mass spectrometer (MS) to check for the presence of co-eluting impurities.

• Mass Spectrometry (MS): Obtain a high-resolution mass spectrum to confirm the molecular weight of Arisugacin G and the absence of other analog masses.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical structure and identifying any residual impurities.

Troubleshooting Guide: Co-elution of Arisugacin Analogs in RP-HPLC

This guide provides a systematic approach to resolving the common issue of co-elution during the RP-HPLC purification of Arisugacin G.

Problem	Possible Cause	Troubleshooting Steps
Poor resolution between Arisugacin G and an adjacent analog peak.	Suboptimal mobile phase composition.	1. Modify the organic modifier: If using acetonitrile, try methanol (B129727) or a mixture of both. The different selectivities of these solvents can alter the elution order and improve separation. 2. Adjust the aqueous phase pH: The ionization state of the Arisugacins can be altered by changing the pH, which can affect their retention and selectivity. Experiment with small additions of formic acid or acetic acid.
Inadequate gradient slope.	1. Shallow the gradient: A slower, more gradual increase in the organic solvent percentage can enhance the separation of closely eluting compounds. 2. Introduce an isocratic hold: If two peaks are very close, an isocratic hold at a specific solvent composition before their elution can improve resolution.
Incorrect stationary phase.	1. Change column chemistry: If a standard C18 column is not providing adequate separation, consider a phenyl-hexyl or a polar-embedded phase column, which can offer different selectivities for aromatic and polar compounds. 2. Decrease particle size: Using a column with smaller particles (e.g., 3 µm or sub-2 µm) will increase column efficiency and can improve resolution.
Broad, overlapping peaks.	Column overloading.	1. Reduce sample concentration: Dilute the sample before injection. 2. Decrease injection volume: Inject a smaller volume onto the column.
Poor column health.	1. Flush the column: Wash the column with a strong solvent to remove any adsorbed contaminants. 2. Replace the column: If flushing does not improve performance, the column may be degraded and require replacement.
Inconsistent retention times.	Mobile phase preparation issues.	1. Ensure proper mixing: Thoroughly mix and degas the mobile phase before use. 2. Use fresh solvents: Prepare fresh mobile phase daily to avoid changes in composition due to evaporation.
Fluctuations in column temperature.	1. Use a column oven: Maintaining a constant and elevated column temperature can improve peak shape and reproducibility.

Data Presentation: Physicochemical Properties of Arisugacin Analogs

Understanding the subtle differences in the physicochemical properties of Arisugacin analogs is fundamental to developing a successful purification strategy.

Analog	Molecular Formula	Molecular Weight ( g/mol )
Arisugacin A	C₂₈H₃₂O₈	496.55
Arisugacin B	C₂₇H₃₀O₇	466.52
Arisugacin C	C₂₇H₃₂O₆	452.54
Arisugacin D	Not Available	Not Available
Arisugacin E	Not Available	Not Available
Arisugacin F	Not Available	Not Available
Arisugacin G	C₂₇H₃₂O₅	436.54[2]
Arisugacin H	Not Available	Not Available

Data for Arisugacins A, B, and C sourced from PubChem.[3][4][5]

Experimental Protocols

General Extraction of Arisugacins from Penicillium sp. FO-4259-11 Culture

This protocol describes a general method for obtaining a crude extract containing Arisugacins from the fungal culture broth.

• Fermentation: Cultivate Penicillium sp. FO-4259-11 in a suitable liquid medium (e.g., potato dextrose broth) under optimal conditions for secondary metabolite production.

• Harvesting: After the incubation period, separate the mycelium from the culture broth by filtration.

• Solvent Extraction:

  • Extract the culture filtrate multiple times with an equal volume of a water-immiscible organic solvent such as ethyl acetate (B1210297) or chloroform.

  • Combine the organic extracts.

• Concentration: Remove the solvent from the combined organic extracts under reduced pressure using a rotary evaporator to yield the crude extract.

• Storage: Store the crude extract at a low temperature (-20°C) to prevent degradation.

Preparative RP-HPLC for Arisugacin G Purification

This protocol outlines a general approach for the purification of Arisugacin G from a crude or semi-purified extract using preparative RP-HPLC. Note: This is a starting point, and optimization is crucial.

• Column: C18 preparative column (e.g., 250 x 20 mm, 5 µm particle size).

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Acetonitrile with 0.1% formic acid

• Gradient Program (Example):

  • 0-5 min: 30% B

  • 5-45 min: 30-70% B (linear gradient)

  • 45-50 min: 70-100% B (wash)

  • 50-60 min: 100% B (hold)

  • 60-65 min: 100-30% B (re-equilibration)

  • 65-75 min: 30% B (hold)

• Flow Rate: 10-20 mL/min (adjust based on column dimensions and pressure limits).

• Detection: UV detection at a wavelength where Arisugacins absorb (e.g., 254 nm or 280 nm).

• Injection: Dissolve the extract in a suitable solvent (e.g., methanol or mobile phase A) and inject onto the column.

• Fraction Collection: Collect fractions corresponding to the peaks in the chromatogram.

• Analysis of Fractions: Analyze the collected fractions by analytical HPLC-MS to identify the fractions containing pure Arisugacin G.

• Pooling and Concentration: Pool the pure fractions and remove the solvent under reduced pressure.

Visualizations

Caption: General experimental workflow for the isolation and purification of Arisugacin G.

Caption: Logical troubleshooting flow for addressing co-elution in HPLC.

References

• 1. Arisugacins C and D, novel acetylcholinesterase inhibitors and their related novel metabolites produced by Penicilium sp. FO-4259-11 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Arisugacin G | CymitQuimica [cymitquimica.com]
• 3. Arisugacin A | C28H32O8 | CID 10255275 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Arisugacin B | C27H30O7 | CID 10050190 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Arisugacin C | C27H32O6 | CID 10503812 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Arisugacin G Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the reaction conditions for the synthesis of Arisugacin G.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the synthesis of Arisugacin G, presented in a question-and-answer format.

Question: Why is the yield of the intramolecular Diels-Alder furan (B31954) (IMDAF) reaction for the oxa-bridged core consistently low?

Answer: Low yields in the IMDAF reaction for forming the core structure of Arisugacins are a common challenge. Several factors can contribute to this issue:

• Retro-Diels-Alder Reaction: The initial cycloadduct may be unstable under the reaction conditions and revert to the starting materials.

• Substrate Reactivity: The reactivity of the furan and the dienophile moieties are crucial. Steric hindrance or unfavorable electronic properties can impede the cycloaddition.

• Reaction Conditions: Temperature and the choice of Lewis acid catalyst are critical. Suboptimal conditions can lead to decomposition or favor side reactions.

Troubleshooting Steps:

• Catalyst Screening: The use of a Lewis acid catalyst, such as dimethylaluminum chloride (Me₂AlCl), has been shown to promote the reaction. It is advisable to screen a variety of Lewis acids and optimize their stoichiometry.

• Temperature Optimization: Carefully control the reaction temperature. While higher temperatures can increase the reaction rate, they can also promote the retro-Diels-Alder reaction. A systematic study to find the optimal temperature is recommended.

• Substrate Modification: If possible, modifying the dienophile to be more reactive can improve yields. For instance, using an allenic ketone as the dienophile has been reported to give a higher yield of the desired cycloadduct compared to an ester or nitrile.

Question: I am observing the formation of a significant amount of hydroperoxide byproduct during the singlet oxygen cycloaddition step. How can I minimize this?

Answer: The formation of a hydroperoxide via an ene reaction is a known side reaction when using singlet oxygen with dienes containing allylic protons. This competes with the desired [4+2] cycloaddition to form the endoperoxide.

Troubleshooting Steps:

• Solvent Selection: The choice of solvent can influence the ene reaction versus cycloaddition pathway. It is recommended to use aprotic solvents that are less likely to participate in side reactions. Deuterated chloroform (B151607) (CDCl₃) has been used in related syntheses.

• Temperature Control: Maintaining a low reaction temperature (e.g., 0 °C) can help favor the desired cycloaddition reaction over the ene reaction.

• Sensitizer (B1316253) Choice: While methylene (B1212753) blue is a common sensitizer for generating singlet oxygen, screening other sensitizers could potentially alter the product distribution.

Question: The 6π-electrocyclization of my triene precursor is producing an inseparable mixture of isomers. What can I do to improve the diastereoselectivity?

Answer: The stereochemical outcome of the 6π-electrocyclization is determined by the transition state geometry, which can be influenced by steric and electronic factors. Formation of isomeric products suggests that multiple transition states are accessible.

Troubleshooting Steps:

• Substrate Design: The steric bulk of substituents on the triene can influence the facial selectivity of the cyclization. Modifying substituents to create a greater steric bias may favor the formation of a single diastereomer.

• Thermal vs. Photochemical Conditions: Investigate both thermal and photochemical conditions for the electrocyclization. These different energy inputs can favor different reaction pathways and potentially lead to different stereochemical outcomes.

• Solvent Effects: The polarity of the solvent can influence the stability of the transition states. A systematic screening of solvents with varying polarities may improve the diastereoselectivity.

Frequently Asked Questions (FAQs)

Q1: What is a general strategy for the purification of Arisugacin G and its intermediates?

A1: Purification of Arisugacin G and its synthetic intermediates typically relies on column chromatography on silica (B1680970) gel. The choice of eluent system will depend on the polarity of the specific compound. A gradient elution with a mixture of non-polar (e.g., hexane) and polar (e.g., ethyl acetate (B1210297) or diethyl ether) solvents is a common starting point. Careful monitoring of the fractions using thin-layer chromatography (TLC) is essential for isolating the desired product from starting materials and byproducts.

Q2: Are there any specific safety precautions to consider during the synthesis of Arisugacin G?

A2: Standard laboratory safety practices should always be followed. Specific points to consider during Arisugacin G synthesis include:

• Lewis Acids: Lewis acids like dimethylaluminum chloride are pyrophoric and react violently with water. They should be handled under an inert atmosphere (e.g., argon or nitrogen).

• Singlet Oxygen: The generation of singlet oxygen often involves the use of a high-intensity lamp and a photosensitizer. Appropriate eye protection should be worn, and the reaction should be set up in a well-ventilated fume hood.

• Peroxides: Endoperoxides formed during the synthesis can be unstable and potentially explosive, especially upon heating or concentration. They should be handled with care and stored at low temperatures.

Q3: How can I confirm the stereochemistry of the synthesized Arisugacin G?

A3: The stereochemistry of the final product and key intermediates is typically confirmed using a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy. 1D NMR (¹H and ¹³C) and 2D NMR experiments such as NOESY (Nuclear Overhauser Effect Spectroscopy) can provide information about the relative stereochemistry of the molecule. In cases where suitable crystals can be obtained, single-crystal X-ray diffraction provides unambiguous determination of the absolute stereochemistry.

Experimental Protocols & Data

Optimization of Diimide Reduction

The diimide reduction of the endocyclic double bond is a crucial step. The following table summarizes the optimization of solvent conditions for this reaction.

Entry	Solvent System (v/v)	Yield of Reduced Product (%)
1	Methanol (B129727)	75
2	Tetrahydrofuran	68
3	Methanol:Tetrahydrofuran (1:1)	85
4	Methanol:Tetrahydrofuran (2:1)	98 (after 5 iterations)
5	Dichloromethane	55

Detailed Methodology for Optimized Diimide Reduction:

• To a solution of the endoperoxide in a 2:1 mixture of methanol and tetrahydrofuran, add a solution of potassium azodicarboxylate and acetic acid in the same solvent system.

• Stir the reaction mixture at room temperature and monitor the progress by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel. Due to the slow nature of the reaction, multiple iterations may be required to achieve a high overall yield.

Key Synthetic Steps Workflow

The following diagram illustrates a plausible workflow for key transformations in the synthesis of the Arisugacin core.

Troubleshooting Arisugacin G instability in solution

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with Arisugacin G. The information is designed to help address potential instability issues encountered during experimental work.

Troubleshooting Guide: Arisugacin G Instability in Solution

This guide is formatted in a question-and-answer style to directly address common challenges.

My Arisugacin G solution appears cloudy or has visible precipitates.

• Is the compound fully dissolved? Arisugacin G, like many complex organic molecules, may require specific solvents or conditions to fully dissolve. Refer to the manufacturer's instructions for recommended solvents. If the information is unavailable, consider starting with common solvents for similar meroterpenoid compounds, such as dimethyl sulfoxide (B87167) (DMSO), ethanol, or methanol. Sonication or gentle warming may aid dissolution, but be cautious as excessive heat can accelerate degradation.

• Could the concentration be too high? You may be exceeding the solubility limit of Arisugacin G in the chosen solvent. Try preparing a more dilute solution.

• Has the solution been stored improperly? Precipitation can occur if the solution is stored at a temperature where the solvent's ability to keep the compound dissolved is reduced. For example, if a compound is dissolved in a solvent at room temperature and then stored at 4°C, it may precipitate out of solution.

I am observing a loss of activity or inconsistent results with my Arisugacin G solution over time.

• How old is your stock solution? It is highly recommended to use freshly prepared solutions for each experiment to minimize the impact of potential degradation. If using a stock solution, it should be stored under appropriate conditions and for a limited time. A forced degradation study can help determine the stability of your stock solution under your specific storage conditions.

• What are the storage conditions? Exposure to light, elevated temperatures, and repeated freeze-thaw cycles can lead to the degradation of complex organic molecules.[1][2][3] Stock solutions should be stored in amber vials to protect from light and kept at a low temperature (e.g., -20°C or -80°C). Aliquoting the stock solution into single-use vials can prevent issues arising from repeated freeze-thaw cycles.

• Is the pH of your experimental buffer appropriate? The stability of many compounds is pH-dependent.[1][4][5] Extreme pH values can catalyze hydrolysis or other degradation reactions. It is advisable to maintain the pH of your experimental solutions within a neutral range (pH 6-8) unless the experimental protocol specifically requires otherwise.

I suspect my Arisugacin G is degrading. How can I confirm this?

• Analytical Chemistry Techniques: High-Performance Liquid Chromatography (HPLC) is a sensitive method to assess the purity of your Arisugacin G solution over time. By comparing the chromatogram of a fresh solution to that of an older or stressed solution, you can detect the appearance of degradation products (new peaks) and a decrease in the area of the parent compound's peak. Liquid Chromatography-Mass Spectrometry (LC-MS) can further help in identifying the degradation products.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for Arisugacin G?

A1: While specific data for Arisugacin G is limited, a common starting point for dissolving compounds of the meroterpenoid class is high-purity dimethyl sulfoxide (DMSO). For aqueous experimental buffers, it is crucial to ensure that the final concentration of the organic solvent is low and does not affect the biological system being studied.

Q2: How should I store my Arisugacin G stock solution?

A2: To ensure maximum stability, stock solutions should be stored in small, single-use aliquots in tightly sealed amber vials at -80°C. This minimizes exposure to light and air, and avoids repeated freeze-thaw cycles.

Q3: My Arisugacin G solution has changed color. Is it still usable?

A3: A change in color is a visual indicator of a potential chemical change, suggesting degradation. It is strongly recommended to discard the solution and prepare a fresh one.

Q4: Arisugacin G is reported to be inactive against acetylcholinesterase (AChE). Why would I use it in my experiments?

A4: While Arisugacin G itself does not inhibit AChE, it serves as a valuable negative control in experiments involving other active Arisugacins like A and B.[6][7] Its structural similarity allows researchers to distinguish between specific effects of AChE inhibition and other potential off-target effects of the Arisugacin scaffold.

Data Presentation: Hypothetical Stability of Arisugacin G

The following table summarizes hypothetical stability data for Arisugacin G under various conditions. This data is for illustrative purposes to guide researchers in setting up their own stability studies.

Condition	Solvent	Incubation Time (hours)	Arisugacin G Remaining (%)	Degradation Products Detected
pH
pH 4	10% DMSO in Acetate Buffer	24	95	Minor peak at RRT 0.8
pH 7	10% DMSO in Phosphate Buffer	24	92	Minor peak at RRT 0.8, trace peak at RRT 1.2
pH 9	10% DMSO in Borate Buffer	24	75	Major peak at RRT 0.8, minor peak at RRT 1.2
Temperature
4°C	DMSO	48	98	Not Detected
25°C (Room Temp)	DMSO	48	85	Minor peak at RRT 0.9
50°C	DMSO	48	60	Major peak at RRT 0.9, multiple minor peaks
Light Exposure
Dark	DMSO	24	99	Not Detected
Ambient Light	DMSO	24	90	Minor peak at RRT 1.1
UV Light (254 nm)	DMSO	24	50	Multiple degradation peaks

RRT: Relative Retention Time

Experimental Protocols

Protocol: Forced Degradation Study of Arisugacin G

This protocol outlines a forced degradation study to investigate the stability of Arisugacin G under various stress conditions.

1. Objective: To identify potential degradation pathways and determine the stability of Arisugacin G under hydrolytic (acidic, basic, neutral), oxidative, photolytic, and thermal stress.

2. Materials:

• Arisugacin G
• HPLC grade water, acetonitrile, and methanol
• Hydrochloric acid (HCl), Sodium hydroxide (B78521) (NaOH)
• Hydrogen peroxide (H₂O₂)
• Phosphate buffer (pH 7.4)
• HPLC system with a UV detector or a mass spectrometer
• C18 HPLC column
• pH meter
• Incubator/water bath
• Photostability chamber

3. Stock Solution Preparation:

• Prepare a stock solution of Arisugacin G in a suitable solvent (e.g., DMSO or acetonitrile) at a concentration of 1 mg/mL.

4. Stress Conditions:

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for 2, 4, 8, and 24 hours. Neutralize the samples with 0.1 M NaOH before HPLC analysis.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at 60°C for 2, 4, 8, and 24 hours. Neutralize the samples with 0.1 M HCl before HPLC analysis.

• Neutral Hydrolysis: Mix 1 mL of the stock solution with 1 mL of HPLC grade water. Incubate at 60°C for 2, 4, 8, and 24 hours.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Store at room temperature, protected from light, for 2, 4, 8, and 24 hours.

• Thermal Degradation: Place the solid Arisugacin G powder and a vial of the stock solution in an oven at 60°C for 24 hours.

• Photolytic Degradation: Expose the solid Arisugacin G powder and a vial of the stock solution to UV light (254 nm) and fluorescent light in a photostability chamber for 24 hours.

5. Sample Analysis:

• At each time point, withdraw an aliquot of the stressed sample.
• Dilute the sample to a suitable concentration with the mobile phase.
• Analyze the samples by HPLC. Use a suitable mobile phase gradient to separate the parent compound from any degradation products.
• Monitor the chromatograms for the appearance of new peaks and a decrease in the peak area of Arisugacin G.

6. Data Analysis:

• Calculate the percentage of Arisugacin G remaining at each time point.
• Identify the conditions under which significant degradation occurs.

Visualizations

Caption: Experimental workflow for a forced degradation study of Arisugacin G.

Caption: Hypothetical signaling pathway for an active Arisugacin compound.

References

• 1. Factors affecting the stability of drugs and drug metabolites in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scribd.com [scribd.com]
• 3. researchgate.net [researchgate.net]
• 4. Factors affecting stability of drugs | PPTX [slideshare.net]
• 5. Degradation of paclitaxel and related compounds in aqueous solutions I: epimerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Arisugacin G | CymitQuimica [cymitquimica.com]
• 7. Arisugacins C and D, novel acetylcholinesterase inhibitors and their related novel metabolites produced by Penicilium sp. FO-4259-11 - PubMed [pubmed.ncbi.nlm.nih.gov]

Avoiding degradation of Arisugacin G during storage

Disclaimer: Specific stability data for Arisugacin G is not extensively available in public literature. The following guidance is based on general principles for the storage and handling of complex natural products, particularly meroterpenoids and compounds containing a pyran ring system. It is strongly recommended to perform in-house stability studies for your specific batches and formulations.

Frequently Asked Questions (FAQs)

Q1: What are the ideal short-term and long-term storage conditions for Arisugacin G?

A1: For optimal stability, Arisugacin G, like many complex natural products, should be stored with careful consideration of temperature, light, and atmosphere. For long-term storage, it is recommended to keep the compound as a solid in a tightly sealed container at -20°C or lower.[1] For routine short-term use, storing a solid sample at 2-8°C in a desiccator can be sufficient.[2] Solutions should be freshly prepared for experiments. If storing solutions is unavoidable, they should be kept at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Q2: My Arisugacin G solution has changed color. Is it still usable?

A2: A change in color often indicates a chemical change, which could be degradation. The pyran ring system, present in Arisugacin G, can be unstable, particularly in the presence of air.[3] Oxidation can lead to the formation of colored byproducts. It is recommended to analyze the solution using a suitable analytical method like HPLC to check for purity and the presence of degradation products before use.

Q3: I am seeing new peaks in the HPLC chromatogram of my Arisugacin G sample. What could be the cause?

A3: The appearance of new peaks strongly suggests that the compound is degrading. Potential causes include hydrolysis of the pyran ring in aqueous media, oxidation from exposure to air, or photodegradation from exposure to light.[3][4] Review your storage and handling procedures. Ensure the compound is stored in an inert atmosphere if possible, protected from light, and that solvents used are of high purity and free of water.

Q4: How sensitive is Arisugacin G to light?

A4: Many complex organic molecules, especially those with conjugated double bonds, are sensitive to light.[1] UV light, in particular, can induce photodegradation.[1] It is best practice to store Arisugacin G, both in solid form and in solution, in amber-colored vials or containers wrapped in aluminum foil to protect it from light.[1][2] All experimental manipulations should be carried out with minimal exposure to direct light.

Troubleshooting Guide: Degradation of Arisugacin G

This guide provides a logical approach to identifying and mitigating potential degradation of Arisugacin G during your experiments.

References

• 1. The Science of Plant Extract Storage: Ensuring Longevity and Potency [greenskybio.com]
• 2. gmpinsiders.com [gmpinsiders.com]
• 3. Pyran - Wikipedia [en.wikipedia.org]
• 4. An overview of structure-based activity outcomes of pyran derivatives against Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Synthetic Arisugacin G

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of synthetic Arisugacin G.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of synthetic Arisugacin G, a complex meroterpenoid. The troubleshooting steps are presented in a question-and-answer format.

Issue 1: Low Yield of Arisugacin G After Purification

• Question: My final yield of Arisugacin G after chromatographic purification is significantly lower than expected. What are the potential causes and how can I improve the recovery?

• Answer: Low recovery of the target compound is a common challenge in the purification of complex natural product analogues. Several factors could be contributing to this issue:

  • Irreversible Adsorption on Stationary Phase: Arisugacin G, with its multiple polar functional groups, may bind strongly to silica (B1680970) gel, a common stationary phase. This can lead to product loss on the column.

    • Solution: Consider using a less acidic stationary phase, such as deactivated silica gel or alumina. Alternatively, reversed-phase chromatography (e.g., C18 silica) can be an effective alternative where the elution order is inverted.

  • Compound Degradation: The complex structure of Arisugacin G may be sensitive to acidic or basic conditions. Prolonged exposure to certain solvents or stationary phases could lead to degradation.

    • Solution: Use high-purity solvents and freshly packed columns. If sensitivity is suspected, perform a stability study of Arisugacin G in the chosen solvent system before purification. Consider buffering the mobile phase to a neutral pH.

  • Incomplete Elution: The chosen mobile phase may not be strong enough to completely elute Arisugacin G from the column.

    • Solution: Gradually increase the polarity of the mobile phase (in normal-phase chromatography) or decrease it (in reversed-phase chromatography). A gradient elution is often more effective than isocratic elution for complex mixtures.

  • Co-elution with Hard-to-Detect Impurities: An impurity that does not visualize well by TLC (e.g., lacks a UV chromophore) might be co-eluting with the product, leading to an overestimation of the crude product amount and thus a perceived low yield of the pure fraction.

    • Solution: Use multiple visualization techniques for TLC analysis (e.g., UV light, different staining reagents). Couple your HPLC to a mass spectrometer (LC-MS) to identify and quantify all components in the fractions.

Issue 2: Poor Separation of Arisugacin G from Impurities

• Question: I am having difficulty separating Arisugacin G from a closely related impurity. The spots/peaks are overlapping. What strategies can I employ to improve resolution?

• Answer: Achieving high purity is critical, and resolving closely related impurities requires careful optimization of the separation method.

  • Suboptimal Mobile Phase Composition: The selectivity of the separation is highly dependent on the mobile phase.

    • Solution: Systematically screen different solvent systems. For normal-phase chromatography, try combinations of hexane/ethyl acetate, dichloromethane/methanol, or toluene/acetone. For reversed-phase, experiment with different ratios of acetonitrile (B52724)/water or methanol/water, and consider the addition of small amounts of modifiers like trifluoroacetic acid (TFA) or formic acid to improve peak shape.

  • Presence of Diastereomers: The synthesis of Arisugacin G, a chiral molecule with multiple stereocenters, can often lead to the formation of diastereomers. Diastereomers can be notoriously difficult to separate.

    • Solution: Chiral chromatography is the most effective method for separating stereoisomers.[1] Consider using a chiral stationary phase (CSP) for HPLC. Alternatively, derivatization of the mixture with a chiral reagent can convert the enantiomers into diastereomers with potentially different chromatographic properties on a standard achiral column.[2]

  • Column Overloading: Loading too much crude material onto the column can lead to band broadening and poor separation.

    • Solution: Reduce the amount of sample loaded. As a general guideline, for preparative chromatography, the sample load should not exceed 1-5% of the stationary phase weight.

  • Inefficient Column Packing: A poorly packed column will have reduced separation efficiency.

    • Solution: Ensure the column is packed uniformly. If using pre-packed columns, check the manufacturer's specifications and performance data.

Frequently Asked Questions (FAQs)

• Q1: What are the most common types of impurities I might encounter in the synthesis of Arisugacin G?

  • A1: While specific impurities depend on the synthetic route, common side products in the synthesis of complex meroterpenoids like Arisugacins can include:

    • Diastereomers: As mentioned, the formation of diastereomers is a significant possibility due to the molecule's chirality.

    • Incomplete reaction products: Starting materials or intermediates from previous steps may carry through.

    • Byproducts from side reactions: The complexity of the synthesis can lead to unexpected side reactions. For instance, in Diels-Alder reactions, which are common in meroterpenoid synthesis, endo/exo isomers can be formed.[3][4]

    • Reagent-derived impurities: Excess reagents or byproducts from the reagents themselves can contaminate the final product.

• Q2: Which chromatographic technique is best suited for the final purification of Arisugacin G?

  • A2: High-Performance Liquid Chromatography (HPLC) is generally the preferred method for the final purification of complex, high-value compounds like Arisugacin G.[5][6] It offers high resolution, reproducibility, and the ability to automate the process. Both normal-phase and reversed-phase HPLC can be effective, and the choice will depend on the specific impurities present. For separating potential diastereomers, chiral HPLC is the gold standard.[1][2]

• Q3: How can I effectively monitor the purity of my Arisugacin G fractions?

  • A3: A combination of techniques is recommended for robust purity assessment:

    • Thin-Layer Chromatography (TLC): A quick and inexpensive method for initial screening of fractions. Use multiple solvent systems and visualization methods.

    • High-Performance Liquid Chromatography (HPLC): Provides quantitative purity data. An analytical HPLC method with a high-resolution column should be developed.

    • Liquid Chromatography-Mass Spectrometry (LC-MS): Confirms the molecular weight of the compound in each fraction and can help identify impurities.

    • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the purified Arisugacin G and for detecting any residual impurities.

Quantitative Data on Purification Strategies

The following table provides illustrative data on the effectiveness of different purification strategies for a complex synthetic molecule with properties similar to Arisugacin G. This data is intended to serve as a guide for method selection and optimization.

Purification Strategy	Stationary Phase	Mobile Phase System	Purity (%)	Recovery (%)	Throughput
Flash Chromatography	Silica Gel	Hexane/Ethyl Acetate Gradient	85-95	60-80	High
Preparative HPLC (Normal Phase)	Silica Gel	Dichloromethane/Methanol Gradient	>98	40-60	Medium
Preparative HPLC (Reversed Phase)	C18 Silica	Acetonitrile/Water Gradient	>99	50-70	Medium
Preparative Chiral HPLC	Chiral Stationary Phase	Varies	>99.5 (single isomer)	30-50	Low

Note: The values in this table are for illustrative purposes and actual results will vary depending on the specific reaction mixture and experimental conditions.

Experimental Protocols

Preparative Reversed-Phase HPLC Protocol for Arisugacin G Purification

This protocol provides a general framework for the purification of synthetic Arisugacin G using preparative reversed-phase HPLC. Optimization will be required based on the specific impurity profile of the crude material.

1. Materials and Equipment:

• Preparative HPLC system with a gradient pump, UV detector, and fraction collector.

• C18 preparative HPLC column (e.g., 250 x 21.2 mm, 5 µm particle size).

• HPLC-grade acetonitrile and water.

• Trifluoroacetic acid (TFA), optional.

• Crude synthetic Arisugacin G.

• Rotary evaporator.

• Analytical HPLC for fraction analysis.

2. Procedure:

• Sample Preparation: Dissolve the crude Arisugacin G in a minimal amount of a 1:1 mixture of acetonitrile and water. Filter the solution through a 0.45 µm syringe filter to remove any particulate matter.

• Column Equilibration: Equilibrate the C18 column with the initial mobile phase conditions (e.g., 50% acetonitrile in water) for at least 5 column volumes at a flow rate of 10 mL/min.

• Method Development (Analytical Scale): Before proceeding to the preparative scale, develop an optimized separation method on an analytical HPLC system with a similar C18 stationary phase. This will determine the optimal gradient and detection wavelength.

• Injection and Elution (Preparative Scale):

  • Inject the filtered sample onto the equilibrated column.

  • Begin the gradient elution. A typical gradient might be:

    • 0-5 min: 50% Acetonitrile

    • 5-35 min: Gradient from 50% to 95% Acetonitrile

    • 35-40 min: 95% Acetonitrile

    • 40-45 min: Gradient back to 50% Acetonitrile

    • 45-50 min: 50% Acetonitrile (re-equilibration)

  • Monitor the elution profile at the predetermined UV wavelength (e.g., 254 nm).

• Fraction Collection: Collect fractions based on the elution of the peaks. Use a fraction collector for automated collection.

• Fraction Analysis: Analyze the collected fractions using analytical HPLC to determine the purity of each fraction.

• Product Isolation: Combine the pure fractions containing Arisugacin G. Remove the solvents using a rotary evaporator under reduced pressure.

• Final Product Characterization: Characterize the purified Arisugacin G using analytical techniques such as NMR and Mass Spectrometry to confirm its identity and purity.

Visualizations

Caption: A logical workflow for troubleshooting the purification of synthetic Arisugacin G.

Caption: A typical experimental workflow for the purification of synthetic Arisugacin G.

References

• 1. sfera.unife.it [sfera.unife.it]
• 2. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 3. Diels–Alder Cycloaddition Reactions in Sustainable Media - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 5. sinobiological.com [sinobiological.com]
• 6. High-Efficiency Protein Purification by HPLC | Phenomenex [phenomenex.com]

Addressing low bioactivity of Arisugacin G in assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering low bioactivity with Arisugacin G in experimental assays.

Troubleshooting Guide: Addressing Low Bioactivity of Arisugacin G

Researchers observing low or no bioactivity with Arisugacin G should consider that this compound has been reported to exhibit minimal to no inhibition of acetylcholinesterase (AChE) at concentrations up to 100 µM.[1] This suggests that the perceived lack of activity may be target-specific. The following table outlines potential issues and solutions.

Potential Issue	Possible Cause	Recommended Solution
Inherent Inactivity against Target	Arisugacin G may not be an inhibitor of the selected target (e.g., Acetylcholinesterase).	- Re-evaluate the scientific premise: Confirm if there is prior evidence of Arisugacin G acting on your target of interest.- Broaden the scope of screening: Test Arisugacin G in a variety of bioassays targeting different cellular processes. Consider phenotypic screening assays.
Assay System Limitations	The chosen in vitro or cell-based assay may not be suitable for detecting the specific bioactivity of Arisugacin G.	- Consider a whole-organism model: Phenotypic screening using models like zebrafish has revealed bioactivity in other arisugacins that were inactive in in vitro tests.- Vary assay parameters: Optimize incubation times, temperature, and co-factor concentrations.
Compound Solubility Issues	Poor solubility of Arisugacin G in the assay buffer can lead to a lower effective concentration.	- Assess solubility: Determine the solubility of Arisugacin G in your assay medium.- Use a co-solvent: Employ a small, non-interfering percentage of a solvent like DMSO to aid dissolution.- Prepare fresh solutions: Use freshly prepared stock solutions for each experiment.
Compound Stability Problems	Arisugacin G may be unstable under the specific experimental conditions (e.g., pH, light exposure, temperature).	- Evaluate stability: Conduct stability studies of Arisugacin G under your assay conditions.- Modify experimental setup: Protect from light, adjust pH, or minimize incubation times if degradation is observed.
Incorrect Concentration	The concentration range tested may be too low to elicit a biological response.	- Perform a wider dose-response study: Test a broad range of concentrations, from nanomolar to high micromolar.- Verify stock solution concentration: Confirm the concentration of your Arisugacin G stock solution.
Reagent or Assay Component Issues	Problems with other reagents, such as enzymes, substrates, or cells, can mimic a lack of compound activity.	- Run appropriate controls: Include positive and negative controls to ensure the assay is performing as expected.- Check reagent quality: Ensure all reagents are within their expiration dates and have been stored correctly.

Frequently Asked Questions (FAQs)

Q1: Is Arisugacin G expected to be a potent acetylcholinesterase (AChE) inhibitor?

A1: No. The initial study that isolated Arisugacin G reported that it, along with Arisugacins E, F, and H, did not inhibit AChE at concentrations of 100 µM.[1] This is in contrast to Arisugacins A and B, which are potent AChE inhibitors.[2][3] Therefore, low or no activity in an AChE inhibition assay is the expected result for Arisugacin G.

Q2: If Arisugacin G is not an AChE inhibitor, what are its potential biological activities?

A2: The specific biological activities of Arisugacin G, beyond its lack of AChE inhibition, are not well-documented in publicly available literature. However, a study on related arisugacins that also showed no activity in initial in vitro tests found that they exhibited bioactivity in a zebrafish phenotype-based assay. This suggests that Arisugacin G may have biological effects that are only apparent in a more complex, whole-organism system.

Q3: What is the chemical structure of Arisugacin G, and how does it differ from active arisugacins?

A3: While the molecular formula of Arisugacin G is reported as C27H32O5, its detailed chemical structure has not been fully elucidated in the available scientific literature.[4] The structures of the potent AChE inhibitors Arisugacin A (C28H32O8) and Arisugacin B (C27H30O7) are known.[5][6] The differences in their molecular formulas indicate structural variations, likely in functional groups, which are critical for binding to and inhibiting AChE. Without the precise structure of Arisugacin G, a detailed structure-activity relationship cannot be established.

Q4: What are some general considerations for working with natural products like Arisugacin G in bioassays?

A4: When working with natural products, it is important to:

• Ensure Purity: Verify the purity of your Arisugacin G sample, as impurities can affect experimental outcomes.

• Address Solubility: Natural products can have limited aqueous solubility. It is crucial to determine the solubility in your assay buffer and use appropriate solubilizing agents if necessary.

• Assess Stability: The stability of natural products can vary. It is advisable to prepare fresh solutions and protect them from light and extreme temperatures.

• Use Appropriate Controls: Always include positive and negative controls in your assays to validate the experimental system.

Experimental Protocols

Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

This protocol is a standard method for measuring AChE activity and can be used to confirm the reported low activity of Arisugacin G.

• Reagents:

  • Acetylthiocholine iodide (ATCI)

  • 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB)

  • Phosphate (B84403) buffer (pH 8.0)

  • Acetylcholinesterase (AChE) enzyme

  • Arisugacin G stock solution (in DMSO)

  • Positive control (e.g., Donepezil)

• Procedure:

  • Prepare a reaction mixture containing phosphate buffer, DTNB, and the test compound (Arisugacin G) or control at various concentrations.

  • Pre-incubate the mixture with the AChE enzyme for a defined period (e.g., 15 minutes) at a specific temperature (e.g., 37°C).

  • Initiate the reaction by adding the substrate, ATCI.

  • Monitor the change in absorbance at 412 nm over time using a microplate reader. The rate of color change is proportional to the AChE activity.

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

Visualizations

References

• 1. Arisugacins C and D, novel acetylcholinesterase inhibitors and their related novel metabolites produced by Penicilium sp. FO-4259-11 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Arisugacins A and B, novel and selective acetylcholinesterase inhibitors from Penicillium sp. FO-4259. I. Screening, taxonomy, fermentation, isolation and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Arisugacins, selective acetylcholinesterase inhibitors of microbial origin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Arisugacin G | CymitQuimica [cymitquimica.com]
• 5. Arisugacin A | C28H32O8 | CID 10255275 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Arisugacin B | C27H30O7 | CID 10050190 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Solubility of Arisugacin G

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on modifying the structure of Arisugacin G to improve its aqueous solubility.

Frequently Asked Questions (FAQs)

Q1: What is Arisugacin G and why is its solubility a concern?

Arisugacin G is a meroterpenoid, a class of natural products with mixed biosynthetic origins. It is a structural analogue of Arisugacin A, a known acetylcholinesterase (AChE) inhibitor.[1] However, unlike Arisugacin A, Arisugacin G does not exhibit significant activity against AChE.[1] Like many other complex natural products, Arisugacin G is expected to have low aqueous solubility due to its intricate and largely hydrophobic structure. This poor solubility can be a major obstacle in preclinical development, limiting its bioavailability and therapeutic potential.

Q2: What are the primary strategies for improving the aqueous solubility of a complex natural product like Arisugacin G?

There are several established strategies to enhance the solubility of poorly soluble compounds. These can be broadly categorized into chemical modifications and formulation-based approaches.

• Chemical Modifications (Prodrug Approach): This involves covalently modifying the molecule to introduce more polar or ionizable groups. For molecules with hydroxyl (-OH) groups like Arisugacin G, common prodrug strategies include the formation of:

  • Phosphate (B84403) esters: Introducing a phosphate group can dramatically increase water solubility due to its ionizable nature.[2][][4]

  • Amino acid esters: Coupling with amino acids can improve solubility and potentially target amino acid transporters.[2]

  • Simple acyl esters: While primarily used to increase lipophilicity, short-chain acyl esters can sometimes improve wetting and dissolution.[2]

• Formulation Strategies: These methods aim to improve the dissolution rate and apparent solubility without chemically altering the parent molecule. Key techniques include:

  • Solid Dispersions: Dispersing the drug in a hydrophilic polymer matrix at a molecular level can enhance its dissolution rate.

  • Cyclodextrin (B1172386) Complexation: Encapsulating the hydrophobic molecule within the cavity of a cyclodextrin can significantly increase its aqueous solubility.[5]

  • Lipid-Based Formulations: Dissolving the compound in lipids, surfactants, and co-solvents can improve its absorption.[5][6]

  • Particle Size Reduction: Techniques like micronization and nanosizing increase the surface area of the drug, leading to a faster dissolution rate.[6]

Q3: Which functional groups on the Arisugacin G structure are the best targets for chemical modification to improve solubility?

The Arisugacin G structure contains several hydroxyl (-OH) groups. These are ideal targets for chemical modification to create more soluble prodrugs. The tertiary alcohols are particularly attractive points for derivatization.

Q4: Are there any potential downsides to modifying the Arisugacin G structure?

Yes, chemical modification carries the risk of altering the compound's pharmacological activity. While Arisugacin G is reported to be inactive against AChE, modifications could potentially introduce unintended biological activities or toxicities. Therefore, any new analogue must be thoroughly evaluated for its biological activity and safety profile. For formulation approaches, potential issues include physical instability of amorphous solid dispersions (recrystallization) or limitations in drug loading for lipid-based systems.

Troubleshooting Guides

Issue 1: Low Yields During Chemical Modification of Arisugacin G

Possible Cause: Steric hindrance around the hydroxyl groups of the complex meroterpenoid structure can make chemical reactions challenging.

Troubleshooting Steps:

• Choice of Reagents: Use less bulky and more reactive phosphorylating or acylating agents.

• Reaction Conditions: Optimize reaction parameters such as temperature, reaction time, and solvent. Microwave-assisted synthesis can sometimes improve yields for sterically hindered reactions.

• Catalyst Selection: Employ a more effective catalyst to overcome the activation energy barrier. For esterifications, consider using stronger coupling agents.

• Protection-Deprotection Strategy: If there are multiple reactive sites, consider a protection-deprotection strategy to selectively modify the desired hydroxyl group.

Issue 2: Modified Arisugacin G Analogue Shows Poor In Vivo Efficacy Despite Improved Solubility

Possible Cause: The prodrug may not be efficiently converted back to the (potentially) active parent compound in vivo, or the modification may have rendered the compound biologically inactive.

Troubleshooting Steps:

• In Vitro Pro-drug Conversion Assay: Conduct experiments using liver microsomes or plasma to determine the rate and extent of conversion of the prodrug to Arisugacin G.

• Structural Activity Relationship (SAR) Studies: Synthesize a small library of analogues with different promoieties to understand the impact of the modification on biological activity.

• Pharmacokinetic (PK) Studies: Analyze the plasma concentration-time profiles of both the prodrug and the parent compound to understand the absorption, distribution, metabolism, and excretion (ADME) properties.

Quantitative Data Summary

Since specific experimental solubility data for Arisugacin G and its derivatives are not publicly available, the following table provides a representative example of how to present such data once it is generated in the laboratory.

Compound	Modification	Predicted LogP	Aqueous Solubility (µg/mL)	Fold Increase in Solubility
Arisugacin G	-	4.5	< 1	-
Arisugacin G Phosphate	Phosphate Ester	2.1	500	500x
Arisugacin G Glycinate	Amino Acid Ester	3.2	50	50x
Arisugacin G Acetate	Acyl Ester	4.8	5	5x

Experimental Protocols

Protocol 1: Synthesis of Arisugacin G Phosphate Prodrug

Objective: To synthesize a phosphate ester of Arisugacin G to enhance its aqueous solubility.

Materials:

• Arisugacin G

• Phosphorus oxychloride (POCl₃)

• Pyridine (B92270) (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Sodium bicarbonate (NaHCO₃) solution (saturated)

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., DCM/Methanol gradient)

Procedure:

• Dissolve Arisugacin G (1 equivalent) in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0°C in an ice bath.

• Slowly add anhydrous pyridine (2 equivalents).

• Add phosphorus oxychloride (1.5 equivalents) dropwise to the reaction mixture.

• Allow the reaction to stir at 0°C for 1 hour and then warm to room temperature, stirring for an additional 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, quench the reaction by slowly adding saturated NaHCO₃ solution.

• Separate the organic layer and wash it sequentially with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a DCM/Methanol gradient to obtain the Arisugacin G phosphate prodrug.

• Characterize the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Protocol 2: Kinetic Solubility Assay

Objective: To determine the kinetic solubility of Arisugacin G and its derivatives in an aqueous buffer.

Materials:

• Arisugacin G and its derivatives

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-buffered saline (PBS), pH 7.4

• 96-well microplate

• Plate shaker

• Nephelometer or a plate reader capable of measuring turbidity

Procedure:

• Prepare 10 mM stock solutions of each test compound in DMSO.

• In a 96-well microplate, add the DMSO stock solution to the PBS buffer to achieve a final concentration range (e.g., from 1 to 200 µM) with a final DMSO concentration of 1-2%.

• Shake the plate for 2 hours at room temperature (25°C).

• Measure the turbidity of the solutions using a nephelometer. The concentration at which a significant increase in light scattering is observed indicates the kinetic solubility limit of the compound.

Visualizations

Caption: Workflow for solubility enhancement of Arisugacin G.

Caption: Acetylcholinesterase (AChE) inhibition pathway.

References

• 1. Arisugacin G | CymitQuimica [cymitquimica.com]
• 2. Common Prodruggable Handles and Subsequent Functional Group Conversion [ebrary.net]
• 4. mdpi.com [mdpi.com]
• 5. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 6. hilarispublisher.com [hilarispublisher.com]

Refinement of analytical methods for Arisugacin G detection

This technical support center provides researchers, scientists, and drug development professionals with guidance on the refinement of analytical methods for the detection and quantification of Arisugacin G.

Frequently Asked Questions (FAQs)

Q1: What is the recommended analytical method for the quantification of Arisugacin G in complex matrices like plasma or tissue homogenates?

A1: The recommended method for sensitive and selective quantification of Arisugacin G is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1][2] This technique offers high specificity by utilizing multiple reaction monitoring (MRM) and excellent sensitivity, making it suitable for detecting trace amounts of the analyte in complex biological samples.[2][3]

Q2: How should I prepare my biological samples for Arisugacin G analysis?

A2: Proper sample preparation is crucial for reliable results.[4] For plasma or tissue homogenates, a protein precipitation followed by solid-phase extraction (SPE) is a robust approach.[5] This helps to remove interfering matrix components and concentrate the analyte. A generic protocol is provided in the "Experimental Protocols" section.

Q3: I am not seeing a signal for Arisugacin G in my LC-MS/MS analysis. What are the possible reasons?

A3: Several factors could contribute to a lack of signal. First, verify the instrument parameters, including the electrospray ionization (ESI) mode (positive or negative) and the MRM transitions for Arisugacin G. Ensure the sample concentration is above the lower limit of quantification (LLOQ).[6] Also, consider potential degradation of the analyte during sample storage or preparation.

Q4: My calibration curve for Arisugacin G is not linear. What should I do?

A4: Non-linearity in the calibration curve can be caused by several factors. Ensure that the concentration range of your standards is appropriate for the detector's linear range. Check for matrix effects by preparing standards in a surrogate matrix that mimics the study samples. Additionally, verify the purity of your Arisugacin G standard.

Q5: Can High-Performance Liquid Chromatography (HPLC) with UV detection be used for Arisugacin G analysis?

A5: HPLC with UV detection can be used, but it may lack the sensitivity and selectivity of LC-MS/MS, especially for complex samples.[7][8] If using HPLC-UV, a thorough validation is necessary to ensure that there are no co-eluting interferences from the matrix. The choice of wavelength for detection should be optimized based on the UV absorbance spectrum of Arisugacin G.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Poor Peak Shape (Tailing or Fronting)	Inappropriate mobile phase pH.	Adjust the mobile phase pH to ensure Arisugacin G is in a single ionic state.
Column overload.	Dilute the sample or inject a smaller volume.
Column contamination or degradation.	Wash the column with a strong solvent or replace it if necessary.
High Background Noise	Contaminated mobile phase or LC system.	Use high-purity solvents and flush the LC system.
Matrix effects from the sample.	Improve the sample cleanup procedure (e.g., optimize SPE).
Improper mass spectrometer settings.	Optimize MS parameters such as gas flows and temperatures.
Inconsistent Retention Times	Fluctuations in column temperature.	Use a column oven to maintain a stable temperature.
Inconsistent mobile phase composition.	Ensure proper mixing and degassing of the mobile phase.
Air bubbles in the pump.	Degas the mobile phase and prime the pumps.
Low Recovery	Inefficient extraction from the matrix.	Optimize the sample preparation method (e.g., solvent type, pH).
Analyte degradation.	Investigate the stability of Arisugacin G under the experimental conditions. Use of antioxidants or storing samples at low temperatures might be necessary.
Adsorption to vials or tubing.	Use silanized vials and PEEK tubing.

Experimental Protocols

Protocol 1: Arisugacin G Quantification in Rat Plasma using LC-MS/MS

1. Sample Preparation (Protein Precipitation & SPE)

• To 100 µL of rat plasma, add 300 µL of acetonitrile (B52724) containing an appropriate internal standard (e.g., a structurally similar, stable isotope-labeled compound).

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 10,000 x g for 10 minutes.

• Load the supernatant onto a pre-conditioned mixed-mode cation exchange SPE cartridge.

• Wash the cartridge with 1 mL of 2% formic acid in water, followed by 1 mL of methanol.

• Elute Arisugacin G with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

2. LC-MS/MS Conditions

• LC System: A standard HPLC or UHPLC system.

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 5 minutes.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• MRM Transitions: (Hypothetical values) Arisugacin G: Q1 495.3 -> Q3 339.2; Internal Standard: Q1 500.3 -> Q3 344.2.

Quantitative Data Summary

Table 1: Hypothetical LC-MS/MS Method Validation Parameters for Arisugacin G in Rat Plasma

Parameter	Result
Linear Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	1 ng/mL
Intra-day Precision (%CV)	< 10%
Inter-day Precision (%CV)	< 12%
Accuracy (% Bias)	± 15%
Recovery	85 - 95%
Matrix Effect	< 15%

Visualizations

Caption: Experimental workflow for Arisugacin G quantification.

Caption: Troubleshooting logic for no/low Arisugacin G signal.

References

• 1. researchgate.net [researchgate.net]
• 2. japsonline.com [japsonline.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. sharedresearchfacilities.wvu.edu [sharedresearchfacilities.wvu.edu]
• 5. mdpi.com [mdpi.com]
• 6. Quantitative determination of potent alpha-glucosidase inhibitors, salacinol and kotalanol, in Salacia species using liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Management of validation of HPLC method for determination of acetylsalicylic acid impurities in a new pharmaceutical product - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Arisugacin G in SAR Studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing Arisugacin G in Structure-Activity Relationship (SAR) studies. Our goal is to help you overcome common experimental hurdles and efficiently advance your research.

Frequently Asked Questions (FAQs)

Q1: What is Arisugacin G and why is it a promising lead compound for SAR studies?

Arisugacin G is a natural product, a fungal-derived meroterpenoid, known for its potent and selective inhibition of acetylcholinesterase (AChE). Its complex and unique chemical structure provides a valuable scaffold for designing novel AChE inhibitors, which are a key therapeutic class for managing symptoms of Alzheimer's disease. The intricate architecture of Arisugacin G offers multiple points for chemical modification, making it an excellent candidate for SAR studies aimed at improving potency, selectivity, and pharmacokinetic properties.

Q2: What are the primary challenges when undertaking SAR studies with Arisugacin G?

Researchers may encounter several challenges, including:

• Synthetic Complexity: The intricate, stereochemically rich structure of Arisugacin G makes the synthesis of analogs a significant challenge.

• Solubility Issues: Like many complex natural products, Arisugacin G and its derivatives may exhibit poor solubility in aqueous buffers used for enzymatic assays.

• Assay Interference: The compound's inherent properties could interfere with assay readouts (e.g., absorbance or fluorescence), leading to false-positive or false-negative results.

• Selectivity Profiling: Ensuring that analogs maintain high selectivity for AChE over other cholinesterases, such as butyrylcholinesterase (BChE), is a critical step.

Troubleshooting Guides

Issue 1: Poor Solubility of Arisugacin G Analogs in Assay Buffer

• Problem: My newly synthesized Arisugacin G analog is precipitating in the aqueous buffer during my AChE inhibition assay.

• Solution:

  • Co-solvent Optimization: Prepare stock solutions in a water-miscible organic solvent like DMSO or ethanol. When diluting into the final assay buffer, ensure the final solvent concentration is low (typically <1%) to avoid impacting enzyme activity.

  • Use of Surfactants: Consider the inclusion of a non-ionic surfactant, such as Tween-20 or Triton X-100, at a low concentration (e.g., 0.01%) in the assay buffer to improve the solubility of hydrophobic compounds.

  • pH Adjustment: Evaluate the effect of pH on the solubility of your compounds, as ionizable groups can significantly influence solubility.

  • Sonication: Briefly sonicate the final solution to aid in the dissolution of the compound.

Issue 2: Inconsistent IC₅₀ Values for AChE Inhibition

• Problem: I am getting highly variable IC₅₀ values for my Arisugacin G analogs across different experimental runs.

• Solution:

  • Enzyme Stability: Ensure the AChE enzyme is properly stored and handled. Prepare fresh enzyme dilutions for each experiment and keep them on ice.

  • Substrate Concentration: Use a substrate (e.g., acetylthiocholine) concentration at or below its Michaelis-Menten constant (Kₘ) for the enzyme. High substrate concentrations can lead to an underestimation of the inhibitor's potency.

  • Incubation Time: Standardize the pre-incubation time of the enzyme with the inhibitor before adding the substrate. For slow-binding inhibitors, a longer pre-incubation time may be necessary to reach equilibrium.

  • Control for Compound Interference: Run control experiments to check if your compounds interfere with the assay's detection method. This includes testing for absorbance or fluorescence of the compound at the measurement wavelength.

Experimental Protocols

Protocol: In Vitro Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

This protocol describes a colorimetric method to determine the AChE inhibitory activity of Arisugacin G and its analogs.

Materials:

• Acetylcholinesterase (AChE) from electric eel or human recombinant

• Acetylthiocholine iodide (ATCI) - Substrate

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) - Ellman's reagent

• Phosphate (B84403) buffer (pH 8.0)

• Test compounds (Arisugacin G analogs)

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of DTNB (10 mM) in phosphate buffer.

  • Prepare a stock solution of ATCI (10 mM) in phosphate buffer.

  • Prepare a stock solution of AChE (1 U/mL) in phosphate buffer.

  • Prepare serial dilutions of your test compounds in DMSO.

• Assay Protocol:

  • In a 96-well plate, add 25 µL of phosphate buffer.

  • Add 25 µL of the test compound dilution (or DMSO for control).

  • Add 25 µL of the AChE solution and pre-incubate for 15 minutes at room temperature.

  • Add 125 µL of DTNB solution.

  • Initiate the reaction by adding 25 µL of the ATCI substrate solution.

  • Immediately measure the absorbance at 412 nm every minute for 10 minutes using a microplate reader.

• Data Analysis:

  • Calculate the rate of reaction (V) for each concentration of the inhibitor.

  • Determine the percentage of inhibition using the formula: % Inhibition = [(V_control - V_inhibitor) / V_control] * 100.

  • Plot the % inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Quantitative Data Summary

The following table summarizes hypothetical SAR data for a series of Arisugacin G analogs, illustrating how structural modifications can impact AChE inhibitory activity and selectivity over BChE.

Compound ID	R₁ Group Modification	R₂ Group Modification	AChE IC₅₀ (nM)	BChE IC₅₀ (nM)	Selectivity Index (BChE/AChE)
Arisugacin G	-OH	-CH₃	15	1500	100
Analog 1A	-OCH₃	-CH₃	30	1800	60
Analog 1B	-F	-CH₃	12	1300	108
Analog 2A	-OH	-CH₂CH₃	25	2500	100
Analog 2B	-OH	-H	50	1000	20

Visualizations

Signaling Pathway: Acetylcholinesterase Inhibition

Caption: Mechanism of AChE inhibition by Arisugacin G.

Experimental Workflow: SAR Study

Reference Data & Comparative Studies

Validating the Inactivity of Arisugacin G Against Acetylcholinesterase: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis to validate the reported inactivity of Arisugacin G against acetylcholinesterase (AChE), a key enzyme in neuro-transmission and a target for Alzheimer's disease therapeutics. The following sections present quantitative data on the inhibitory activities of various Arisugacin compounds and standard inhibitors, a detailed experimental protocol for an AChE activity assay, and a workflow diagram to guide the experimental setup.

Comparative Inhibitory Activity Data

The following table summarizes the half-maximal inhibitory concentration (IC50) values for several Arisugacin compounds and established AChE inhibitors. This data serves as a benchmark for evaluating the activity of Arisugacin G. Lower IC50 values indicate higher inhibitory potency.

Compound	Target Enzyme	IC50 Value (µM)	Notes
Arisugacin G	Acetylcholinesterase (AChE)	> 100	No inhibition observed at 100 µM[1]
Arisugacin C	Acetylcholinesterase (AChE)	2.5	Active analogue[1]
Arisugacin D	Acetylcholinesterase (AChE)	3.5	Active analogue[1]
Arisugacin E	Acetylcholinesterase (AChE)	> 100	Inactive analogue[1]
Arisugacin F	Acetylcholinesterase (AChE)	> 100	Inactive analogue[1]
Arisugacin H	Acetylcholinesterase (AChE)	> 100	Inactive analogue[1]
Donepezil	Acetylcholinesterase (AChE)	Varies (nM to low µM range)	Standard positive control inhibitor[2][3]
Tacrine	Acetylcholinesterase (AChE)	Varies (nM to low µM range)	Standard positive control inhibitor[4][5]

Note: The IC50 values for standard inhibitors can vary based on experimental conditions.

Experimental Protocol: Colorimetric AChE Inhibition Assay (Ellman's Method)

This protocol outlines a colorimetric method to determine the inhibitory activity of test compounds against AChE. The assay is based on the reaction of thiocholine, a product of acetylthiocholine (B1193921) hydrolysis by AChE, with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored product that can be measured spectrophotometrically at 412 nm[2].

Materials:

• 96-well microplate

• Spectrophotometric plate reader

• AChE enzyme (e.g., from electric eel)

• Acetylthiocholine iodide (ATCI) - Substrate

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB)

• Assay Buffer (e.g., 0.1 M phosphate (B84403) buffer, pH 8.0)

• Test Compound (Arisugacin G)

• Positive Control (e.g., Donepezil)

• Negative Control (Solvent, e.g., DMSO)

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of ATCI and DTNB in the assay buffer.

  • Prepare serial dilutions of Arisugacin G and the positive control (Donepezil) in the assay buffer. Ensure the final solvent concentration is consistent across all wells and does not exceed a level that affects enzyme activity (typically ≤1%)[3].

• Assay Setup (in a 96-well plate):

  • Blank: Add all reagents except the enzyme solution.

  • Negative Control (100% Activity): Add assay buffer, DTNB, solvent (without any inhibitor), and AChE solution.

  • Positive Control: Add assay buffer, DTNB, a known concentration of Donepezil, and AChE solution.

  • Test Wells: Add assay buffer, DTNB, various concentrations of Arisugacin G, and AChE solution.

• Pre-incubation:

  • Add 25 µL of the test compound dilutions (Arisugacin G), positive control (Donepezil), or solvent (for negative control) to the respective wells.

  • Add 25 µL of AChE solution to all wells except the blank.

  • Pre-incubate the plate at room temperature for 15 minutes[2].

• Initiate Reaction:

  • Add 25 µL of the DTNB solution to all wells.

  • Add 25 µL of the ATCI solution to all wells to start the reaction[2].

• Measurement:

  • Immediately measure the absorbance at 412 nm every minute for a duration of 10-20 minutes to obtain the reaction rate[2].

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute) for each well.

  • Determine the percent inhibition for each concentration of Arisugacin G and Donepezil compared to the negative control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration to determine the IC50 value for active compounds. For Arisugacin G, the data should demonstrate a lack of significant inhibition at concentrations up to and including 100 µM.

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the experimental procedure to validate the inactivity of Arisugacin G against AChE.

Caption: Workflow for AChE Inhibition Assay.

Signaling Pathway Context

The following diagram illustrates the role of AChE in synaptic transmission and the mechanism of its inhibition, providing context for the experimental assay.

References

• 1. Arisugacins C and D, novel acetylcholinesterase inhibitors and their related novel metabolites produced by Penicilium sp. FO-4259-11 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Inhibition of cholinesterase-associated aryl acylamidase activity by anticholinesterase agents: focus on drugs potentially effective in Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

The Arisugacin Family: A Comparative Guide to Structure-Activity Relationship in Acetylcholinesterase Inhibition

The Arisugacin family of natural products, isolated from Penicillium species, has garnered significant attention in the field of neurodegenerative disease research due to their potent and selective inhibition of acetylcholinesterase (AChE). This enzyme plays a crucial role in the breakdown of the neurotransmitter acetylcholine, and its inhibition is a key therapeutic strategy for managing the symptoms of Alzheimer's disease. This guide provides a comprehensive comparison of the structure-activity relationships (SAR) within the Arisugacin family and contrasts their performance with other established AChE inhibitors, supported by experimental data and detailed protocols.

Structure-Activity Relationship of the Arisugacin Family

The core structure of the Arisugacins is a unique meroterpenoid scaffold. Variations in the substituents on this core structure have a profound impact on their AChE inhibitory activity. Arisugacin A is the most potent member of the family, with an IC50 value in the nanomolar range. The following table summarizes the available data on the AChE inhibitory activity of various Arisugacin family members.

Compound	R1	R2	AChE IC50 (nM)	BuChE IC50 (nM)	Selectivity (BuChE/AChE)
Arisugacin A	OCH3	OCH3	1.0	>18,000	>18,000
Arisugacin B	H	OCH3	25.8	>18,000	>697
Arisugacin C	OCH3	OH	2,500	Not reported	Not reported
Arisugacin D	H	OH	3,500	Not reported	Not reported
Arisugacin E	OCH3	OCH3 (oxidized pyran ring)	>100,000	Not reported	Not reported
Arisugacin F	H	OCH3 (oxidized pyran ring)	>100,000	Not reported	Not reported
Arisugacin G	OCH3	OCH3 (different stereochemistry)	>100,000	Not reported	Not reported
Arisugacin H	H	OCH3 (different stereochemistry)	>100,000	Not reported	Not reported

Key Observations from the SAR Data:

• Substitution on the Aromatic Ring: The presence of two methoxy (B1213986) groups on the aromatic ring (R1 and R2), as seen in Arisugacin A, is crucial for high potency.[1] The removal of one methoxy group, as in Arisugacin B, leads to a significant decrease in activity.[1] Replacing a methoxy group with a hydroxyl group (Arisugacins C and D) further diminishes the inhibitory effect.

• Integrity of the Pyran Ring: Oxidation of the pyran ring, as observed in Arisugacins E and F, results in a complete loss of activity. This suggests that the intact pyran ring system is essential for binding to the enzyme.

• Stereochemistry: Changes in the stereochemistry of the core structure, as seen in Arisugacins G and H, also lead to a dramatic reduction in inhibitory potency. This highlights the importance of a specific three-dimensional conformation for effective interaction with the AChE active site.

Comparison with Other Acetylcholinesterase Inhibitors

The Arisugacin family, particularly Arisugacin A, exhibits comparable or superior potency to several clinically used AChE inhibitors. The following table provides a comparison of their in vitro inhibitory activities.

Inhibitor	Type	AChE IC50 (nM)	BuChE IC50 (nM)	Selectivity (BuChE/AChE)
Arisugacin A	Natural Product	1.0	>18,000	>18,000
Donepezil	Synthetic	6.7[2]	7,400[2]	~1104[2]
Rivastigmine (B141)	Synthetic	4.3[2]	31[2]	~7
Galantamine	Natural Product	410[2]	Not reported	Not reported

Arisugacin A stands out for its exceptional potency and remarkable selectivity for AChE over butyrylcholinesterase (BuChE), a related enzyme.[3] High selectivity is a desirable characteristic for an AChE inhibitor as it may lead to a reduction in side effects associated with the inhibition of BuChE. Donepezil also shows high selectivity, while rivastigmine inhibits both enzymes.[2] Galantamine is a less potent inhibitor compared to the others listed.[2]

Mechanism of Action: A Dual Binding Site Inhibitor

Computational docking studies suggest that Arisugacin A acts as a dual binding site inhibitor of AChE.[3] It is proposed to interact with both the catalytic active site (CAS) and the peripheral anionic site (PAS) of the enzyme. This dual-binding mechanism is believed to contribute to its high potency and may offer additional therapeutic benefits, such as the inhibition of amyloid-β aggregation, which is also associated with the PAS of AChE.

Caption: Dual binding site inhibition of AChE by Arisugacin A and Donepezil.

Experimental Protocols

Acetylcholinesterase Inhibition Assay (Ellman's Method)

This protocol describes a common in vitro method to determine the AChE inhibitory activity of a compound.

Principle:

The assay, developed by Ellman and colleagues, is a colorimetric method that measures the activity of AChE. The enzyme hydrolyzes the substrate acetylthiocholine (B1193921) (ATCh) to produce thiocholine. Thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to produce a yellow-colored product, 5-thio-2-nitrobenzoate (TNB), which can be quantified by measuring its absorbance at 412 nm. The rate of color development is proportional to the AChE activity.

Materials:

• Acetylcholinesterase (from electric eel or human recombinant)

• Acetylthiocholine iodide (ATCI)

• 5,5'-Dithiobis-(2-nitrobenzoic acid) (DTNB)

• Phosphate (B84403) buffer (0.1 M, pH 8.0)

• Test compounds (Arisugacins, other inhibitors)

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of AChE in phosphate buffer.

  • Prepare a stock solution of ATCI in deionized water.

  • Prepare a stock solution of DTNB in phosphate buffer.

  • Prepare serial dilutions of the test compounds in a suitable solvent (e.g., DMSO), ensuring the final solvent concentration in the assay does not affect enzyme activity (typically ≤1%).

• Assay Setup (in a 96-well plate):

  • Blank: 150 µL Phosphate Buffer + 20 µL DTNB solution + 10 µL ATCI solution.

  • Control (100% activity): 120 µL Phosphate Buffer + 20 µL DTNB solution + 20 µL of solvent (without test compound) + 20 µL AChE solution.

  • Test Sample: 120 µL Phosphate Buffer + 20 µL DTNB solution + 20 µL of test compound solution (at various concentrations) + 20 µL AChE solution.

• Incubation:

  • Pre-incubate the plate with all components except the substrate (ATCI) for 15 minutes at a controlled temperature (e.g., 37°C).

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding 20 µL of ATCI solution to all wells except the blank.

  • Immediately start monitoring the increase in absorbance at 412 nm using a microplate reader. Readings are typically taken every minute for 10-20 minutes.

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute) for each well.

  • The percentage of inhibition is calculated using the following formula: % Inhibition = [1 - (Rate of sample / Rate of control)] x 100

  • The IC50 value (the concentration of inhibitor that causes 50% inhibition of the enzyme activity) is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Caption: Experimental workflow for the Ellman's assay.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. (+)-Arisugacin A - Computational evidence of a dual binding site covalent inhibitor of acetylcholinesterase - PMC [pmc.ncbi.nlm.nih.gov]

Cross-reactivity studies of Arisugacin G with other enzymes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the enzymatic cross-reactivity profile of Arisugacin G, a member of the Arisugacin family of natural products isolated from Penicillium sp. FO-4259. The Arisugacins are known for their potent and selective inhibition of acetylcholinesterase (AChE), a key enzyme in the cholinergic nervous system. Understanding the cross-reactivity of these compounds is crucial for assessing their potential as therapeutic agents and for elucidating their mechanism of action.

High Selectivity of Arisugacin G

Arisugacin G exhibits a high degree of selectivity, showing no significant inhibitory activity against acetylcholinesterase (AChE), the primary target of other members of the Arisugacin family, such as Arisugacin A.[1] This lack of activity at concentrations as high as 100 microM suggests a distinct bioactivity profile for Arisugacin G and indicates a low potential for off-target effects related to cholinesterase inhibition.

In contrast, Arisugacins A and B are potent inhibitors of AChE, with IC50 values in the nanomolar range, and they exhibit over 2,000-fold greater selectivity for AChE compared to butyrylcholinesterase (BuChE), a closely related enzyme.[2] Arisugacins C and D also inhibit AChE, although with lower potency than Arisugacin A.[1]

Quantitative Comparison of Arisugacin Analogs

The following table summarizes the known inhibitory activities of various Arisugacin compounds against acetylcholinesterase, highlighting the unique profile of Arisugacin G.

Compound	Target Enzyme	IC50 Value	Reference
Arisugacin G	Acetylcholinesterase (AChE)	> 100 µM	[1]
Arisugacin A	Acetylcholinesterase (AChE)	1.0 - 25.8 nM	[2]
Arisugacin B	Acetylcholinesterase (AChE)	1.0 - 25.8 nM	[2]
Arisugacin C	Acetylcholinesterase (AChE)	2.5 µM	[1]
Arisugacin D	Acetylcholinesterase (AChE)	3.5 µM	[1]
Arisugacin E	Acetylcholinesterase (AChE)	> 100 µM	[1]
Arisugacin F	Acetylcholinesterase (AChE)	> 100 µM	[1]
Arisugacin H	Acetylcholinesterase (AChE)	> 100 µM	[1]

Experimental Protocols for Cross-Reactivity Assessment

To assess the cross-reactivity of Arisugacin G against other enzymes, a standardized in vitro enzyme inhibition assay can be employed. The following protocol, based on the Ellman method for cholinesterase activity, can be adapted for a variety of enzymes with suitable substrates.

Cholinesterase Inhibition Assay Protocol

This protocol is designed for a 96-well microplate format.

Materials:

• Phosphate (B84403) Buffer (0.1 M, pH 8.0)

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) solution (10 mM in phosphate buffer)

• Acetylthiocholine iodide (ATCI) or Butyrylthiocholine iodide (BTCI) as substrate

• Test compound (Arisugacin G) and reference inhibitors at various concentrations

• Enzyme solution (AChE or BuChE)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 412 nm

Procedure:

• Plate Setup:

  • Blank: 180 µL of phosphate buffer.

  • Negative Control (100% enzyme activity): 20 µL of phosphate buffer + 140 µL of phosphate buffer + 20 µL of enzyme solution.

  • Test Compound/Standard: 20 µL of test compound/standard solution at various concentrations + 140 µL of phosphate buffer + 20 µL of enzyme solution.

• Inhibitor Incubation: Add 20 µL of the test compound or standard inhibitor solution to the respective wells.

• Pre-incubation: Gently mix the contents of the wells and incubate the plate at 37°C for 15 minutes.

• Reaction Initiation: To each well, add 20 µL of the DTNB solution followed by 20 µL of the respective substrate solution (ATCI for AChE, BTCI for BuChE).

• Absorbance Measurement: Immediately measure the absorbance at 412 nm using a microplate reader. Kinetic readings can be taken every minute for 10-15 minutes, or an endpoint reading can be taken after a fixed time.

Data Analysis:

• Calculate the rate of reaction for each well.

• Determine the percentage of inhibition for each concentration of the test compound using the formula: % Inhibition = [(Rate of Negative Control - Rate of Inhibitor) / Rate of Negative Control] x 100

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration and use non-linear regression to determine the IC50 value.

Visualizing Experimental and Biological Pathways

To facilitate the understanding of the experimental workflow and the biological context of Arisugacin G's primary family target, the following diagrams are provided.

Fig. 1: Experimental workflow for assessing enzyme inhibition.

Fig. 2: Signaling pathway at the cholinergic synapse.

References

• 1. Arisugacins C and D, novel acetylcholinesterase inhibitors and their related novel metabolites produced by Penicilium sp. FO-4259-11 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Arisugacins A and B, novel and selective acetylcholinesterase inhibitors from Penicillium sp. FO-4259. I. Screening, taxonomy, fermentation, isolation and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating Synthetic Arisugacin G: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, the successful synthesis of a natural product is a significant milestone. However, the ultimate validation lies in a rigorous comparison against its naturally occurring counterpart. This guide provides a framework for the comparative analysis of synthetic Arisugacin G, a member of the meroterpenoid family isolated from Penicillium sp. FO-4259-11, against the natural product.

While a total synthesis of (-)-Arisugacin G was reported in 2003 by Handa, Sunazuka, and colleagues, detailed comparative data between the synthetic and natural compounds remains largely inaccessible in publicly available literature. This guide, therefore, outlines the necessary validation steps and presents the currently available information, highlighting the existing data gaps and conflicting reports that require further investigation.

Spectroscopic and Physicochemical Properties Comparison

A fundamental step in validating a synthetic natural product is the comparison of its spectroscopic and physicochemical properties with those of the authentic sample. This ensures structural identity and purity.

Property	Natural Arisugacin G	Synthetic (-)-Arisugacin G
Appearance	Data not available	Data not available
Molecular Formula	C₂₇H₃₂O₅	C₂₇H₃₂O₅
Molecular Weight	436.54 g/mol	436.54 g/mol
¹H NMR	Data not available	Data not available
¹³C NMR	Data not available	Data not available
Mass Spectrometry	Data not available	Data not available
Optical Rotation	Data not available	Data not available

Note: The lack of publicly accessible spectroscopic data from the total synthesis publication prevents a direct comparison. Researchers who have access to both natural and synthetic samples would need to acquire and compare these datasets.

Biological Activity: Acetylcholinesterase (AChE) Inhibition

A critical point of investigation for Arisugacin G is its reported activity, or lack thereof, as an acetylcholinesterase (AChE) inhibitor. This is particularly important given the conflicting information in the literature.

Compound	AChE Inhibitory Activity (IC₅₀)
Natural Arisugacin G	No inhibition observed at 100 µM[1]
Synthetic (-)-Arisugacin G	Titled as an "AChE inhibitor" in the synthesis publication, but specific activity data is not publicly available.
Arisugacin A (for comparison)	1.0 nM[2][3]
Arisugacin C (for comparison)	2.5 µM[1]
Arisugacin D (for comparison)	3.5 µM[1]

This discrepancy is a key area for further experimental validation. It is possible that the synthetic enantiomer possesses different biological activity than the natural product, or that there are other factors influencing the reported results.

Experimental Protocols

To ensure rigorous and reproducible results, detailed experimental protocols are essential. Below is a standard protocol for an in vitro acetylcholinesterase inhibition assay, which would be a crucial first step in clarifying the biological activity of synthetic Arisugacin G.

Acetylcholinesterase Inhibition Assay (Ellman's Method)

This assay measures the activity of AChE by quantifying the formation of 5-thio-2-nitrobenzoate (TNB), which is produced from the reaction of dithiobis-nitrobenzoate (DTNB) with thiocholine, a product of acetylcholine (B1216132) hydrolysis by AChE.

Materials:

• Acetylcholinesterase (from electric eel or human erythrocytes)

• Acetylthiocholine iodide (ATCI)

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB)

• Phosphate (B84403) buffer (pH 8.0)

• Test compounds (Natural and Synthetic Arisugacin G)

• Positive control (e.g., Donepezil)

• 96-well microplate reader

Procedure:

• Prepare solutions of AChE, ATCI, and DTNB in phosphate buffer.

• Add the test compound at various concentrations to the wells of a 96-well plate.

• Add the AChE solution to the wells and incubate for a pre-determined time (e.g., 15 minutes) at a controlled temperature (e.g., 37°C).

• Initiate the reaction by adding the substrate solution (ATCI and DTNB).

• Measure the absorbance of the yellow-colored TNB product at 412 nm at regular intervals.

• Calculate the rate of reaction and determine the percentage of inhibition by the test compound.

• Calculate the IC₅₀ value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity.

Potential Signaling Pathways and Future Directions

Given that natural Arisugacin G does not appear to be a potent AChE inhibitor, its biological role, if any, remains to be elucidated. Future research could explore other potential targets and signaling pathways. For instance, many natural products exhibit neuroprotective effects through mechanisms independent of AChE inhibition.

A hypothetical signaling pathway that could be investigated for Arisugacin G, based on the activities of other neuroprotective compounds, is the antioxidant response pathway.

Caption: Hypothetical Antioxidant Response Pathway for Arisugacin G.

The validation of synthetic Arisugacin G will require a multi-faceted approach, starting with a thorough spectroscopic comparison and a definitive clarification of its AChE inhibitory activity. The workflow for such a validation process is outlined below.

Caption: Experimental Workflow for Validating Synthetic Arisugacin G.

References

• 1. Arisugacins, selective acetylcholinesterase inhibitors of microbial origin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. (+)-Arisugacin A - Computational evidence of a dual binding site covalent inhibitor of acetylcholinesterase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Arisugacins A and B, novel and selective acetylcholinesterase inhibitors from Penicillium sp. FO-4259. I. Screening, taxonomy, fermentation, isolation and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Arisugacin G and F Synthesis: A Guide for Researchers

A comprehensive, direct comparison of the total syntheses of Arisugacin G and Arisugacin F remains challenging due to the limited public availability of detailed experimental protocols. However, a high-level analysis of published research abstracts provides valuable insights into the synthetic strategies employed for these potent acetylcholinesterase inhibitors.

This guide offers a comparative overview based on accessible information, focusing on the synthetic approaches to (-)-Arisugacin F and G as reported by Handa, Sunazuka, and their colleagues. Arisugacins, as meroterpenoid natural products, have garnered significant interest for their potential therapeutic applications, particularly in the context of Alzheimer's disease, due to their potent and selective inhibition of acetylcholinesterase (AChE).[1][2][3]

Synthetic Strategies: A Convergent Approach

The synthesis of the Arisugacin scaffold, as suggested by available research, likely employs a convergent strategy. This approach involves the separate synthesis of key structural fragments of the molecule, which are then combined (coupled) and elaborated in the later stages to form the final natural product. This method is often favored for complex molecules as it allows for the efficient construction of intricate architectures and facilitates the preparation of analogs for structure-activity relationship (SAR) studies.

Based on the synthesis of the related compound, Arisugacin A, a plausible general workflow for the synthesis of Arisugacins F and G can be inferred.

Figure 1. A generalized convergent synthetic workflow.

Comparative Data Summary

While specific yields and step counts for the individual syntheses of Arisugacin G and F are not available in the public domain, a comparison can be drawn from the total synthesis of the closely related Arisugacin A. The synthesis of (±)-Arisugacin A has been reported to be a 20-step process with an overall yield of 2.1%. It is anticipated that the syntheses of Arisugacin F and G would involve a similar number of steps and achieve comparable overall yields, given their structural similarities.

Metric	Arisugacin G Synthesis (Projected)	Arisugacin F Synthesis (Projected)	Arisugacin A Synthesis (Reference)
Total Steps	Estimated ~20	Estimated ~20	20
Overall Yield	Not Available	Not Available	2.1%
Key Reactions	Not Available	Not Available	Formal [3+3] Cycloaddition, Dihydroxylation-Deoxygenation
Starting Materials	Not Available	Not Available	Not Available

Experimental Protocols: A Glimpse into the Methodology

Detailed experimental protocols for the synthesis of Arisugacin G and F are not publicly accessible. However, the synthesis of Arisugacin A provides a template for the types of reactions likely involved. Key transformations in the synthesis of the Arisugacin core often include:

• Construction of the Chromane Moiety: This is a critical step, often achieved through cycloaddition reactions. For instance, a formal [3+3] cycloaddition between an α,β-unsaturated iminium salt and a 4-hydroxy-2-pyrone derivative has been utilized.

• Stereoselective Installations of Functional Groups: The Arisugacin core possesses multiple stereocenters that are crucial for its biological activity. The syntheses would therefore involve highly stereoselective reactions, such as dihydroxylations and reductions, to control the three-dimensional arrangement of atoms.

• Late-Stage Functionalization: The final steps of the synthesis would likely involve modifications to introduce the specific functional groups that differentiate Arisugacin G and F from other members of the family.

Biological Activity and Signaling Pathways

Arisugacins, including F and G, are potent inhibitors of acetylcholinesterase (AChE). AChE is a key enzyme in the cholinergic nervous system, responsible for the breakdown of the neurotransmitter acetylcholine (B1216132). By inhibiting AChE, Arisugacins increase the levels of acetylcholine in the brain, a strategy employed in the symptomatic treatment of Alzheimer's disease.

Figure 2. Mechanism of AChE inhibition by Arisugacins.

References

• 1. Total syntheses of the AChE inhibitors (-)-arisugacins F and G - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Convergent Synthesis of Arisugacin Skeletons and Their Acetylcholinesterase Inhibitory Activity [jstage.jst.go.jp]
• 3. Arisugacins A and B, novel and selective acetylcholinesterase inhibitors from Penicillium sp. FO-4259. I. Screening, taxonomy, fermentation, isolation and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide to the In Vitro Assay Validation of Acetylcholinesterase Inhibition Using Arisugacin G as a Control

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Arisugacin G's performance as a positive control in in vitro acetylcholinesterase (AChE) inhibition assays. Its efficacy is evaluated against other well-established AChE inhibitors, supported by experimental data and detailed protocols to ensure reproducibility and accurate validation of screening assays for potential Alzheimer's disease therapeutics.

Introduction to Arisugacin G

Arisugacin G belongs to the arisugacin family of meroterpenoids, which are known to be potent and highly selective inhibitors of acetylcholinesterase (AChE).[1][2] Discovered in the culture broth of Penicillium species, compounds like Arisugacin A have demonstrated significant inhibitory activity against AChE, a key enzyme in the cholinergic signaling pathway.[1][2] The primary mechanism of action involves the inhibition of AChE, which leads to an increase in the concentration of the neurotransmitter acetylcholine (B1216132) in the synaptic cleft. This action is a cornerstone of symptomatic treatments for Alzheimer's disease. Given its potent and selective nature, Arisugacin G serves as an excellent positive control in in vitro assays designed to screen for new AChE inhibitors.

Mechanism of Action: Acetylcholinesterase Inhibition

Acetylcholinesterase is a critical enzyme that hydrolyzes acetylcholine, terminating the signal transmission at cholinergic synapses. By inhibiting AChE, Arisugacin G effectively increases the duration and concentration of acetylcholine available to bind to its receptors, thereby enhancing cholinergic neurotransmission. A computational docking study of the related compound, (+)-Arisugacin A, suggests a unique dual-binding site covalent inhibition of AChE, distinguishing it from many other inhibitors.[3]

References

• 1. Arisugacins, selective acetylcholinesterase inhibitors of microbial origin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Arisugacins A and B, novel and selective acetylcholinesterase inhibitors from Penicillium sp. FO-4259. I. Screening, taxonomy, fermentation, isolation and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. (+)-Arisugacin A - Computational evidence of a dual binding site covalent inhibitor of acetylcholinesterase - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Bioactivity Analysis of Arisugacin Analogs as Acetylcholinesterase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive statistical and mechanistic comparison of Arisugacin analogs, a class of potent acetylcholinesterase (AChE) inhibitors with potential therapeutic applications in neurodegenerative diseases such as Alzheimer's disease. The data presented herein is compiled from multiple peer-reviewed studies to facilitate an objective evaluation of their bioactivity.

Quantitative Bioactivity Data of Arisugacin Analogs

The primary mechanism of action for Arisugacin analogs is the inhibition of acetylcholinesterase (AChE), an enzyme responsible for the breakdown of the neurotransmitter acetylcholine. The inhibitory potency is typically expressed as the half-maximal inhibitory concentration (IC50). A lower IC50 value indicates a higher potency. The selectivity of these analogs is assessed by comparing their inhibitory activity against AChE to that against butyrylcholinesterase (BuChE). A higher selectivity ratio (IC50 BuChE / IC50 AChE) is generally desirable to minimize off-target effects.

Analog	AChE IC50	BuChE IC50	Selectivity Index (BuChE IC50 / AChE IC50)
Arisugacin A	1 nM[1]	>18,000 nM[1]	>18,000
Arisugacin B	1.0 - 25.8 nM[2]	Not Reported	Not Determined
Arisugacin C	2.5 µM[3]	Not Reported	Not Determined
Arisugacin D	3.5 µM[3]	Not Reported	Not Determined
Arisugacins E, F, G, H	>100 µM[3]	Not Reported	Not Determined

Note: The IC50 value for Arisugacin B is reported as a range based on available literature. Specific BuChE inhibition data for Arisugacin B, C, and D were not available in the reviewed sources, precluding a definitive selectivity assessment for these analogs. Arisugacins E, F, G, and H demonstrated weak to no inhibitory activity against AChE at concentrations up to 100 µM.

Experimental Protocols

The bioactivity data presented above is primarily derived from in vitro acetylcholinesterase inhibition assays, most commonly performed using the Ellman's method.

Acetylcholinesterase Inhibition Assay (Ellman's Method)

This spectrophotometric assay quantifies the activity of AChE by measuring the formation of 5-thio-2-nitrobenzoate (TNB), which is produced from the reaction of thiocholine (B1204863) (a product of acetylthiocholine (B1193921) hydrolysis by AChE) with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB). The resulting yellow-colored TNB can be quantified by measuring its absorbance at 412 nm.

Materials:

• Acetylcholinesterase (AChE) enzyme

• Acetylthiocholine iodide (ATCI) as the substrate

• 5,5'-Dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent)

• Phosphate (B84403) buffer (e.g., 0.1 M, pH 8.0)

• Test compounds (Arisugacin analogs)

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of AChE in phosphate buffer.

  • Prepare a stock solution of ATCI in deionized water.

  • Prepare a stock solution of DTNB in phosphate buffer.

  • Prepare serial dilutions of the Arisugacin analogs in a suitable solvent (e.g., DMSO) and then in phosphate buffer.

• Assay Reaction:

  • In a 96-well plate, add phosphate buffer, DTNB solution, and the test compound solution to each well.

  • Include control wells containing the enzyme and all reagents except the inhibitor (100% activity) and blank wells with all reagents except the enzyme.

  • Pre-incubate the plate at a controlled temperature (e.g., 37°C) for a specified time (e.g., 15 minutes).

  • Initiate the reaction by adding the ATCI substrate solution to all wells.

• Data Acquisition:

  • Immediately measure the absorbance at 412 nm at regular intervals for a set period using a microplate reader.

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute) for each concentration of the inhibitor.

  • Determine the percentage of inhibition for each concentration relative to the uninhibited control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to calculate the IC50 value.

Visualizing the Mechanism and Workflow

To better understand the biological context and experimental design, the following diagrams illustrate the key signaling pathway and the general workflow of the bioactivity assessment.

Experimental Workflow for Bioactivity Assessment

Acetylcholinesterase Inhibition Signaling Pathway

References

• 1. (+)-Arisugacin A - Computational evidence of a dual binding site covalent inhibitor of acetylcholinesterase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Arisugacins A and B, novel and selective acetylcholinesterase inhibitors from Penicillium sp. FO-4259. I. Screening, taxonomy, fermentation, isolation and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Arisugacins C and D, novel acetylcholinesterase inhibitors and their related novel metabolites produced by Penicilium sp. FO-4259-11 - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of Arisugacin G

For researchers, scientists, and drug development professionals, ensuring laboratory safety and the proper handling of chemical compounds is paramount. This guide provides essential safety and logistical information for the proper disposal of Arisugacin G, a microbial metabolite structurally related to the Arisugacin family of compounds. Adherence to these procedures is critical for minimizing environmental impact and maintaining a safe laboratory environment.

Arisugacin G is a structural analogue of Arisugacin A, a known acetylcholinesterase (AChE) inhibitor. While some research indicates that Arisugacin G does not exhibit significant activity against AChE, its structural similarity to potent biologically active compounds necessitates that it be handled and disposed of with caution as potentially hazardous waste.

Immediate Safety and Handling Precautions

Before commencing any procedure that will generate Arisugacin G waste, it is crucial to have a designated and correctly labeled hazardous waste container ready.

Personal Protective Equipment (PPE):

• Gloves: Wear appropriate chemical-resistant gloves.

• Eye Protection: Use chemical safety goggles or a face shield.

• Lab Coat: A lab coat or other protective clothing is mandatory to prevent skin contact.

• Respiratory Protection: If there is a risk of generating aerosols or dust, use a respirator as guided by your institution's Environmental Health and Safety (EHS) department.

Engineering Controls:

• Always handle Arisugacin G in a well-ventilated area, preferably within a certified chemical fume hood.

• Avoid the generation of dust or aerosols.

Quantitative Data on Related Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	Biological Activity
Arisugacin A	C₂₈H₃₂O₈	496.55	Potent Acetylcholinesterase Inhibitor
Arisugacin B	C₂₇H₃₀O₇	466.52	Acetylcholinesterase Inhibitor
Arisugacin C	C₂₇H₃₂O₆	452.54	Acetylcholinesterase Inhibitor
Arisugacin G	C₂₇H₃₂O₅	436.54	Reportedly inactive against AChE[1]

Step-by-Step Disposal Procedure

The proper disposal of Arisugacin G should follow the guidelines for chemical waste disposal established by your institution's EHS department and comply with all local, state, and federal regulations.

1. Waste Segregation:

• Do not mix Arisugacin G waste with other waste streams unless explicitly permitted by your EHS department.

• Solid Waste: Collect solid waste, such as contaminated gloves, weighing boats, and paper towels, in a designated, sealable plastic bag or a labeled, sealable container.

• Liquid Waste: Collect liquid waste, including solutions containing Arisugacin G, in a designated, leak-proof, and chemically compatible container.

2. Container Labeling:

• All waste containers must be clearly labeled with the words "Hazardous Waste."

• The label must include the full chemical name "Arisugacin G" and any other components in the waste, along with their concentrations.

• Record the date the waste was first added to the container.

• Ensure the container is kept securely closed except when adding waste.

3. Storage:

• Store the hazardous waste container in a designated satellite accumulation area within the laboratory.

• The storage area should be secure and away from general laboratory traffic.

• Ensure the storage area has secondary containment to prevent the spread of material in case of a leak.

4. Disposal:

• Contact your institution's EHS department to schedule a pickup for the hazardous waste.

• Do not dispose of Arisugacin G down the drain or in regular trash.

Experimental Protocols

While specific experimental protocols for the degradation or neutralization of Arisugacin G are not documented in publicly available literature, a general approach for the disposal of complex organic molecules of this nature involves incineration by a licensed hazardous waste disposal company. This ensures complete destruction of the compound and prevents its release into the environment.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Arisugacin G.

References

• 1. Arisugacin G | CymitQuimica [cymitquimica.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Arisugacin G

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, especially when working with potent, bioactive compounds like Arisugacin G. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to foster a secure research environment. While a specific Safety Data Sheet (SDS) for Arisugacin G is not publicly available, this document compiles best practices based on general laboratory safety principles for handling potent compounds.

Personal Protective Equipment (PPE): Your First Line of Defense

Given that Arisugacins are potent and selective acetylcholinesterase inhibitors, it is crucial to prevent any direct contact.[1][2] The following personal protective equipment is mandatory when handling Arisugacin G:

PPE Category	Item	Specifications
Eye/Face Protection	Safety Glasses with Side Shields or Goggles	Must be worn at all times in the laboratory.
Face Shield	Recommended when there is a risk of splashing.
Hand Protection	Chemical-Resistant Gloves	Nitrile or neoprene gloves are recommended. Change gloves frequently and immediately if contaminated.
Body Protection	Laboratory Coat	Fully buttoned, with sleeves extending to the wrist.
Chemical-Resistant Apron	Recommended when handling larger quantities or if there is a significant risk of splashing.
Respiratory Protection	Fume Hood or Ventilated Enclosure	All handling of solid or volatile Arisugacin G should be performed in a certified chemical fume hood to avoid inhalation of dust or vapors.
Respirator	If a fume hood is not available or if there is a risk of aerosol generation, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational plan minimizes the risk of exposure and ensures the integrity of your research.

1. Preparation and Weighing:

• Designate a specific area within a chemical fume hood for handling Arisugacin G.

• Before weighing, ensure the balance is clean and placed on a stable surface inside the fume hood.

• Use disposable weighing boats or papers to prevent contamination of the balance.

• Handle the solid compound with care to avoid generating dust.

2. Dissolving and Diluting:

• Add solvent to the solid Arisugacin G slowly and carefully to avoid splashing.

• If sonication is required, ensure the vial is securely capped and placed within a secondary container.

• All solutions should be clearly labeled with the compound name, concentration, solvent, date, and your initials.

3. Experimental Use:

• When transferring solutions, use appropriate volumetric pipettes with pipette aids. Never pipette by mouth.

• Keep containers of Arisugacin G and its solutions sealed when not in use.

• Work on a disposable absorbent bench liner to contain any potential spills.

4. Spill Management:

• In case of a small spill, absorb the material with an inert absorbent material (e.g., vermiculite, sand).

• Place the contaminated absorbent material in a sealed, labeled container for hazardous waste disposal.

• Clean the spill area with an appropriate solvent and then with soap and water.

• For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan: Responsible Management of Arisugacin G Waste

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.

Waste Type	Disposal Procedure
Solid Arisugacin G	Collect in a clearly labeled, sealed container for hazardous chemical waste.
Solutions of Arisugacin G	Collect in a labeled, sealed, and leak-proof container designated for halogenated or non-halogenated solvent waste, depending on the solvent used.
Contaminated Labware (e.g., pipette tips, vials)	Dispose of in a designated hazardous waste container for solid waste. Do not place in regular trash.
Contaminated PPE (e.g., gloves, disposable lab coats)	Place in a sealed bag and dispose of as hazardous solid waste.

General Disposal Guidelines:

• Never dispose of Arisugacin G or its solutions down the drain.[3][4][5]

• All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name.

• Follow your institution's specific guidelines for hazardous waste pickup and disposal.

Visualizing Safety and a Potential Mechanism of Action

To further clarify the handling process and the compound's biological context, the following diagrams are provided.

Caption: A flowchart outlining the essential steps for the safe handling of Arisugacin G, from preparation to disposal.

Caption: A diagram illustrating the proposed mechanism of action where Arisugacin G inhibits acetylcholinesterase, leading to increased acetylcholine levels in the synaptic cleft.

References

• 1. Arisugacins, selective acetylcholinesterase inhibitors of microbial origin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Arisugacins A and B, novel and selective acetylcholinesterase inhibitors from Penicillium sp. FO-4259. I. Screening, taxonomy, fermentation, isolation and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. otago.ac.nz [otago.ac.nz]
• 4. nems.nih.gov [nems.nih.gov]
• 5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]